Tin(2+);dichloride;dihydrate

• CAS: 10025-69-1

Core Science & Biosynthesis

An In-depth Technical Guide to Tin(II) Chloride Dihydrate: Structure, Properties, and Experimental Protocols

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, properties, and key experimental methodologies related to Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate. This compound is a versatile reagent with significant applications in chemical synthesis, analytical chemistry, and various industrial processes.

Chemical Identity and Physicochemical Properties

Tin(II) chloride dihydrate is a white crystalline solid that is the dihydrate form of stannous chloride.[1] It is a key inorganic compound used extensively as a reducing agent and catalyst.

Identifiers and Nomenclature

Identifier	Value
IUPAC Name	tin(2+);dichloride;dihydrate[2]
Common Names	Stannous chloride dihydrate, Tin dichloride dihydrate[3][4]
CAS Number	10025-69-1[1]
EC Number	231-868-0[1][5]
PubChem CID	61436[6]
UN Number	3260[1]
E Number	E512[1]

Physicochemical Data

The key quantitative properties of Tin(II) chloride dihydrate are summarized below for easy reference.

Property	Value
Molecular Formula	SnCl₂·2H₂O[7]
Molar Mass	225.63 g/mol [1]
Appearance	White crystalline solid[1]
Odor	Odorless[1]
Density	2.71 g/cm³[1]
Melting Point	37.7 °C (decomposes)[1][7]
Boiling Point	623 °C (decomposes, anhydrous)[1]
Water Solubility	83.9 g/100 mL at 0 °C; 1187 g/L at 20 °C[1][7]
Other Solubilities	Soluble in ethanol, acetone, ether, and tartaric acid[8][9]
Crystal System	Monoclinic[5][10]
Space Group	P2₁/c[5][10]

Chemical Structure

The structural properties of tin(II) chloride are distinct in its gaseous, anhydrous solid, and dihydrated crystalline forms.

• Gas Phase : In the gas phase, the SnCl₂ molecule is bent, a consequence of the lone pair of electrons on the tin atom.[1]

• Anhydrous Solid State : Crystalline anhydrous SnCl₂ forms chains where tin atoms are linked via chloride bridges.[1]

• Dihydrate Crystal Structure : The dihydrate, SnCl₂·2H₂O, features a three-coordinate tin atom.[1] One water molecule is directly coordinated to the tin center, while the second water molecule is situated between the layers of the crystal lattice.[1] The overall structure consists of double layers of the main molecule, with the second water molecule acting as a bridge.[1]

Caption: Coordination of the Tin(II) atom in the dihydrate crystal.

Chemical Properties and Reactivity

Hydrolysis and Oxidation

Aqueous solutions of Tin(II) chloride are susceptible to hydrolysis, especially when heated, forming an insoluble basic salt, Sn(OH)Cl.[1][8] This can be prevented by preparing solutions in dilute hydrochloric acid.[8] Furthermore, solutions are unstable in the presence of air, undergoing oxidation from Sn(II) to Sn(IV).[1][8]

Reaction of Hydrolysis: SnCl₂ (aq) + H₂O (l) ⇌ Sn(OH)Cl (s) + HCl (aq)[8]

Reaction of Oxidation: 6 SnCl₂ (aq) + O₂ (g) + 2 H₂O (l) → 2 SnCl₄ (aq) + 4 Sn(OH)Cl (s)[8]

Caption: Instability of aqueous SnCl₂ solutions and preventative measures.

Reducing Agent

Tin(II) chloride is a powerful reducing agent, a property central to many of its applications.[9] It can reduce various metal ions and organic functional groups.

• Reduction of Metal Ions : It readily reduces silver (Ag⁺) and gold (Au³⁺) salts to their metallic forms and reduces iron(III) to iron(II).[1]

  • Sn²⁺ (aq) + 2 Ag⁺ (aq) → Sn⁴⁺ (aq) + 2 Ag (s)[8]

  • SnCl₂ (aq) + 2 FeCl₃ (aq) → SnCl₄ (aq) + 2 FeCl₂ (aq)[1]

• Organic Synthesis : It is used for the selective reduction of aromatic nitro groups to anilines.[8] It is also famously used in the Stephen reduction, where a nitrile is reduced to an aldehyde via an imine intermediate.[8]

Caption: Workflow for the Stephen reduction of a nitrile to an aldehyde.

Lewis Acidity

SnCl₂ acts as a weak Lewis acid, capable of accepting electron pairs from ligands like the chloride ion to form complexes such as the pyramidal trichlorostannate(II) ion, [SnCl₃]⁻.[1]

Experimental Protocols

Protocol for Synthesis of Tin(II) Chloride Dihydrate

This protocol describes the laboratory-scale synthesis from metallic tin and hydrochloric acid.[8][11]

Materials:

• Metallic Tin (Sn), 100 g

• Concentrated Hydrochloric Acid (HCl), ~200 mL

• Nitric Acid (HNO₃), 25% solution, 25 mL (optional, as a catalyst)[11]

• Reaction flask, heating mantle, and condenser

Procedure:

• Place 100 g of tin metal into a suitable reaction flask.

• Add 175 mL of concentrated hydrochloric acid to cover the tin.[11] The reaction is slow at room temperature.

• To accelerate the reaction, heat the mixture gently. Alternatively, add 25 mL of 25% nitric acid dropwise over 10 minutes.[11][12] Caution: This should be done in a fume hood as toxic fumes may be produced.

• Continuously stir and heat the mixture until the tin has dissolved. Ensure a small piece of unreacted tin remains to prevent oxidation of the Sn(II) product.[12]

• Once the reaction is complete, filter the hot solution to remove any impurities or unreacted tin.

• Allow the filtrate to cool slowly. Crystals of SnCl₂·2H₂O will precipitate.

• To maximize yield, the mother liquor can be carefully heated to evaporate some water and HCl, then cooled again to obtain a second crop of crystals.[11]

• Collect the crystals by filtration and dry them in a desiccator.

Protocol for Purity Assay by Iodometric Titration

This method determines the purity of a SnCl₂·2H₂O sample.[13]

Materials:

• Tin(II) chloride dihydrate sample (~2 g)

• Hydrochloric acid, concentrated

• Potassium sodium tartrate

• Saturated sodium bicarbonate solution

• Standardized 0.1 N Iodine (I₂) solution

• Starch indicator solution

• Oxygen-free distilled water[13]

• 250 mL volumetric flask, 500 mL conical flask, burette

Procedure:

• Accurately weigh approximately 2 g of the sample and transfer it to a 250 mL volumetric flask.

• Dissolve the sample in 25 mL of concentrated hydrochloric acid, then dilute to the mark with oxygen-free distilled water and mix thoroughly.[13]

• Pipette 50 mL of this stock solution into a 500 mL conical flask.

• Add 5 g of potassium sodium tartrate to the flask.

• Carefully add cold, saturated sodium bicarbonate solution until the solution is alkaline to litmus paper. This neutralizes the acid.

• Immediately titrate the solution with the standardized 0.1 N iodine solution.

• As the endpoint is approached, add a few drops of starch indicator solution. The endpoint is reached when the solution turns a persistent blue-black color.

• Record the volume of iodine solution used. Each mL of 0.1 N iodine is equivalent to 11.28 mg of SnCl₂·2H₂O.[13]

Protocol for Qualitative Test for Gold

Stannous chloride is used as a classic spot test for the presence of gold salts in a solution, forming a purple colloid known as Purple of Cassius.[1][14]

Materials:

• Stannous chloride test solution (prepared by dissolving a small amount of SnCl₂·2H₂O and a piece of tin metal in dilute HCl)[14]

• Solution to be tested

• Spot plate or filter paper

Procedure:

• Place a few drops of the solution to be tested onto a white spot plate or a piece of filter paper.

• Add one or two drops of the stannous chloride test solution.

• Observe for a color change. The formation of an intense purple, dark, or black color is a positive indication of the presence of gold.[14]

Applications in Drug Development and Research

• Reducing Agent in Synthesis : Its ability to selectively reduce nitro groups to anilines is fundamental in the synthesis of many pharmaceutical compounds, as the aniline moiety is a common building block.[8]

• Catalyst : It serves as a catalyst in the production of biodegradable polymers like polylactic acid (PLA), which has applications in medical implants and drug delivery systems.[1]

• Radiopharmaceuticals : Stannous reduction is employed in nuclear medicine to prepare technetium-99m radiopharmaceuticals for diagnostic imaging, such as bone scans.[1]

• Precursor for Nanomaterials : It can be used as a precursor for synthesizing tin oxide (SnO₂) nanostructures, which are investigated for various applications including sensors and energy storage.[15]

Safety and Handling

Tin(II) chloride dihydrate is a hazardous substance and requires careful handling.

Hazard Class	Statement
Acute Toxicity	Harmful if swallowed or inhaled.[3][16]
Corrosivity	Causes severe skin burns and eye damage.[3][16] May be corrosive to metals.[16]
Sensitization	May cause an allergic skin reaction.[16]
Organ Toxicity	May cause respiratory irritation and damage to organs through prolonged exposure.[16]
Environmental	Very toxic to aquatic life with long-lasting effects.[17]

Handling and Storage Recommendations:

• Use only in a well-ventilated area or under a chemical fume hood.[17]

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[3][17]

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[17]

• Keep separated from strong oxidizing agents and incompatible materials.[5][7]

• In case of spills, collect the material without creating dust and dispose of it as hazardous waste.[17]

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. tin dichloride.2H2O | Cl2H4O2Sn | CID 10198436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. columbuschemical.com [columbuschemical.com]
• 4. Tin(II) chloride dihydrate, 1 kg, CAS No. 10025-69-1 | A to Z | Chemicals | Carl ROTH - International [carlroth.com]
• 5. Tin(II) chloride dihydrate - CD Formulation [formulationbio.com]
• 6. Stannous chloride dihydrate | Cl2H4O2Sn | CID 61436 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 8. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 9. noahchemicals.com [noahchemicals.com]
• 10. Stannous chloride dihydrate | 10025-69-1 [chemicalbook.com]
• 11. prepchem.com [prepchem.com]
• 12. m.youtube.com [m.youtube.com]
• 13. ipcinfo.org [ipcinfo.org]
• 14. sciencecompany.com [sciencecompany.com]
• 15. calpaclab.com [calpaclab.com]
• 16. fishersci.com [fishersci.com]
• 17. westliberty.edu [westliberty.edu]

An In-depth Technical Guide to the Synthesis and Preparation of Stannous Chloride Dihydrate

Introduction

Stannous chloride, also known as tin(II) chloride, is a white crystalline solid with the chemical formula SnCl₂.[1] It commonly exists as a stable dihydrate, SnCl₂·2H₂O, which is a versatile chemical compound widely utilized across various sectors.[1] In research and drug development, it is highly valued as a potent reducing agent and as a precursor for the synthesis of other tin compounds and catalysts.[2] Its applications include its use in electrolytic baths for tin-plating, as a mordant in textile dyeing, and as a catalyst in the production of polylactic acid (PLA).[1][3] This technical guide provides a comprehensive overview of the principal synthesis and preparation methods for stannous chloride dihydrate, complete with detailed experimental protocols, quantitative data summaries, and workflow visualizations to aid researchers and professionals in its effective production.

Core Synthesis Methodologies

The preparation of stannous chloride dihydrate primarily involves the reaction of metallic tin with a source of chloride ions, typically hydrochloric acid. The reaction can be modulated by catalysts or alternative reactants to improve reaction rates and facilitate industrial-scale production.

• Direct Reaction of Tin with Hydrochloric Acid: The most fundamental method involves dissolving metallic tin in aqueous hydrochloric acid.[1][2] The reaction proceeds as follows: Sn(s) + 2HCl(aq) → SnCl₂(aq) + H₂(g) The resulting aqueous solution is then carefully concentrated by evaporation and cooled to allow for the crystallization of stannous chloride dihydrate (SnCl₂·2H₂O).[1] This reaction is often slow under standard conditions.[4]

• Catalyzed Reaction with Hydrochloric Acid: To accelerate the slow reaction between tin and hydrochloric acid, a small quantity of an oxidizing agent, such as nitric acid or hydrogen peroxide, can be introduced as a catalyst.[4][5][6] This approach significantly increases the reaction rate, making it more practical for laboratory-scale synthesis.

• Reaction of Tin with Stannic Chloride: An alternative industrial method involves the reaction of metallic tin with stannic chloride (tin(IV) chloride) in the presence of water.[7] This process is particularly efficient as it utilizes both oxidation states of tin to produce the desired stannous salt. The balanced reaction to form the dihydrate is: Sn + SnCl₄ + 4H₂O → 2SnCl₂·2H₂O

Experimental Protocols

Detailed methodologies for laboratory and industrial preparation are presented below. Adherence to safety protocols, including the use of personal protective equipment, is mandatory when handling corrosive acids.

Protocol 1: Laboratory Synthesis via Catalyzed Reaction

This protocol details a common laboratory method using nitric acid to catalyze the reaction between tin and hydrochloric acid.[4]

Materials:

• Tin metal (granulated or foil): 100 g

• Concentrated Hydrochloric Acid (HCl): 175 ml

• Nitric Acid (HNO₃, 25% solution): 25 ml

• Reaction flask, heating mantle, Buchner funnel, filter paper, crystallization dish, desiccator

Procedure:

• Place 100 g of tin metal into a reaction flask and cover it with 175 ml of concentrated hydrochloric acid.[4]

• Over a period of 10 minutes, add 25 ml of 25% nitric acid dropwise to the flask while stirring.[4] The reaction will become more vigorous; control the addition rate to manage the reaction.

• Heat the solution and concentrate it by boiling until the volume is reduced to approximately 90-100 ml. A crystal scum will form on the surface of the hot liquid upon blowing on it.[4] It is crucial to ensure a small amount of undissolved tin metal remains in the flask to prevent the oxidation of Sn²⁺ to Sn⁴⁺.[4]

• Preheat a Buchner funnel and filter the hot solution quickly (while the temperature is above 60-70°C) to prevent premature crystallization in the filter.[4]

• Transfer the clear filtrate to a crystallization dish and allow it to cool slowly at room temperature in a dust-free environment.[4]

• Once a significant amount of crystals has formed, separate the solid stannous chloride dihydrate by filtration.[4]

• Dry the collected crystals in a desiccator.[4] Additional crystals can be obtained by carefully reheating the mother liquor to further concentrate it.[4]

Protocol 2: Industrial Synthesis via Stannic Chloride Reduction

This protocol is adapted from a patented method suitable for larger-scale production.[7]

Materials:

• Stannic chloride pentahydrate (SnCl₄·5H₂O): 175 g (serves as the source of SnCl₄ and water)

• Mossy tin: 59.3 g

• Reaction flask with reflux condenser

Procedure:

• Combine 175 g of stannic chloride pentahydrate and 59.3 g of mossy tin in a 500 ml flask equipped with a reflux condenser.[7]

• Heat the mixture to reflux and maintain this temperature for one hour.[7]

• After the reaction is complete, decant the resulting hot liquid from any unreacted tin.[7]

• Allow the liquid to cool, which will result in the formation of a solid mass of stannous chloride dihydrate.[7]

• The solid product can be broken up and dried as required.

Data Presentation

Quantitative data for the synthesis protocols and physical properties of stannous chloride dihydrate are summarized in the tables below for easy comparison.

Table 1: Reactant and Condition Summary for Synthesis Protocols

Parameter	Protocol 1: Catalyzed Reaction[4]	Protocol 2: Industrial Reduction[7]
Primary Reactants	Tin Metal, Conc. HCl	Tin Metal, SnCl₄·5H₂O
Catalyst/Promoter	25% Nitric Acid	None
Tin Mass	100 g	59.3 g
Acid/Chloride Source	175 ml Conc. HCl	175 g SnCl₄·5H₂O
Reaction Temperature	Boiling	Reflux
Reaction Time	Until concentrated	1 hour
Key Process Step	Hot filtration (>60°C)	Decanting

Table 2: Physical and Chemical Properties of Stannous Chloride Dihydrate

Property	Value
Chemical Formula	SnCl₂·2H₂O
Molar Mass	225.63 g/mol [1][8]
Appearance	White crystalline solid[1][2][8]
Density	2.71 g/cm³[1]
Melting Point	37.7 °C (decomposes)[1][3][9]
Solubility in Water	83.9 g/100 ml at 0°C[1]

Mandatory Visualizations: Workflows and Chemical Behavior

The following diagrams illustrate the key workflows and chemical properties associated with the synthesis and handling of stannous chloride dihydrate.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 3. showa-america.com [showa-america.com]
• 4. prepchem.com [prepchem.com]
• 5. youtube.com [youtube.com]
• 6. CN110563029B - A kind of stannous chloride dihydrate and preparation method thereof - Google Patents [patents.google.com]
• 7. US3816602A - Preparation of stannous chloride - Google Patents [patents.google.com]
• 8. Tin(II) Chloride Dihydrate [commonorganicchemistry.com]
• 9. chembk.com [chembk.com]

An In-depth Technical Guide to the Physical Characteristics of Tin(II) Chloride Dihydrate Crystals

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of tin(II) chloride dihydrate (SnCl₂·2H₂O), a compound with significant applications in various scientific and industrial fields, including pharmaceuticals. This document details its crystalline structure, thermal and spectroscopic characteristics, and toxicological profile, presenting quantitative data in structured tables and outlining methodologies for key analytical experiments.

Physicochemical Properties

Tin(II) chloride dihydrate, also known as stannous chloride dihydrate, is a white, crystalline solid.[1] It is a hydrate salt of tin(II) chloride and is known for its reducing properties.[2][3]

General and Physical Properties

The fundamental physical and chemical properties of tin(II) chloride dihydrate are summarized in the table below.

Property	Value	References
Molecular Formula	SnCl₂·2H₂O	[4]
Molecular Weight	225.65 g/mol	[4]
Appearance	White crystalline solid	[5]
Density	2.71 g/cm³	[4]
Melting Point	37-38 °C (decomposes)	[4][6]
Boiling Point	623 °C (decomposes)	[2]
Solubility in Water	83.9 g/100 mL (0 °C)	[2]
Other Solubilities	Soluble in ethanol, acetone, and ether.	[2]

Crystallographic Data

Tin(II) chloride dihydrate crystallizes in the monoclinic system with the space group P2₁/c.[1] The crystal structure consists of chains of SnCl₂ molecules linked via chloride bridges, with water molecules coordinated to the tin atoms.[2]

Crystallographic Parameter	Value	Reference
Crystal System	Monoclinic	[1]
Space Group	P2₁/c	[1]
a	9.313 Å	[1]
b	7.250 Å	[1]
c	8.970 Å	[1]
β	114°55'	[1]
Z	4	[1]

Experimental Protocols for Characterization

Accurate characterization of tin(II) chloride dihydrate is crucial for its application in research and drug development. The following sections outline the methodologies for key analytical techniques.

Single Crystal X-ray Diffraction

Single crystal X-ray diffraction (XRD) is a definitive technique for determining the crystal structure of a material.

Methodology:

• Crystal Selection and Mounting: A suitable single crystal of tin(II) chloride dihydrate (typically 0.1-0.3 mm in size) is selected under a microscope.[7] The crystal should be transparent and free of visible defects.[8] It is then mounted on a goniometer head.[7]

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. X-rays are generated, monochromatized (commonly MoKα radiation), and directed at the crystal.[9] As the crystal is rotated, a series of diffraction patterns are collected by a detector.[7]

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group.[9] The primary challenge in this step is solving the "phase problem," which can be addressed using methods like direct methods or Patterson synthesis.[7] The initial structural model is then refined to obtain precise atomic coordinates and thermal parameters.[1]

Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) provide information about the thermal stability and phase transitions of the material. For a hydrated salt like tin(II) chloride dihydrate, these techniques are particularly useful for studying dehydration processes.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 10-20 mg) of tin(II) chloride dihydrate is placed in an inert crucible (e.g., alumina or platinum).[10][11]

• Instrument Setup: The analysis is performed using a simultaneous TGA/DSC instrument. The sample is heated at a controlled rate (e.g., 10 °C/min) under a controlled atmosphere, typically an inert gas like nitrogen, to prevent oxidation.[10][12]

• Data Analysis:

  • TGA: The mass of the sample is recorded as a function of temperature. Mass loss steps correspond to events like dehydration. The stoichiometry of the hydrate can be confirmed from the percentage of mass loss.[13]

  • DSC: The heat flow to the sample is compared to a reference. Endothermic or exothermic peaks indicate phase transitions such as melting, dehydration, or decomposition.[13]

Spectroscopic Analysis (FTIR and Raman)

Fourier-transform infrared (FTIR) and Raman spectroscopy are complementary techniques that provide information about the vibrational modes of molecules, offering a fingerprint for the compound.

Methodology for FTIR Spectroscopy:

• Sample Preparation: For solid samples, the most common method is creating a KBr pellet. A small amount of the finely ground sample is mixed with dry potassium bromide (KBr) and pressed into a thin, transparent disk.[14] Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used, which requires minimal sample preparation.[15]

• Data Acquisition: The sample is placed in the FTIR spectrometer. An infrared beam is passed through the sample, and the transmitted or reflected light is measured by a detector.[16] A background spectrum (of the empty sample holder or pure KBr) is first recorded and subtracted from the sample spectrum.

• Spectral Analysis: The resulting spectrum shows absorption bands at specific wavenumbers corresponding to the vibrational frequencies of the chemical bonds present in the sample, including the O-H bonds of the water of hydration and the Sn-Cl bonds.[16]

Methodology for Raman Spectroscopy:

• Sample Preparation: A small amount of the crystalline sample is placed directly onto a microscope slide or into a sample holder.

• Data Acquisition: A monochromatic laser is focused on the sample. The scattered light is collected and analyzed by a spectrometer.

• Spectral Analysis: The Raman spectrum shows shifts in wavelength from the incident laser light, corresponding to the vibrational modes of the molecules in the sample. This technique is particularly sensitive to non-polar bonds and can provide complementary information to FTIR.[17]

Biological Interactions and Toxicological Profile

While tin(II) chloride has various industrial applications, its interaction with biological systems is a critical consideration for drug development professionals. The primary concern is its potential for genotoxicity.

DNA Damage Pathway

Studies have shown that tin(II) chloride can induce DNA damage.[18][19] The proposed mechanism involves the generation of reactive oxygen species (ROS) through a Fenton-like reaction.[5] These ROS, such as hydroxyl radicals (•OH), can then interact with DNA, leading to single-strand breaks and other forms of damage.[20][21]

Caption: Mechanism of DNA damage induced by Tin(II) Chloride.

This genotoxic potential necessitates careful handling and evaluation of tin(II) chloride in any pharmaceutical formulation.

Quality Control Workflow for Pharmaceutical Applications

For the use of tin(II) chloride dihydrate as a pharmaceutical excipient or in the synthesis of active pharmaceutical ingredients (APIs), a robust quality control workflow is essential to ensure its identity, purity, and quality.[17][22]

Caption: Quality control workflow for Tin(II) Chloride Dihydrate.

This workflow ensures that each batch of tin(II) chloride dihydrate meets the stringent requirements for pharmaceutical use, safeguarding the quality and safety of the final drug product.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Stannous chloride mediates single strand breaks in plasmid DNA through reactive oxygen species formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Zingerone protects against stannous chloride-induced and hydrogen peroxide-induced oxidative DNA damage in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fiveable.me [fiveable.me]
• 8. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 9. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 10. imc.utu.fi [imc.utu.fi]
• 11. mse.washington.edu [mse.washington.edu]
• 12. amsec.wwu.edu [amsec.wwu.edu]
• 13. ERIC - EJ1012204 - Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry, Journal of Chemical Education, 2013-Feb [eric.ed.gov]
• 14. FTIR as a Method for Qualitative Assessment of Solid Samples in Geochemical Research: A Review [mdpi.com]
• 15. contractlaboratory.com [contractlaboratory.com]
• 16. Fourier transform infrared spectroscopic technique for analysis of inorganic materials: a review - Nanoscale Advances (RSC Publishing) DOI:10.1039/D5NA00522A [pubs.rsc.org]
• 17. Quality Control During Drug Development | Technology Networks [technologynetworks.com]
• 18. matis.is [matis.is]
• 19. The effect of tin chloride on the structure and function of DNA in human white blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Damage induced by stannous chloride in plasmid DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Quality Control (QC) in Pharmaceutical Manufacturing [pharmuni.com]

A Comprehensive Technical Guide to the Solubility of Stannous Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of stannous chloride dihydrate (SnCl₂·2H₂O) in various solvents. This information is critical for its application in diverse fields, including organic synthesis, electroplating, and pharmaceutical development, where it serves as a key reducing agent and catalyst. This document offers quantitative solubility data, detailed experimental protocols for solubility determination, and a logical workflow for these procedures.

Quantitative Solubility Data

The solubility of stannous chloride dihydrate is influenced by the solvent type and temperature. Below is a compilation of available quantitative data to facilitate comparison.

Solvent	Temperature (°C)	Solubility	Source
Water	0	83.9 g / 100 mL	[1]
0	84 g / 100 mL	[2]
20	~83 g / 100 mL	[3]
20	118.7 g / 100 g water (equivalent to 1187 g/L)	[4][5]
Acetone	23	42.7 g / 100 g	[6]
Ethyl Alcohol	23	54.4 g / 100 g	[6]

Qualitative Solubility Overview:

Beyond the quantitative data, stannous chloride dihydrate is known to be soluble in a range of other organic solvents.[1][2][3][7] These include:

• Methanol[6]

• Ether[2]

• Glacial Acetic Acid[2][5][8]

• Ethyl Acetate[8]

• Pyridine[6]

• Methyl Acetate[6]

• Isobutyl Alcohol[6]

It is practically insoluble in non-polar solvents such as xylene and petroleum naphtha.[6]

Experimental Protocols for Solubility Determination

Accurate determination of stannous chloride dihydrate solubility requires careful consideration of its chemical properties, particularly its propensity for hydrolysis and oxidation.

Critical Considerations:

• Hydrolysis: In aqueous solutions, especially when diluted or heated, stannous chloride dihydrate readily hydrolyzes to form an insoluble basic salt, resulting in a turbid solution.[1][7] To prevent this, the dissolution should be carried out in a dilute solution of hydrochloric acid.[1][7][9]

• Oxidation: Solutions of Sn(II) are susceptible to oxidation by atmospheric oxygen, which can lead to the formation of Sn(IV) species and affect solubility measurements.[7] To mitigate this, it is recommended to use deoxygenated solvents and to store the solution over metallic tin, which will reduce any Sn(IV) back to Sn(II).[1]

Methodology for Isothermal Solubility Measurement:

• Solvent Preparation:

  • For aqueous solutions, prepare a dilute solution of hydrochloric acid (e.g., 0.1 M HCl). Deoxygenate the solution by bubbling with an inert gas like argon or nitrogen for at least 30 minutes.

  • For organic solvents, ensure they are of high purity and anhydrous, as water content can affect solubility and promote hydrolysis. Deoxygenation is also recommended.

• Saturation:

  • In a temperature-controlled vessel, add an excess amount of stannous chloride dihydrate to a known volume of the prepared solvent.

  • Stir the mixture vigorously for a prolonged period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached and a saturated solution is formed.

• Sample Withdrawal and Analysis:

  • Allow the solution to settle, and then carefully withdraw a known volume of the clear supernatant using a pre-heated syringe fitted with a filter to avoid aspirating any undissolved solid.

  • Determine the concentration of the dissolved stannous chloride dihydrate in the withdrawn sample. An effective method for this is iodometric titration:

    • Accurately weigh the withdrawn sample.

    • Add a solution of potassium sodium tartrate and then a cold saturated solution of sodium bicarbonate to make the solution alkaline.

    • Immediately titrate with a standardized iodine solution using a starch indicator. Each mole of iodine reacts with one mole of Sn(II).

• Calculation:

  • From the titration results, calculate the mass of stannous chloride dihydrate in the withdrawn sample.

  • Express the solubility in grams of solute per 100 mL or 100 g of solvent.

Experimental Workflow Diagram

The following diagram illustrates the logical steps involved in the experimental determination of stannous chloride dihydrate solubility.

Solubility Determination Workflow

This guide provides a foundational understanding of the solubility of stannous chloride dihydrate. For specific applications, it is recommended to perform solubility tests under the exact conditions of intended use.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Stannous chloride dihydrate | 10025-69-1 [chemicalbook.com]
• 3. Tin (II) Chloride Dihydrate SnCl2 For Organic Synthesis ( Stannous Chloride ) - 10g - SYNTHETIKA [synthetikaeu.com]
• 4. kremer-pigmente.com [kremer-pigmente.com]
• 5. chembk.com [chembk.com]
• 6. Stannous Chloride | SnCl2 | CID 24479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 8. noahchemicals.com [noahchemicals.com]
• 9. researchgate.net [researchgate.net]

Tin(2+);dichloride;dihydrate CAS number and molecular weight

An In-depth Technical Guide to Tin(II) Chloride Dihydrate for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of Tin(II) chloride dihydrate (SnCl₂·2H₂O), a versatile inorganic compound with significant applications in research and pharmaceutical development. This document details its chemical and physical properties, key applications with experimental protocols, and its biological effects, including its genotoxic profile and associated signaling pathways.

Chemical and Physical Properties

Tin(II) chloride dihydrate, also known as stannous chloride dihydrate, is a white crystalline solid. It is a strong reducing agent and is soluble in water and ethanol. Key identification and property data are summarized below.

Table 1: Physicochemical Properties of Tin(II) Chloride Dihydrate

Property	Value	Reference(s)
CAS Number	10025-69-1	[1][2]
Molecular Formula	SnCl₂·2H₂O	[1]
Molecular Weight	225.63 - 225.65 g/mol	[1][2]
Appearance	White crystalline solid	[1]
Melting Point	37.7 °C (decomposes)	[1]
Boiling Point	623 °C (decomposes)	[1]
Density	2.71 g/cm³	[1]
Solubility	Soluble in water, ethanol, acetone, and ether.	[1]

Key Applications and Experimental Protocols

Tin(II) chloride dihydrate is utilized in various scientific and industrial processes, primarily for its reducing capabilities.

Reducing Agent in Organic Synthesis

One of the most common applications of SnCl₂·2H₂O is the reduction of aromatic nitro compounds to their corresponding anilines, a crucial step in the synthesis of many pharmaceutical compounds.

Experimental Protocol: Reduction of an Aromatic Nitro Compound

• Dissolution: Dissolve the aromatic nitro compound in ethanol.

• Addition of Reducing Agent: Add an excess of Tin(II) chloride dihydrate (approximately 10 molar equivalents) to the solution.

• Reaction: Stir the mixture at room temperature. The reaction can be expedited by gentle heating or ultrasonic irradiation. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, remove the solvent under reduced pressure. Partition the residue between an organic solvent (e.g., ethyl acetate) and a basic aqueous solution (e.g., 2M KOH) to remove the tin salts.

• Extraction and Purification: Extract the aqueous layer with the organic solvent. Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate to yield the crude aniline product, which can be further purified by chromatography or crystallization.

Radiopharmaceutical Preparation

Tin(II) chloride dihydrate is a critical reducing agent in the preparation of technetium-99m (99mTc) radiopharmaceuticals, which are widely used in diagnostic imaging.[3] The stannous ion (Sn²⁺) reduces the pertechnetate ion ([99mTc]TcO₄⁻) from the +7 oxidation state to a lower, more reactive state, allowing it to be chelated by a specific ligand for targeting particular tissues or organs.[4]

Experimental Protocol: General 99mTc Labeling

This protocol outlines the general steps for labeling a chelating agent with 99mTc using a "cold kit" containing the ligand and stannous chloride.

• Kit Reconstitution: Aseptically add a sterile, pyrogen-free solution of sodium pertechnetate ([99mTc]NaTcO₄), eluted from a 99Mo/99mTc generator, to a sterile, evacuated vial containing the lyophilized ligand and a predetermined amount of Tin(II) chloride dihydrate.

• Incubation: Gently agitate the vial to ensure complete dissolution and allow the mixture to incubate at room temperature for a specified period (typically 10-20 minutes) to allow for the reduction and chelation to occur.

• Quality Control: Before administration, the radiochemical purity of the labeled product must be assessed using techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine the percentage of bound 99mTc, free pertechnetate, and reduced-hydrolyzed 99mTc.

Workflow for 99mTc Radiopharmaceutical Preparation

Caption: Workflow for the preparation and quality control of a 99mTc-labeled radiopharmaceutical.

Biological Effects and Genotoxicity

While beneficial in many applications, the biological effects of Tin(II) chloride, particularly its genotoxicity, are a critical consideration for drug development professionals.

Genotoxicity Profile

Studies have indicated that Tin(II) chloride can induce DNA damage.[5] This genotoxicity is thought to be mediated, at least in part, by the generation of reactive oxygen species (ROS), which can lead to single- and double-strand DNA breaks, chromosomal aberrations, and point mutations.[2][5]

Table 2: Summary of Genotoxicity Data for Tin(II) Chloride

Assay Type	System	Finding	Reference(s)
Bacterial Reverse Mutation (Ames Test)	Salmonella typhimurium	Positive in strain TA102, negative in TA97, TA98, TA100.	[2]
Comet Assay	K562 human leukemia cells	Induction of DNA damage.	[5]
Chromosomal Aberration Test	Mouse bone marrow cells	Dose-dependent increase in chromosomal aberrations.	[6]
DNA Damage	Chinese hamster ovary (CHO) cells	Induction of extensive DNA damage.	[7]

Signaling Pathways in SnCl₂-Induced Genotoxicity

The genotoxic effects of Tin(II) chloride are closely linked to its ability to induce oxidative stress through the generation of ROS. This can trigger a cascade of cellular signaling events.

Proposed Signaling Pathway for SnCl₂-Induced Genotoxicity

Caption: Proposed signaling pathway for Tin(II) chloride-induced genotoxicity via ROS production.

Experimental Protocols for Genotoxicity Assessment

Standard assays are employed to evaluate the genotoxic potential of substances like Tin(II) chloride.

Experimental Protocol: Comet Assay (Single Cell Gel Electrophoresis)

• Cell Preparation: Prepare a single-cell suspension from the desired cell line or tissue.

• Embedding: Mix the cell suspension with low-melting-point agarose and layer it onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a high-salt lysis buffer to remove cell membranes and cytoplasm, leaving the nuclear DNA.

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to an electric field. Fragmented DNA will migrate out of the nucleus, forming a "comet" tail.

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye.

• Visualization and Analysis: Visualize the slides using a fluorescence microscope and analyze the extent of DNA migration (comet tail length and intensity) as a measure of DNA damage.

Workflow for a Standard Genotoxicity Assay

Caption: A generalized workflow for assessing the genotoxicity of a test compound.

Conclusion

Tin(II) chloride dihydrate is a compound of significant utility in research and development, particularly as a reducing agent in organic synthesis and radiopharmacy. However, its potential for genotoxicity, mediated by the induction of oxidative stress, necessitates careful evaluation in the context of drug development and safety assessment. The protocols and data presented in this guide offer a foundational resource for professionals working with this versatile chemical.

References

• 1. scispace.com [scispace.com]
• 2. scispace.com [scispace.com]
• 3. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Technetium-99m radiopharmaceutical preparation by surface adsorbed stannous ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians [askiitians.com]
• 7. Chromosome Aberration Test - Eurofins Medical Device Testing [eurofins.com]

Stannous Chloride Dihydrate: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for stannous chloride dihydrate (SnCl₂·2H₂O). Adherence to these guidelines is critical to ensure a safe laboratory environment and to mitigate risks associated with the chemical's hazardous properties. Stannous chloride dihydrate is a strong reducing agent that is corrosive, harmful if swallowed or inhaled, and can cause severe skin burns and eye damage.[1][2][3]

Chemical and Physical Properties

Stannous chloride dihydrate, also known as tin(II) chloride dihydrate, is a white crystalline solid.[4][5] It is sensitive to air and moisture and is soluble in water, though hydrolysis can occur.[1][5]

Property	Value	Source
CAS Number	10025-69-1	[4]
Molecular Formula	SnCl₂·2H₂O	[5]
Molecular Weight	225.63 g/mol	[4]
Appearance	White crystalline solid	[4]
Odor	Odorless	[4][5]
Melting Point	37 - 38 °C / 98.6 - 100.4 °F	[6]
Boiling Point	652 °C / 1205.6 °F	[5][6]
Density	2.71 g/cm³	[5]

Toxicological Data

Stannous chloride dihydrate is acutely toxic if ingested and may cause damage to organs through prolonged or repeated exposure.[1][4] The primary target organs include the blood, kidneys, lungs, liver, and cardiovascular system.[2][4]

Toxicity Data	Value	Species	Source
LD50 Oral	700 mg/kg	Rat	[1][4]
LD50 Oral	250 mg/kg	Mouse	[4]
LD50 Intraperitoneal	258.4 mg/kg	Rat	[3]

Hazard Identification and Exposure Limits

This chemical is classified as hazardous. It causes severe skin burns, eye damage, and may cause respiratory irritation and allergic skin reactions.[2][3]

Hazard Classification	GHS Category
Acute Toxicity, Oral	Category 4
Skin Corrosion/Irritation	Category 1B
Serious Eye Damage	Category 1
Skin Sensitization	Category 1
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory Irritation)
Specific Target Organ Toxicity (Repeated Exposure)	Category 2
Corrosive to Metals	Category 1
Hazardous to the Aquatic Environment (Chronic)	Category 3

Source:[2][3][6][7]

Occupational Exposure Limits:

Regulatory Body	Limit (TWA)	Source
OSHA (PEL)	2 mg/m³	[4][8]
ACGIH (TLV)	2 mg/m³	[4][8]
NIOSH (REL)	2 mg/m³	[8][9]

Hazard Ratings:

Rating System	Health	Flammability	Reactivity
NFPA 704	3	0	0

Source:[1]

Experimental Protocols and Handling

Safe Handling and Storage Protocol

Proper handling and storage are crucial to prevent exposure and maintain the chemical's integrity.

• Engineering Controls : Always work in a well-ventilated area. Use of a chemical fume hood is strongly recommended to keep airborne concentrations below exposure limits.[8][10] Eyewash stations and safety showers must be readily available.[8][10]

• Handling : Avoid contact with skin, eyes, and clothing.[10] Do not breathe dust.[4] Avoid dust formation during handling.[1] Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the laboratory.[1]

• Storage : Store in a cool, dry, well-ventilated area.[1][4] Keep containers tightly closed to prevent contact with air and moisture.[1] Stannous chloride dihydrate is air and moisture sensitive; for long-term storage, keeping it under an inert gas is recommended.[1] Store away from incompatible materials such as strong oxidizing agents, peroxides, alkali metals, acids, and alkalis.[4][7] Do not store in metal containers as the substance may be corrosive to metals.[2][10]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling stannous chloride dihydrate.

• Eye and Face Protection : Wear tightly fitting chemical safety goggles and a face shield.[7][9][10]

• Skin Protection : Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and protective clothing, such as a lab coat or synthetic apron, to prevent skin contact.[4][9][10]

• Respiratory Protection : If dust is generated or exposure limits are exceeded, use a NIOSH/MSHA-approved respirator with a P2 filter for particulates.[10]

Caption: Required PPE for handling stannous chloride dihydrate.

Emergency Procedures

Immediate and appropriate response to emergencies can significantly reduce harm.

First-Aid Measures

• General Advice : First responders must protect themselves. Show the Safety Data Sheet to the attending physician.[2]

• Inhalation : Remove the victim to fresh air immediately.[1] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth).[1][9] Seek immediate medical attention.[1][4]

• Skin Contact : Immediately remove all contaminated clothing.[11] Flush skin with copious amounts of water for at least 15 minutes.[1][9] Seek immediate medical attention.[1]

• Eye Contact : Immediately rinse eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open.[1][10] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention from an ophthalmologist.[2]

• Ingestion : Do NOT induce vomiting.[1][11] Rinse mouth with water. If the victim is conscious, give two glasses of water to drink. Never give anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1][4]

Accidental Release (Spill) Protocol

• Personal Precautions : Evacuate non-essential personnel from the area.[11] Wear all required PPE as detailed in Section 4.2. Avoid substance contact and do not inhale dust.

• Containment and Cleaning : Prevent the spill from entering drains or waterways.[4] Carefully sweep up the dry solid material, avoiding dust generation.[1][9] Place the spilled material into a suitable, labeled, and closed container for disposal.[1][4]

• Post-Cleanup : Clean the affected area thoroughly with water to remove any residual contamination.[1]

Caption: Step-by-step workflow for responding to a spill.

Fire-Fighting Measures

• Flammability : Stannous chloride dihydrate is not combustible.[1][10]

• Extinguishing Media : Use an extinguishing agent suitable for the surrounding fire.[1][9]

• Hazards from Combustion : Although non-flammable, upon heating or in a fire, it may decompose and emit toxic and corrosive fumes, such as tin oxides and hydrogen chloride gas.[1][7][10]

• Protective Equipment : Firefighters should wear full protective clothing and a self-contained breathing apparatus (SCBA).[1][10]

Disposal Considerations

Waste material must be treated as hazardous. Dispose of contents and containers in accordance with all local, regional, national, and international regulations.[10] Do not allow the chemical to enter drains or surface water. Waste should be handled by a licensed professional waste disposal service.

References

• 1. columbuschemical.com [columbuschemical.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. actylislab.com [actylislab.com]
• 5. showakako.co.jp [showakako.co.jp]
• 6. thermofishersci.in [thermofishersci.in]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. labproservices.com [labproservices.com]
• 10. westliberty.edu [westliberty.edu]
• 11. lobachemie.com [lobachemie.com]

An In-Depth Technical Guide to the Hydrolysis of Aqueous Solutions of Tin(II) Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis of aqueous solutions of tin(II) chloride dihydrate (SnCl₂·2H₂O). It covers the fundamental chemistry, quantitative data on hydrolysis equilibria, detailed experimental protocols for characterization, and visual representations of the key processes. This document is intended to serve as a valuable resource for researchers and professionals working with tin(II) compounds in various applications, including drug development, where understanding the speciation and stability of tin(II) in aqueous environments is critical.

Core Concepts: The Chemistry of Tin(II) Hydrolysis

Tin(II) chloride, a white crystalline solid, is readily soluble in water. However, its aqueous solutions are susceptible to hydrolysis, a reaction with water that results in the formation of various hydroxo complexes and insoluble basic salts. This process is particularly pronounced in dilute or neutral to alkaline solutions and can be influenced by factors such as temperature, concentration, and the presence of other ligands.[1][2]

The primary hydrolysis reaction involves the coordination of water molecules to the Sn²⁺ ion, followed by the loss of protons, leading to the formation of a series of mononuclear and polynuclear hydroxo complexes. The initial and most recognized hydrolysis product is the insoluble white precipitate, tin(II) oxychloride (Sn(OH)Cl).[3][4] The overall hydrolysis process can be represented by a series of equilibria:

• Sn²⁺ + H₂O ⇌ Sn(OH)⁺ + H⁺

• Sn²⁺ + 2H₂O ⇌ Sn(OH)₂ (aq) + 2H⁺

• Sn²⁺ + 3H₂O ⇌ Sn(OH)₃⁻ + 3H⁺

• 2Sn²⁺ + 2H₂O ⇌ Sn₂(OH)₂²⁺ + 2H⁺

• 3Sn²⁺ + 4H₂O ⇌ Sn₃(OH)₄²⁺ + 4H⁺

• SnCl₂ (aq) + H₂O ⇌ Sn(OH)Cl (s) + HCl (aq)[3][4]

The equilibrium of these reactions is significantly shifted to the left in the presence of acid. Therefore, to prepare stable, clear solutions of tin(II) chloride, it is essential to dissolve the salt in dilute hydrochloric acid.[3][5][6]

Furthermore, aqueous solutions of tin(II) chloride are also prone to oxidation by atmospheric oxygen, leading to the formation of tin(IV) species. This oxidation can be mitigated by storing the solution over metallic tin.[4]

Quantitative Data on Tin(II) Hydrolysis

The extent of hydrolysis is quantified by equilibrium constants (log K). The following table summarizes the critically evaluated logarithmic values of the equilibrium constants for the hydrolysis of Sn²⁺ ions at 25 °C and infinite dilution, compiled from various sources.

Equilibrium Reaction	log K
Sn²⁺ + H₂O ⇌ Sn(OH)⁺ + H⁺	-3.40 to -3.8
Sn²⁺ + 2H₂O ⇌ Sn(OH)₂(aq) + 2H⁺	-7.06 to -7.7
Sn²⁺ + 3H₂O ⇌ Sn(OH)₃⁻ + 3H⁺	-16.6 to -17.5
2Sn²⁺ + 2H₂O ⇌ Sn₂(OH)₂²⁺ + 2H⁺	-4.77 to -4.8
3Sn²⁺ + 4H₂O ⇌ Sn₃(OH)₄²⁺ + 4H⁺	-5.6 to -6.88
Sn(OH)₂(s) ⇌ Sn²⁺ + 2OH⁻	-25.8 to -26.28
SnO(s) + 2H⁺ ⇌ Sn²⁺ + H₂O	1.60 to 2.5

Data compiled from Baes and Mesmer (1976), Feitknecht and Schindler (1963), Hummel et al. (2002), NIST46, Cigala et al. (2012), Gamsjäger et al. (2012), and Brown and Ekberg (2016).[7]

Experimental Protocols for Characterization

The study of tin(II) hydrolysis requires careful experimental design and execution to obtain reliable data. The following sections provide detailed methodologies for key experiments.

Preparation of Anaerobic Tin(II) Chloride Solutions

Due to the susceptibility of Sn(II) to oxidation, all solutions must be prepared and handled under an inert atmosphere (e.g., nitrogen or argon).

Materials:

• Tin(II) chloride dihydrate (SnCl₂·2H₂O), analytical grade

• Hydrochloric acid (HCl), concentrated, analytical grade

• Deoxygenated, deionized water (prepared by boiling for at least 30 minutes and then cooling under a stream of inert gas)

• Metallic tin granules or foil

• Schlenk line or glove box

• Glassware (volumetric flasks, beakers, etc.), oven-dried and cooled under an inert atmosphere

Procedure:

• Calculate the required mass of SnCl₂·2H₂O and the volume of concentrated HCl to achieve the desired final concentration and acidity. A common practice is to use an HCl concentration at least equal to the SnCl₂ concentration to prevent hydrolysis.[5][6]

• In a glove box or on a Schlenk line, add the calculated volume of concentrated HCl to a volumetric flask containing a stir bar.

• Slowly add the deoxygenated, deionized water to the flask, allowing the solution to cool.

• Carefully weigh the SnCl₂·2H₂O and add it to the acidic solution while stirring.

• Once the solid has completely dissolved, dilute the solution to the final volume with deoxygenated, deionized water.

• Add a few granules or a small piece of metallic tin to the solution to prevent oxidation during storage.[4]

• Stopper the flask and store it in a dark, cool place.

Potentiometric Titration for Determination of Hydrolysis Constants

Potentiometric titration is a primary method for determining the stoichiometry and stability constants of hydrolysis species.[8][9]

Materials:

• Standardized anaerobic tin(II) chloride solution (prepared as in 3.1)

• Standardized carbonate-free sodium hydroxide (NaOH) solution (prepared under inert atmosphere)

• Inert electrolyte solution (e.g., NaCl or KCl) to maintain constant ionic strength

• pH electrode (glass or hydrogen electrode) and a reference electrode (e.g., Ag/AgCl)

• Autotitrator or manual titration setup with a high-precision burette

• Thermostated reaction vessel

• Inert gas supply

Procedure:

• Calibrate the pH electrode system using standard buffer solutions.

• In the thermostated reaction vessel, place a known volume of the standardized SnCl₂ solution and the inert electrolyte solution.

• Purge the solution with an inert gas for at least 30 minutes before and during the titration to exclude oxygen and carbon dioxide.

• Titrate the solution with the standardized NaOH solution, adding small increments of titrant and recording the potential (mV or pH) after each addition, ensuring that equilibrium is reached before each reading.

• Continue the titration until a significant change in pH indicates the completion of the hydrolysis and precipitation reactions.

• Analyze the titration data using a suitable computer program (e.g., HYPERQUAD, PSEQUAD) to refine the hydrolysis model and calculate the stability constants of the various Sn(OH)ₓ species.

Spectroscopic Characterization

Spectroscopic techniques provide valuable information on the structure and bonding of the hydrolysis products.

3.3.1. Raman Spectroscopy

Raman spectroscopy can be used to identify the vibrational modes of different tin-hydroxo species in solution.[10][11]

Procedure:

• Prepare a series of anaerobic SnCl₂ solutions at different pH values and concentrations.

• Transfer the solutions to a quartz cuvette under an inert atmosphere.

• Acquire the Raman spectra using a suitable laser excitation wavelength (e.g., 532 nm or 785 nm) to minimize fluorescence.

• Collect spectra over a range that includes the Sn-O and Sn-Cl stretching vibrations.

• Analyze the spectra to identify peaks corresponding to different hydrolysis species by comparing with theoretical calculations or spectra of known compounds.[12]

3.3.2. Mössbauer Spectroscopy

¹¹⁹Sn Mössbauer spectroscopy is a powerful technique for determining the oxidation state and coordination environment of tin atoms.[1][13][14]

Procedure:

• Prepare frozen solutions or solid precipitates of the tin hydrolysis products under anaerobic conditions.

• Cool the sample to cryogenic temperatures (e.g., liquid nitrogen or helium temperature).

• Acquire the Mössbauer spectrum using a ¹¹⁹mSn source.

• Analyze the isomer shift and quadrupole splitting of the spectrum to determine the oxidation state (Sn(II) vs. Sn(IV)) and the symmetry of the electric field around the tin nucleus, which provides information about the coordination environment.[14]

3.3.3. X-ray Absorption Near-Edge Structure (XANES) Spectroscopy

XANES provides information on the oxidation state and coordination geometry of the tin atoms.[15][16]

Procedure:

• Prepare anaerobic solutions or solid samples of the tin hydrolysis products.

• Mount the sample in a suitable cell with X-ray transparent windows.

• Collect the X-ray absorption spectrum at the Sn K-edge or L-edge at a synchrotron radiation source.

• Analyze the edge position and the features in the near-edge region to determine the oxidation state and coordination geometry by comparison with standards of known tin compounds.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key pathways and workflows discussed in this guide.

Tin(II) Hydrolysis Pathway

Experimental Workflow for Hydrolysis Studies

References

• 1. Flowchart Creation [developer.mantidproject.org]
• 2. sketchviz.com [sketchviz.com]
• 3. Speciation and structure of tin(ii) in hyper-alkaline aqueous solution - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Tin(II) chloride [rachel.education.gov.ck]
• 5. reddit.com [reddit.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. cost-nectar.eu [cost-nectar.eu]
• 8. lornajane.net [lornajane.net]
• 9. potentiometric titration method: Topics by Science.gov [science.gov]
• 10. plus.ac.at [plus.ac.at]
• 11. Guide to Raman Spectroscopy | Bruker [bruker.com]
• 12. researchgate.net [researchgate.net]
• 13. medium.com [medium.com]
• 14. appfire.atlassian.net [appfire.atlassian.net]
• 15. spring8.or.jp [spring8.or.jp]
• 16. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Oxidation States of Tin in Stannous Chloride and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the oxidation states of tin, primarily focusing on stannous chloride (tin(II) chloride, SnCl₂) and its relationship with stannic chloride (tin(IV) chloride, SnCl₄). This document delves into the structural and spectroscopic differences between the Sn(II) and Sn(IV) oxidation states, outlines detailed experimental protocols for their characterization, and explores reaction mechanisms where the redox chemistry of tin is pivotal.

Core Concepts: The Duality of Tin's Oxidation States

Tin (Sn), a member of Group 14 of the periodic table, most commonly exhibits two oxidation states: +2 (stannous) and +4 (stannic). This dual valency is a consequence of the electronic configuration of tin ([Kr] 4d¹⁰ 5s² 5p²) and the inert pair effect, where the two electrons in the 5s orbital may or may not participate in bonding.

• Stannous (Sn²⁺): In the +2 oxidation state, only the two 5p electrons are lost or involved in covalent bonding, leaving the 5s² electrons as a stereochemically active lone pair. This lone pair significantly influences the geometry of Sn(II) compounds, such as stannous chloride.

• Stannic (Sn⁴⁺): In the +4 oxidation state, all four valence electrons (5s² and 5p²) are involved in bonding, resulting in compounds with different geometries and properties compared to their Sn(II) counterparts.

Stannous chloride (SnCl₂) is a white crystalline solid that is widely utilized as a reducing agent and in various industrial processes.[1][2] Its ability to be readily oxidized to the more stable Sn(IV) state is central to its chemical reactivity. Stannic chloride (SnCl₄), in contrast, is a colorless liquid that acts as a Lewis acid.

Quantitative Data Presentation

The distinct electronic configurations of Sn(II) and Sn(IV) in their respective chlorides give rise to measurable differences in their structural and spectroscopic properties. The following tables summarize key quantitative data for anhydrous stannous chloride and stannic chloride.

Property	Stannous Chloride (SnCl₂)	Stannic Chloride (SnCl₄)
Oxidation State of Tin	+2	+4
Crystal System	Orthorhombic	Monoclinic
Molecular Geometry	Bent (gas phase), Distorted trigonal pyramidal (solid)	Tetrahedral
Sn-Cl Bond Length (Å)	2.61 - 3.05 (in solid state, due to bridging)	2.32
Cl-Sn-Cl Bond Angle (°)	~95 (in gas phase)	109.5

Spectroscopic Parameter	Stannous Chloride (SnCl₂)	Stannic Chloride (SnCl₄)
¹¹⁹Sn Mössbauer Isomer Shift (mm/s) *	~ +2.1 to +4.1	~ 0 to +2.1
XPS Sn 3d₅/₂ Binding Energy (eV)	~485.5 - 486.0	~486.7 - 487.2

*Relative to BaSnO₃ at room temperature.

Experimental Protocols

The determination and characterization of tin's oxidation state in chloride compounds rely on a variety of analytical techniques. Below are detailed methodologies for key experiments.

Titration for Determination of Stannous Chloride Concentration

This method quantifies the amount of Sn(II) in a sample through a redox titration with a standard iodine solution.

Materials:

• Stannous chloride sample

• Deoxygenated deionized water

• Concentrated hydrochloric acid (HCl)

• Potassium sodium tartrate

• Saturated sodium bicarbonate solution

• 0.1 N Iodine standard solution

• Starch indicator solution

Procedure:

• Accurately weigh approximately 2 g of the stannous chloride sample.

• Dissolve the sample in 25 mL of concentrated hydrochloric acid in a 250 mL volumetric flask.

• Dilute to the mark with deoxygenated deionized water and mix thoroughly.

• Pipette 50 mL of this solution into a 500 mL conical flask.

• Add 5 g of potassium sodium tartrate to the flask.

• Carefully add cold saturated sodium bicarbonate solution until the solution is alkaline to litmus paper.

• Immediately titrate with the 0.1 N iodine standard solution, adding starch indicator near the endpoint.

• The endpoint is reached when the solution turns a persistent blue-black color.

• Record the volume of iodine solution used. Each mL of 0.1 N iodine is equivalent to 11.28 mg of SnCl₂·2H₂O.

Mössbauer Spectroscopy

¹¹⁹Sn Mössbauer spectroscopy is a powerful technique for distinguishing between Sn(II) and Sn(IV) oxidation states based on the isomer shift (δ).

Instrumentation:

• Mössbauer spectrometer with a velocity transducer

• ¹¹⁹mSn source (e.g., CaSnO₃ or BaSnO₃)

• Cryostat for low-temperature measurements (optional)

• Sample holder

Procedure:

• Sample Preparation: The solid tin chloride sample is finely ground and placed in a sample holder. The thickness of the sample should be optimized for Mössbauer absorption.

• Data Acquisition: The sample is placed between the ¹¹⁹mSn gamma-ray source and a detector. The source is moved with a range of velocities (typically a few mm/s) to induce a Doppler shift in the energy of the emitted gamma rays.

• Spectrum Analysis: The detector measures the transmission of gamma rays through the sample as a function of the source velocity. The resulting spectrum is a plot of gamma-ray counts versus velocity.

• Interpretation: The isomer shift (δ) is determined from the position of the absorption peak(s) relative to a standard (e.g., BaSnO₃). A larger positive isomer shift is characteristic of Sn(II), while a smaller shift is indicative of Sn(IV). Quadrupole splitting may also be observed, providing further information about the local electronic environment of the tin nucleus.

X-ray Photoelectron Spectroscopy (XPS)

XPS provides information about the elemental composition and oxidation states of the near-surface region of a material by measuring the binding energies of core-level electrons.

Instrumentation:

• XPS instrument with a monochromatic X-ray source (e.g., Al Kα or Mg Kα)

• Electron energy analyzer

• Ultra-high vacuum (UHV) chamber

• Sample holder

Procedure:

• Sample Preparation: The tin chloride sample (as a powder or thin film) is mounted on a sample holder. For powders, a clean, dry, and UHV-compatible adhesive tape or a pressed pellet can be used.

• Analysis: The sample is introduced into the UHV chamber. The surface is irradiated with X-rays, causing the emission of photoelectrons.

• Data Acquisition: The kinetic energy of the emitted photoelectrons is measured by the electron energy analyzer. The binding energy is then calculated by subtracting the kinetic energy from the energy of the incident X-rays.

• Spectral Analysis: High-resolution spectra of the Sn 3d region are acquired. The Sn 3d₅/₂ and Sn 3d₃/₂ peaks are analyzed. A lower binding energy for the Sn 3d₅/₂ peak is characteristic of the Sn(II) state, while a higher binding energy indicates the Sn(IV) state. The spectra are often calibrated using the C 1s peak of adventitious carbon at 284.8 eV.

Signaling Pathways and Reaction Mechanisms

The facile oxidation of Sn(II) to Sn(IV) is the cornerstone of the utility of stannous chloride in chemical synthesis and other applications. The following diagrams, rendered in DOT language, illustrate key reaction pathways.

Stephen's Reduction of a Nitrile to an Aldehyde

Stannous chloride is a key reagent in the Stephen's reduction, which converts a nitrile to an aldehyde. The tin(II) acts as the reducing agent, donating electrons to the nitrile.

Caption: Stephen's Reduction Workflow.

Reduction of an Aromatic Nitro Compound

The reduction of nitroarenes to anilines is a fundamental transformation in organic synthesis, often accomplished using tin metal in the presence of hydrochloric acid, where SnCl₂ is an intermediate reducing agent.

Caption: Stepwise Reduction of Nitrobenzene.

Electrolysis of Aqueous Stannous Chloride

The electrolysis of an aqueous solution of stannous chloride is an example of a disproportionation reaction, where Sn(II) is simultaneously reduced to metallic tin (Sn⁰) and oxidized to Sn(IV).

Caption: Disproportionation of Sn(II) during Electrolysis.

Conclusion

The distinct +2 and +4 oxidation states of tin in stannous and stannic chlorides, respectively, govern their chemical and physical properties. The facile interconversion between these states, particularly the oxidation of Sn(II) to Sn(IV), is fundamental to the utility of stannous chloride as a reducing agent in a wide array of chemical transformations. The experimental techniques and reaction mechanisms detailed in this guide provide a robust framework for researchers and professionals working with these versatile tin compounds. A thorough understanding of the principles outlined herein is crucial for the effective application of stannous chloride in research, development, and industrial processes.

References

• 1. Identify-The Structure of SnCl₂ [vedantu.com]
• 2. Tin(II) chloride - Wikipedia [en.wikipedia.org]

Discovering the historical applications of tin(II) chloride

An In-depth Technical Guide to the Historical Applications of Tin(II) Chloride

Introduction

Tin(II) chloride, also known as stannous chloride (SnCl₂), is a white crystalline solid that has played a significant, though often overlooked, role in the history of science and technology.[1][2] Its potent reducing properties and ability to act as a mordant have made it a versatile reagent in a wide range of applications, from the vibrant colors of historical textiles to the synthesis of organic compounds and the preservation of food. This technical guide provides an in-depth exploration of the historical applications of tin(II) chloride, offering researchers, scientists, and drug development professionals a comprehensive understanding of its scientific journey.

Historical Applications

The utility of tin(II) chloride spans several centuries and disciplines, with its most notable historical applications in textile dyeing, chemical synthesis, mirror silvering, analytical chemistry, and food preservation.

Textile Dyeing and Printing: The Advent of "Spirit of Tin"

One of the most transformative applications of tin(II) chloride was its use as a mordant in the textile industry, a practice that dates back to the 17th century.[3] A mordant is a substance used to fix a dye to a fabric, and tin(II) chloride proved to be particularly effective in brightening and intensifying the colors of certain natural dyes, most famously cochineal.

The discovery of its mordanting properties is attributed to the Dutch inventor Cornelis Drebbel around 1620.[3] He found that treating cochineal with tin salts produced a brilliant scarlet red, a color far more vibrant than what could be achieved with the traditional alum mordant.[3] This new "secret crimson" became highly sought after for luxury textiles and military uniforms.[3] By the 18th century, the use of tin mordants was well-established in European dye houses. The French chemist Claude-Louis Berthollet, in his 1791 work Éléments de l'art de la teinture (Elements of the Art of Dyeing), provided the first systematic explanation of how stannous chloride interacts with dye molecules to produce these brilliant hues.[3][4]

The role of tin(II) chloride as a mordant is to form a chemical bridge between the dye molecule and the textile fiber, typically wool or silk. The tin ions form a coordination complex with both the dye and the fiber, enhancing the dye's uptake and improving its lightfastness. This application highlights a significant advancement in the understanding and manipulation of chemical interactions for artistic and industrial purposes.

Chemical Synthesis: The Stephen Aldehyde Synthesis

In 1925, the British chemist Henry Stephen discovered a method for the synthesis of aldehydes from nitriles using anhydrous tin(II) chloride and dry hydrogen chloride gas.[1][2][5] This reaction, now known as the Stephen aldehyde synthesis, provided a valuable new tool for organic chemists.

The reaction proceeds in two main stages. First, the nitrile is treated with anhydrous stannous chloride in an ethereal solvent saturated with dry hydrogen chloride. This results in the formation of an intermediate aldimine-tin chloride complex which precipitates out of the solution.[1][5] In the second stage, this complex is hydrolyzed with water to yield the corresponding aldehyde.[1][5] The Stephen reduction was particularly effective for the synthesis of aromatic aldehydes, with reported yields often exceeding 80-90%.[1]

While modern methods for aldehyde synthesis have largely superseded the Stephen reduction, its discovery was a significant milestone in the development of synthetic organic chemistry, providing a reliable method for a key functional group transformation.

Mirror Silvering: A Sensitizing Touch

The production of glass mirrors in the 19th and early 20th centuries often involved the chemical deposition of a thin layer of metallic silver onto a glass surface. For the silver to adhere uniformly and create a highly reflective surface, the glass needed to be meticulously cleaned and "sensitized." Tin(II) chloride played a crucial role in this sensitization step.

Before the silvering solution was applied, the glass surface was treated with a dilute solution of stannous chloride.[6][7] This process, sometimes referred to as "tinning," deposited a thin, invisible layer of tin compounds onto the glass. This layer acted as a reducing agent, promoting the subsequent reduction of silver ions from the silvering solution (often a silver nitrate-ammonia complex) to metallic silver, ensuring a strong and even bond between the silver and the glass.[8] This application demonstrates an early example of surface chemistry being utilized for the creation of optical devices.

Analytical Chemistry: A Reagent for Detection and Quantification

The reducing properties of tin(II) chloride also made it a valuable reagent in historical analytical chemistry. It was used in both qualitative and quantitative analysis for the detection and determination of various metal ions.

One notable application was in the Bettendorff's test for arsenic . In this test, a sample suspected of containing arsenic is treated with a concentrated solution of stannous chloride in hydrochloric acid. If arsenic is present, it is reduced to elemental arsenic, which forms a brown to black precipitate.[9]

Tin(II) chloride was also used for the detection of mercury(II) ions . When a solution of stannous chloride is added to a solution containing mercury(II) chloride, a white precipitate of mercury(I) chloride (calomel) is formed. Further addition of stannous chloride reduces the mercury(I) chloride to black, finely divided metallic mercury.[2] This reaction provided a clear visual indication of the presence of mercury.

Furthermore, stannous chloride was employed as a reducing agent in volumetric analysis , for example, in the determination of iron. An acidic solution of iron(III) is reduced to iron(II) by the addition of stannous chloride, and the excess stannous chloride is then removed before titrating the iron(II) with a standard oxidizing agent.

Food Preservation: A Color Keeper and Antioxidant

Tin(II) chloride has a history of use as a food additive, primarily for its ability to act as a color-retention agent and an antioxidant.[10] It was particularly used in canned and bottled foods, such as asparagus, to prevent discoloration.[10] The stannous ion (Sn²⁺) is a reducing agent and can prevent the oxidation of natural pigments in foods, thereby preserving their original color. It also helps to prevent the corrosion of the tin-plated steel cans themselves.[11]

While its use in food is now regulated due to concerns about the potential for tin to cause gastric irritation at high concentrations, its historical application demonstrates an early attempt to use chemical additives to improve the quality and shelf-life of processed foods.[12]

Quantitative Data Summary

The following tables summarize the available quantitative data for the historical applications of tin(II) chloride.

Application	Parameter	Value/Range	Reference(s)
Textile Dyeing
Cochineal on Wool (Scarlet)	Stannous Chloride Concentration	1 ounce per 1 pound of wool	[13]
Cream of Tartar Concentration	0.5 ounces per 1 pound of wool	[13]
Cochineal on Silk (Scarlet)	Stannous Chloride Concentration	13 grams per 3 gallons of water	[14]
Cream of Tartar Concentration	1 ounce (30 grams) per 3 gallons of water	[14]
Modern Recommendation	Stannous Chloride (Mordant)	1-3% of the weight of the fiber (WOF)	[3]
Mirror Silvering
Sensitizing Solution	Stannous Chloride Concentration	0.02 to 20 grams in 4,000 ml of water	[7]
Typical Concentration	0.1% solution	[15]
Chemical Synthesis
Stephen Aldehyde Synthesis	Typical Yield (Aromatic Nitriles)	>80-91%	[1]
Food Preservation
Canned Asparagus (Modern)	Maximum Permitted Level (as Tin)	20 parts per million (ppm)	[16]
General Food Use (Modern)	Maximum Level (as Tin)	0.0015% or less	[17]

Detailed Experimental Protocols

The following are reconstructions of historical experimental protocols for key applications of tin(II) chloride, based on available information.

Protocol for Dyeing Wool Scarlet with Cochineal and Tin Mordant (18th Century Style)

Materials:

• 1 pound of scoured wool yarn

• 1 ounce of stannous chloride (tin(II) chloride)

• 0.5 ounces of cream of tartar (potassium bitartrate)[18]

• 40 grams (approximately 1.4 ounces) of cochineal insects

• Sufficient water to cover the wool freely in a non-reactive dye pot

Procedure:

• Mordanting:

  • In a large, non-reactive pot, dissolve the stannous chloride and cream of tartar in warm water.

  • Add enough water to comfortably submerge the wool.

  • Introduce the wet, scoured wool into the mordant bath.

  • Slowly heat the bath to a simmer (around 82-93°C or 180-200°F) and maintain this temperature for one hour, stirring the wool gently from time to time.

  • Allow the wool to cool in the mordant bath.

  • Remove the wool and rinse it thoroughly with clean water.[13]

• Dyeing:

  • In a separate pot, grind the cochineal insects and add them to water.

  • Bring the cochineal solution to a boil and simmer for at least 30 minutes to extract the color.

  • Strain the dye solution to remove the insect particles.

  • Introduce the mordanted, rinsed wool into the dyebath.

  • Slowly heat the dyebath to a simmer and maintain this temperature for one hour, stirring gently.

  • Allow the wool to cool in the dyebath.

  • Remove the wool, rinse it with water until the water runs clear, and allow it to dry.[13]

Protocol for the Stephen Aldehyde Synthesis (Based on the Original 1925 Method)

Materials:

• Aromatic nitrile

• Anhydrous stannous chloride (SnCl₂)

• Anhydrous ether (or other suitable anhydrous solvent)

• Dry hydrogen chloride (HCl) gas

• Water

Procedure:

• Formation of the Aldimine-Tin Chloride Complex:

  • Dissolve the aromatic nitrile in anhydrous ether in a flask equipped with a gas inlet tube.

  • Add a molar excess of anhydrous stannous chloride to the solution.

  • Pass a stream of dry hydrogen chloride gas through the solution with cooling and stirring.

  • The aldimine-tin chloride complex will precipitate as a crystalline solid.[1][5]

  • Continue passing HCl gas until the precipitation is complete.

  • Isolate the precipitate by filtration in a dry atmosphere.

• Hydrolysis to the Aldehyde:

  • Wash the isolated precipitate with anhydrous ether to remove any unreacted starting materials.

  • Add the precipitate to water and stir vigorously.

  • The complex will hydrolyze to form the aldehyde, which can then be extracted with a suitable organic solvent.[1][5]

  • The aldehyde is then purified by distillation or recrystallization.

Protocol for Silvering a Mirror using a Tin(II) Chloride Sensitizing Step (Historical Method)

Materials:

• Glass plate

• Nitric acid (for cleaning)

• Distilled water

• Stannous chloride solution (e.g., 1 gram of SnCl₂ in 1 liter of distilled water)

• Silvering solution (e.g., a mixture of silver nitrate, ammonia, and a reducing agent like formaldehyde or Rochelle salt)

Procedure:

• Cleaning the Glass:

  • Thoroughly clean the glass surface with a slurry of rouge and water, followed by a rinse with distilled water.

  • Further clean the surface by swabbing with nitric acid, followed by a thorough rinsing with distilled water. The glass must be "chemically clean," meaning water sheets off the surface without beading.[7]

• Sensitizing the Glass:

  • Apply the stannous chloride solution to the cleaned glass surface by pouring, dipping, or spraying.[7]

  • Allow the solution to be in contact with the glass for a short period (e.g., 1-2 minutes).

  • Rinse the surface thoroughly with distilled water to remove any excess stannous chloride.[7]

• Silvering:

  • Immediately after rinsing, apply the freshly prepared silvering solution to the sensitized surface.

  • The silvering solution is typically prepared by mixing a solution of silver nitrate and ammonia with a reducing solution.

  • Allow the silvering reaction to proceed until a uniform, reflective layer of silver has been deposited.

  • Carefully pour off the excess silvering solution and rinse the silvered surface with distilled water.

  • Allow the mirror to dry completely.

• Protection:

  • The silver layer can be protected with a layer of copper followed by a coat of paint.[6]

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the logical flow of the historical processes described.

Caption: Workflow of the Stephen Aldehyde Synthesis.

Caption: Process flow for dyeing wool with cochineal using a tin(II) chloride mordant.

Caption: Key steps in the historical process of mirror silvering.

Conclusion

The historical applications of tin(II) chloride reveal a substance of remarkable versatility that was integral to significant technological and scientific advancements. From the brilliant scarlets of 17th-century textiles to the synthesis of aldehydes in the 20th century, stannous chloride has been a key player in the chemist's toolkit. This guide has provided a detailed overview of these historical uses, supported by quantitative data and experimental protocols, offering valuable insights for today's researchers and scientists. Understanding the historical context of such a fundamental chemical compound not only enriches our knowledge of the history of science but can also inspire new avenues of research and application in modern chemistry and materials science.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Stephen Aldehyde Synthesis [drugfuture.com]
• 3. naturaldyestore.com [naturaldyestore.com]
• 4. britannica.com [britannica.com]
• 5. Stephen aldehyde synthesis - Wikipedia [en.wikipedia.org]
• 6. scribd.com [scribd.com]
• 7. US2899333A - Method of silvering mirrors - Google Patents [patents.google.com]
• 8. Silvering - Wikipedia [en.wikipedia.org]
• 9. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 10. Stannous Chloride | SnCl2 | CID 24479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. content.ampp.org [content.ampp.org]
• 12. 552. Tin and stannous chloride (WHO Food Additives Series 17) [inchem.org]
• 13. cochineal.info [cochineal.info]
• 14. cochineal.info [cochineal.info]
• 15. US4285992A - Process for preparing improved silvered glass mirrors - Google Patents [patents.google.com]
• 16. Silvering | Mirror Coating, Reflection & Refracting | Britannica [britannica.com]
• 17. CCLII.—A new synthesis of aldehydes - Journal of the Chemical Society, Transactions (RSC Publishing) [pubs.rsc.org]
• 18. Potassium bitartrate - Wikipedia [en.wikipedia.org]

A Preliminary Investigation into the Reactivity of Tin(II) Chloride Dihydrate: An In-depth Technical Guide

Introduction

Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate, is a versatile and cost-effective inorganic salt with a rich history in chemical synthesis. Its utility spans a wide range of applications, from its role as a powerful reducing agent in organic chemistry to its function as a catalyst and a key component in the formulation of radiopharmaceuticals. This technical guide provides a comprehensive overview of the reactivity of tin(II) chloride dihydrate, with a focus on its applications for researchers, scientists, and professionals in the field of drug development. We will delve into its primary chemical reactions, provide detailed experimental protocols, present quantitative data for key transformations, and illustrate reaction pathways and workflows.

Chemical Properties and Reactivity Overview

Tin(II) chloride is a white crystalline solid that is soluble in water and polar organic solvents like ethanol and acetone.[1][2] The tin atom in SnCl₂ possesses a lone pair of electrons, which contributes to its bent molecular geometry in the gas phase and its ability to act as a Lewis acid.[1] The dihydrate form is generally more stable and easier to handle than its anhydrous counterpart.[3]

The reactivity of tin(II) chloride dihydrate is dominated by the +2 oxidation state of tin, which can be readily oxidized to the more stable +4 state. This property makes it an excellent reducing agent, particularly in acidic media.[1] Aqueous solutions of SnCl₂ are susceptible to hydrolysis and oxidation by atmospheric oxygen, and are therefore often prepared fresh or stabilized with the addition of hydrochloric acid or metallic tin.[1][2]

Key Reactions and Applications

The versatility of tin(II) chloride dihydrate is demonstrated in a variety of chemical transformations, which are of significant interest in organic synthesis and drug development.

Reduction of Aromatic Nitro Compounds

One of the most prominent applications of tin(II) chloride is the selective reduction of aromatic nitro groups to primary amines.[4] This reaction is fundamental in the synthesis of anilines, which are crucial intermediates in the pharmaceutical and dye industries. The reaction is known for its chemoselectivity, often leaving other reducible functional groups such as carbonyls, esters, and nitriles intact.[3][5]

Quantitative Data: Reduction of Substituted Nitroarenes

The efficiency of the reduction can be influenced by the nature and position of substituents on the aromatic ring. The following table summarizes the yields for the reduction of various nitroaromatic compounds to their corresponding anilines using a tin(II) chloride dihydrate/choline chloride deep eutectic solvent system.[6][7][8]

Entry	Starting Material	Product	Yield (%)
1	Nitrobenzene	Aniline	94
2	1-Chloro-4-nitrobenzene	4-Chloroaniline	92
3	1-Bromo-4-nitrobenzene	4-Bromoaniline	93
4	4-Nitrotoluene	4-Methylaniline	95
5	4-Nitroanisole	4-Methoxyaniline	91
6	4-Nitroacetophenone	4-Aminoacetophenone	93
7	Methyl 4-nitrobenzoate	Methyl 4-aminobenzoate	90

Experimental Protocol: Synthesis of Aniline from Nitrobenzene

Materials:

• Nitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH) solution

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, place nitrobenzene (1 equivalent) and a solution of tin(II) chloride dihydrate (3-4 equivalents) in concentrated hydrochloric acid.

• Heat the mixture under reflux for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully add a concentrated solution of sodium hydroxide to the reaction mixture until it is strongly alkaline. This will precipitate tin salts as tin hydroxide.

• Extract the product, aniline, with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain aniline.[9]

Spectroscopic Data for Aniline:

• ¹H NMR (CDCl₃): δ 7.26 (t, 2H), 6.86 (t, 1H), 6.76 (d, 2H), 3.63 (s, 2H, -NH₂) ppm.[10]

• ¹³C NMR (CDCl₃): δ 146.57, 129.30, 118.40, 115.12 ppm.[10]

Reaction Workflow: Reduction of a Nitroarene

General workflow for the reduction of a nitroarene to an aniline.

Stephen Reduction of Nitriles to Aldehydes

The Stephen reduction is a classic named reaction that utilizes tin(II) chloride and hydrochloric acid to convert nitriles into aldehydes.[8][11] The reaction proceeds via the formation of an intermediate iminium salt, which is subsequently hydrolyzed to the corresponding aldehyde.[7][8] This method is particularly effective for aromatic nitriles.[7]

Mechanism of the Stephen Reduction

The reaction is initiated by the reaction of the nitrile with hydrogen chloride to form a nitrilium salt. This is followed by a single electron transfer from tin(II) chloride. The resulting radical intermediate is further reduced and protonated to form an aldimine hydrochloride, which precipitates as a complex with tin tetrachloride (stannichloride).[8] Hydrolysis of this complex yields the final aldehyde product.

Reaction Mechanism: Stephen Reduction

References

• 1. C7H6O C6H5CHO infrared spectrum of benzaldehyde prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzaldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. US20060189670A1 - Process for the preparation of anastrozole and intermediates thereof - Google Patents [patents.google.com]
• 6. scispace.com [scispace.com]
• 7. Stephen aldehyde synthesis - Wikipedia [en.wikipedia.org]
• 8. Stephen’s Reduction Reaction Mechanism | Physics Wallah [pw.live]
• 9. scienceinfo.com [scienceinfo.com]
• 10. rsc.org [rsc.org]
• 11. From nitriles and esters: (a) By Stephen reaction: Nitriles are reduced t.. [askfilo.com]

Protocols & Analytical Methods

Application Notes and Protocols: Tin(II) Chloride Dihydrate as a Reducing Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate, is a versatile and cost-effective reducing agent with broad applications in organic synthesis. Its mild reactivity and chemoselectivity make it a valuable tool for the reduction of various functional groups, particularly in the synthesis of pharmaceuticals and other fine chemicals. This document provides detailed application notes, experimental protocols, and quantitative data for the use of tin(II) chloride dihydrate in several key synthetic transformations.

Key Applications

Tin(II) chloride dihydrate is primarily utilized for the following reductions in organic synthesis:

• Reduction of Aromatic Nitro Compounds to Anilines: A classic and reliable method for the synthesis of aromatic amines.

• Stephen Reduction of Nitriles to Aldehydes: A method for the conversion of nitriles to their corresponding aldehydes.

• Reduction of Quinones to Hydroquinones: An efficient method for the synthesis of hydroquinones.

• Reductive Amination of Carbonyl Compounds: A one-pot synthesis of secondary and tertiary amines from aldehydes or ketones and primary or secondary amines.

Reduction of Aromatic Nitro Compounds to Anilines

The reduction of aromatic nitro compounds to their corresponding anilines is one of the most common applications of tin(II) chloride dihydrate. This method is particularly useful for substrates that are sensitive to catalytic hydrogenation. The reaction is typically carried out in the presence of a protic solvent, such as ethanol, and often with the addition of hydrochloric acid to facilitate the reaction and improve the solubility of the tin salts.

Quantitative Data for Nitro Compound Reduction

Substrate	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
Nitrobenzene	Aniline	Ethanol/HCl	Reflux	1	>90
4-Nitrotoluene	4-Methylaniline	Ethanol/HCl	Reflux	1.5	85-95
4-Nitroanisole	4-Methoxyaniline	Ethanol/HCl	Reflux	2	88
2-Chloronitrobenzene	2-Chloroaniline	Ethanol/HCl	Reflux	2	92
4-Nitrobenzoic acid	4-Aminobenzoic acid	Ethanol/HCl	Reflux	3	85

Experimental Protocol: Synthesis of 4-Bromoaniline from 4-Bromonitrobenzene

Materials:

• 4-Bromonitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 10 M)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-bromonitrobenzene (1.0 g, 4.95 mmol).

• Add ethanol (20 mL) to dissolve the starting material.

• Carefully add tin(II) chloride dihydrate (5.6 g, 24.8 mmol) to the solution.

• Slowly add concentrated hydrochloric acid (10 mL) to the mixture. The reaction is exothermic.

• Heat the reaction mixture to reflux and maintain for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a concentrated sodium hydroxide solution until the pH is basic (pH > 10). A precipitate of tin salts will form.

• Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• The crude 4-bromoaniline can be further purified by recrystallization or column chromatography.

Stephen Reduction of Nitriles to Aldehydes

The Stephen reduction is a named reaction that converts a nitrile to an aldehyde using tin(II) chloride and hydrochloric acid. The reaction proceeds via the formation of an aldimine intermediate, which is then hydrolyzed to the aldehyde.[1] This method is most effective for aromatic nitriles.[1]

Quantitative Data for Stephen Reduction

Substrate	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzonitrile	Benzaldehyde	Diethyl ether/HCl	Room Temp	2-3	60-70
4-Tolunitrile	4-Methylbenzaldehyde	Diethyl ether/HCl	Room Temp	3	65
4-Chlorobenzonitrile	4-Chlorobenzaldehyde	Diethyl ether/HCl	Room Temp	2.5	62

Experimental Protocol: Synthesis of Benzaldehyde from Benzonitrile

Materials:

• Benzonitrile

• Anhydrous Tin(II) chloride (SnCl₂)

• Anhydrous diethyl ether

• Dry Hydrogen Chloride (HCl) gas

• Water

• Round-bottom flask

• Gas inlet tube

• Stirring apparatus

• Separatory funnel

• Distillation apparatus

Procedure:

• Set up a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a gas inlet tube.

• Add anhydrous tin(II) chloride (2.8 g, 14.8 mmol) to the flask.

• Add anhydrous diethyl ether (30 mL) to the flask and cool the suspension in an ice bath.

• Bubble dry hydrogen chloride gas through the suspension until it is saturated.

• Slowly add a solution of benzonitrile (1.0 g, 9.7 mmol) in anhydrous diethyl ether (10 mL) to the stirred suspension.

• Continue stirring the mixture at room temperature for 2-3 hours. A white precipitate of the aldimine-tin chloride complex will form.

• After the reaction is complete, carefully add water (20 mL) to the reaction mixture to hydrolyze the imine complex.

• Stir the mixture vigorously for 30 minutes.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with a saturated sodium bicarbonate solution (20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and carefully remove the solvent by distillation at atmospheric pressure to avoid evaporation of the product.

• The crude benzaldehyde can be further purified by distillation under reduced pressure.

Reduction of Quinones to Hydroquinones

Tin(II) chloride dihydrate is an effective reagent for the reduction of quinones to their corresponding hydroquinones. This transformation is a key step in the synthesis of various natural products and biologically active molecules.

Quantitative Data for Quinone Reduction

Substrate	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
1,4-Benzoquinone	Hydroquinone	Ethanol/HCl	Room Temp	0.5	>95
2-Methyl-1,4-benzoquinone	2-Methylhydroquinone	Ethanol/HCl	Room Temp	0.5	92
2,5-Dimethyl-1,4-benzoquinone	2,5-Dimethylhydroquinone	Ethanol/HCl	Room Temp	1	90

Experimental Protocol: Synthesis of Hydroquinone from 1,4-Benzoquinone

Materials:

• 1,4-Benzoquinone

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Water

• Round-bottom flask

• Stirring apparatus

• Büchner funnel and filter flask

Procedure:

• In a round-bottom flask, dissolve 1,4-benzoquinone (1.0 g, 9.25 mmol) in ethanol (20 mL).

• In a separate beaker, prepare a solution of tin(II) chloride dihydrate (4.2 g, 18.5 mmol) in concentrated hydrochloric acid (10 mL).

• Slowly add the tin(II) chloride solution to the stirred solution of 1,4-benzoquinone. The color of the solution should change from yellow to colorless.

• Continue stirring at room temperature for 30 minutes.

• Cool the reaction mixture in an ice bath to precipitate the hydroquinone.

• Collect the white crystalline product by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold water.

• Dry the product in a desiccator to obtain pure hydroquinone.

Reductive Amination of Carbonyl Compounds

Tin(II) chloride dihydrate can catalyze the reductive amination of aldehydes and ketones with primary and secondary amines to afford the corresponding secondary and tertiary amines. This one-pot procedure is a convenient alternative to other reductive amination methods.[2]

Quantitative Data for Reductive Amination

Aldehyde/Ketone	Amine	Product	Temperature (°C)	Time (h)	Yield (%)
Benzaldehyde	Aniline	N-Benzylaniline	70	6	86
4-Chlorobenzaldehyde	Aniline	N-(4-Chlorobenzyl)aniline	70	6	82
Cyclohexanone	Aniline	N-Phenylcyclohexanamine	70	8	78
Acetophenone	Morpholine	4-(1-Phenylethyl)morpholine	70	10	75

Experimental Protocol: Synthesis of N-Benzylaniline

Materials:

• Benzaldehyde

• Aniline

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Methanol

• Sodium borohydride (NaBH₄)

• Round-bottom flask

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine benzaldehyde (1.0 g, 9.4 mmol), aniline (0.88 g, 9.4 mmol), and tin(II) chloride dihydrate (0.42 g, 1.88 mmol) in methanol (20 mL).

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the imine intermediate.

• Cool the reaction mixture in an ice bath.

• Slowly and portion-wise, add sodium borohydride (0.71 g, 18.8 mmol) to the stirred solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-3 hours.

• Quench the reaction by the slow addition of water (20 mL).

• Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• The crude N-benzylaniline can be purified by column chromatography.

Visualizations

General Workflow for Reduction using Tin(II) Chloride Dihydrate

Caption: A typical experimental workflow for a reduction reaction using tin(II) chloride dihydrate.

Applications of Tin(II) Chloride Dihydrate in Organic Synthesis

Caption: Key applications of tin(II) chloride dihydrate as a reducing agent in organic synthesis.

Safety and Handling

Tin(II) chloride dihydrate is a corrosive and harmful substance. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water. Consult the Safety Data Sheet (SDS) for detailed safety information.

References

• 1. benchchem.com [benchchem.com]
• 2. Chemoselective Reductive Amination of Carbonyl Compounds for the Synthesis of Tertiary Amines Using SnCl2·2H2O/PMHS/MeOH [organic-chemistry.org]

Stannous Chloride Dihydrate Protocol for Stephen Aldehyde Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Stephen aldehyde synthesis is a named reaction in organic chemistry that facilitates the conversion of nitriles to aldehydes.[1][2][3] Discovered by Henry Stephen in 1925, this reaction provides a valuable method for the synthesis of aldehydes, particularly aromatic aldehydes, by the reduction of the corresponding nitrile using stannous chloride (tin(II) chloride) in the presence of hydrochloric acid.[1][3][4] The reaction proceeds via the formation of an intermediate aldimine stannichloride salt, which is subsequently hydrolyzed to yield the desired aldehyde.[1][2] This method is advantageous as it offers a direct route to aldehydes and avoids over-reduction to alcohols, a common side reaction with other reducing agents.[1]

This application note provides a detailed protocol for the Stephen aldehyde synthesis using stannous chloride dihydrate, with a focus on the synthesis of aromatic aldehydes. It includes quantitative data on reaction yields, a detailed experimental procedure, and visualizations of the reaction mechanism and experimental workflow.

Data Presentation

The Stephen aldehyde synthesis is particularly effective for the preparation of aromatic aldehydes, often resulting in high yields. The following table summarizes representative yields for the conversion of various aromatic nitriles to their corresponding aldehydes.

Nitrile Substrate	Aldehyde Product	Reaction Conditions	Yield (%)	Reference
Benzonitrile	Benzaldehyde	SnCl₂·2H₂O, Anhydrous Ether, Dry HCl gas, followed by hydrolysis	~75-85	[5]
o-Tolunitrile	o-Tolualdehyde	SnCl₂·2H₂O, Anhydrous Ether, Dry HCl gas, followed by hydrolysis	Low	[6]
p-Tolunitrile	p-Tolualdehyde	SnCl₂·2H₂O, Anhydrous Ether, Dry HCl gas, followed by hydrolysis	High	General observation
2-Naphthonitrile	2-Naphthaldehyde	SnCl₂, Anhydrous Ether, Dry HCl gas, followed by hydrolysis	91	[1]
p-Anisonitrile	p-Anisaldehyde	SnCl₂·2H₂O, Anhydrous Ether, Dry HCl gas, followed by hydrolysis	High	General observation

Note: Yields can be influenced by the purity of reagents, the anhydrous conditions maintained throughout the reaction, and the nature of the substituents on the aromatic ring. Electron-donating groups on the aromatic nitrile generally lead to higher yields.

Experimental Protocols

This section details the experimental procedure for the synthesis of benzaldehyde from benzonitrile using stannous chloride dihydrate as the starting reagent for the preparation of anhydrous stannous chloride.

Materials and Reagents:

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Benzonitrile

• Anhydrous diethyl ether

• Concentrated hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dry ice/acetone bath or ice bath

• Hydrogen chloride (HCl) gas (from a cylinder or generated in situ and dried)

• Round-bottom flasks, reflux condenser, dropping funnel, gas inlet tube, and other standard glassware

• Magnetic stirrer and heating mantle

Procedure:

Part 1: Preparation of Anhydrous Stannous Chloride and the Aldimine Stannichloride Intermediate

• Preparation of Anhydrous Stannous Chloride: In a two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, place stannous chloride dihydrate. Heat the flask gently under a stream of dry nitrogen or under vacuum to remove the water of hydration. The resulting white powder is anhydrous stannous chloride. Allow the flask to cool to room temperature under a dry atmosphere.

• Reaction Setup: Suspend the freshly prepared anhydrous stannous chloride in anhydrous diethyl ether in the reaction flask. The flask should be equipped with a gas inlet tube and a dropping funnel, and the system should be protected from atmospheric moisture with drying tubes.

• Saturation with HCl: Cool the ethereal suspension of stannous chloride in an ice bath or a dry ice/acetone bath. Bubble dry hydrogen chloride gas through the suspension with vigorous stirring until the solution is saturated. Saturation is typically indicated by the formation of a viscous lower layer.

• Addition of Nitrile: To this cold, saturated solution, add a solution of benzonitrile in anhydrous diethyl ether dropwise from the dropping funnel over a period of 30-60 minutes with continuous stirring.

• Formation of the Intermediate: After the addition is complete, continue stirring the reaction mixture at a low temperature for another 1-2 hours. A white crystalline precipitate of the aldimine stannichloride, [(C₆H₅CH=NH·HCl)₂SnCl₄], will form.[1] Allow the reaction to stand for several hours or overnight to ensure complete precipitation.

Part 2: Hydrolysis of the Intermediate and Product Isolation

• Hydrolysis: Decant the supernatant ether and add cold water to the precipitate. Stir the mixture vigorously. The aldimine stannichloride will hydrolyze to form benzaldehyde.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic extracts.

• Neutralization: Wash the combined organic layers with a saturated solution of sodium bicarbonate to remove any residual acid, followed by a wash with brine.

• Drying and Concentration: Dry the ethereal solution over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and remove the ether by rotary evaporation.

• Purification: The crude benzaldehyde can be purified by distillation under reduced pressure.

Safety Precautions:

• This reaction must be carried out in a well-ventilated fume hood due to the use of flammable ether and corrosive and toxic hydrogen chloride gas.

• Anhydrous conditions are critical for the success of this reaction. All glassware must be thoroughly dried, and anhydrous solvents should be used.

• Handle stannous chloride and hydrochloric acid with appropriate personal protective equipment, including gloves and safety goggles.

Mandatory Visualizations

Reaction Mechanism

The following diagram illustrates the stepwise mechanism of the Stephen aldehyde synthesis.

Caption: Mechanism of the Stephen Aldehyde Synthesis.

Experimental Workflow

The diagram below outlines the general experimental workflow for the Stephen aldehyde synthesis.

Caption: Experimental Workflow for Stephen Aldehyde Synthesis.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Stephen aldehyde synthesis - Wikipedia [en.wikipedia.org]
• 3. Stephen_aldehyde_synthesis [chemeurope.com]
• 4. Stephen Aldehyde Synthesis [drugfuture.com]
• 5. Stephen Reaction Mechanism Explained: Steps & Example for Class 12 [vedantu.com]
• 6. 81. Preparation of aldehydes from nitriles (Stephen's method). γ-Phthalimidobutaldehyde - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Application of Tin(2+);dichloride;dihydrate in analytical chemistry titrations

Application Notes: Tin(II) Chloride Dihydrate in Analytical Titrations

Introduction

Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate, is a versatile and powerful reducing agent widely employed in analytical chemistry, particularly in redox titrations.[1] Its primary role is either as a pre-reductant to convert an analyte to a lower oxidation state before titration or as a direct titrant for oxidizing agents. Due to the susceptibility of Sn²⁺ ions to atmospheric oxidation and hydrolysis, proper solution preparation and handling are critical for accurate results.[2][3][4] These application notes provide detailed protocols for two major applications: the determination of iron(III) and direct iodometric titrations.

Key Properties and Handling

Tin(II) chloride dihydrate is a white crystalline solid.[5] Aqueous solutions are prone to hydrolysis, forming an insoluble basic salt.[4] To prepare clear, stable solutions, it must be dissolved in hydrochloric acid.[4] Furthermore, Sn²⁺ is readily oxidized by atmospheric oxygen.[2][3] This oxidation can be prevented by storing the acidic solution over metallic tin granules, which reduce any Sn⁴⁺ formed back to Sn²⁺.[2][6]

Application 1: Determination of Iron(III) via Pre-reduction

One of the most common applications of tin(II) chloride is the quantitative reduction of ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) prior to its titration with a standard solution of a strong oxidizing agent, such as potassium permanganate (KMnO₄) or potassium dichromate (K₂Cr₂O₇).[7]

Principle

The sample containing iron is first dissolved, typically in hydrochloric acid, to ensure the iron is present as Fe³⁺. A slight excess of SnCl₂ solution is added to the hot solution to quantitatively reduce Fe³⁺ to Fe²⁺. The excess, unreacted Sn²⁺ would interfere with the subsequent titration, so it is removed by adding mercuric chloride (HgCl₂), which oxidizes the excess Sn²⁺ while forming a stable, non-interfering precipitate of mercurous chloride (Hg₂Cl₂).[7] Finally, the Fe²⁺ is titrated with a standard oxidant.

Chemical Reactions:

• Reduction of Iron(III): 2Fe³⁺(aq) + Sn²⁺(aq) → 2Fe²⁺(aq) + Sn⁴⁺(aq)[7]

• Removal of Excess Tin(II): Sn²⁺(aq) + 2HgCl₂(aq) → Sn⁴⁺(aq) + Hg₂Cl₂(s) (white precipitate)[7]

Experimental Protocol: Determination of Iron in an Ore Sample

1. Reagent Preparation:

• Tin(II) Chloride Solution (approx. 10% w/v): Dissolve 10 g of SnCl₂·2H₂O in 25 mL of concentrated HCl without heating. Once dissolved, dilute to 100 mL with deionized water. Add a few granules of metallic tin to the storage bottle to prevent oxidation.

• Potassium Permanganate Solution (0.02 M): Dissolve approximately 3.2 g of KMnO₄ in 1 L of deionized water. Heat the solution gently and allow it to stand overnight. Filter through a fine-porosity sintered glass funnel to remove any MnO₂ and store in a dark bottle. Standardize against primary standard sodium oxalate.

• Mercuric Chloride Solution (Saturated): Add approximately 12.5 g of HgCl₂ to 250 mL of deionized water and stir until saturated.[7]

• Zimmermann-Reinhardt Reagent: Dissolve 70 g of MnSO₄·4H₂O in 500 mL of water. Carefully add 125 mL of concentrated H₂SO₄ and 125 mL of 85% H₃PO₄. Dilute to 1 L with water.

2. Sample Preparation:

• Accurately weigh approximately 0.3-0.4 g of the iron ore sample into a 250 mL Erlenmeyer flask.

• Add 20 mL of concentrated HCl. Heat the mixture gently in a fume hood until the ore dissolves. The solution should have a distinct yellow color due to the presence of FeCl₃.

3. Reduction and Titration:

• Heat the sample solution to near boiling.

• Add the SnCl₂ solution dropwise, with constant swirling, until the yellow color of the Fe³⁺ just disappears, resulting in a pale green solution. Add 1-2 drops in excess.[7]

• Cool the solution to room temperature under running water.

• Rapidly add 10 mL of the saturated HgCl₂ solution all at once, while swirling. A silky, white precipitate of Hg₂Cl₂ should form.[7] If the precipitate is gray or black (indicating metallic mercury formation from too much SnCl₂) or if no precipitate forms (insufficient SnCl₂), the sample must be discarded.

• Allow the solution to stand for 5 minutes.

• Add 25 mL of Zimmermann-Reinhardt reagent and dilute to approximately 150 mL with deionized water.

• Titrate immediately with the standardized 0.02 M KMnO₄ solution until the first permanent faint pink color persists for at least 30 seconds.

• Record the volume of KMnO₄ used.

Data Presentation

Parameter	Value / Equation	Source
Molar Mass of SnCl₂·2H₂O	225.63 g/mol	[2]
Molar Mass of Fe	55.845 g/mol	N/A
Titration Reaction	MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ + 5Fe³⁺ + 4H₂O	[8]
Moles of Fe²⁺	(Volume of KMnO₄ in L) × (Molarity of KMnO₄) × 5	N/A
% Iron in Ore	(Moles of Fe²⁺ × 55.845 g/mol) / (Mass of Ore Sample in g) × 100	N/A

Workflow Diagram

Workflow for the determination of iron(III) using SnCl₂ pre-reduction.

Application 2: Direct Iodimetric Titration of Tin(II)

Tin(II) can be determined directly by titration with a standard iodine (I₂) solution. This method is a redox titration where Sn²⁺ is oxidized to Sn⁴⁺ by iodine, which is itself reduced to iodide (I⁻).

Principle

A precisely weighed sample containing Sn²⁺ is dissolved in an oxygen-free, acidic medium to prevent premature oxidation and hydrolysis. The solution is then titrated directly with a standardized iodine solution using starch as an indicator. The endpoint is marked by the appearance of a persistent deep blue color, which forms when excess iodine reacts with the starch.[9][10] To ensure accuracy, all solutions, especially the water used for dilution, should be deoxygenated by boiling or by purging with an inert gas like nitrogen or carbon dioxide.[9][11]

Chemical Reaction: Sn²⁺(aq) + I₂(aq) → Sn⁴⁺(aq) + 2I⁻(aq)[10]

Experimental Protocol: Assay of Tin(II) Chloride Dihydrate

1. Reagent Preparation:

• Standard Iodine Solution (0.1 N or 0.05 M): Dissolve 20 g of potassium iodide (KI) in about 50 mL of deionized water. Accurately weigh about 12.7 g of I₂ and dissolve it in the concentrated KI solution. Once dissolved, dilute to 1 L with deionized water and store in a dark, glass-stoppered bottle. Standardize this solution against a primary standard, such as arsenious oxide (As₂O₃).

• Starch Indicator Solution: Make a paste of 2 g of soluble starch and 25 mL of deionized water. Pour this paste, with constant stirring, into 500 mL of boiling deionized water. Boil for a few minutes until clear. Cool before use.

• Oxygen-Free Deionized Water: Boil deionized water for 15-20 minutes and then cool it to room temperature while keeping it covered or under a stream of nitrogen gas.[9]

2. Sample Preparation and Titration:

• Accurately weigh about 0.2 g of the SnCl₂·2H₂O sample into a 250 mL volumetric flask.

• Dissolve the sample in 25 mL of concentrated HCl.[9]

• Dilute to the 250 mL mark with freshly boiled and cooled (oxygen-free) deionized water. Mix thoroughly.

• Pipette a 50.0 mL aliquot of this solution into a 500 mL Erlenmeyer flask.

• Add 5 g of potassium sodium tartrate and then add a cold, saturated solution of sodium bicarbonate until the solution is alkaline to litmus paper (this creates an inert atmosphere of CO₂).[9]

• Add 2-3 mL of starch indicator solution.

• Titrate immediately with the standardized 0.1 N iodine solution. The endpoint is reached when the solution turns a permanent deep blue-black color.[9]

• Record the volume of iodine solution used.

Data Presentation

Parameter	Value / Equation	Source
Molar Mass of SnCl₂·2H₂O	225.63 g/mol	[2]
Titration Reaction	Sn²⁺ + I₂ → Sn⁴⁺ + 2I⁻	[10]
Stoichiometry	1 mole of I₂ reacts with 1 mole of Sn²⁺	[10]
Moles of Sn²⁺ in Aliquot	(Volume of I₂ in L) × (Molarity of I₂)	N/A
Purity of SnCl₂·2H₂O	(Moles in Aliquot × 5 × 225.63 g/mol) / (Initial Sample Mass in g) × 100	N/A

Logical Relationship Diagram

Core chemical relationships in the iodimetric titration of Tin(II).

References

• 1. noahchemicals.com [noahchemicals.com]
• 2. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Tin(II)_chloride [chemeurope.com]
• 5. Tin(II) Chloride Dihydrate [commonorganicchemistry.com]
• 6. youtube.com [youtube.com]
• 7. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. ipcinfo.org [ipcinfo.org]
• 10. A contribution to the iodimetric titration of tin - Analyst (RSC Publishing) [pubs.rsc.org]
• 11. mt.com [mt.com]

Stannous Chloride Dihydrate: A Mordant for Vibrant and Lasting Color in Textile Dyeing

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Stannous chloride dihydrate (SnCl₂·2H₂O), also known as tin(II) chloride dihydrate, is a powerful reducing agent and a widely used mordant in the textile industry.[1][2][3] Its primary function as a mordant is to form a coordination complex with the dye, which then binds to the textile fiber, enhancing the dye's affinity and fixation.[1][4] This results in improved color yield, increased color fastness, and often a brightening of the shades, particularly with natural dyes on protein fibers like wool and silk.[5][6] This document provides detailed application notes and protocols for the use of stannous chloride dihydrate as a mordant in textile dyeing, with a focus on quantitative data and experimental methodologies for researchers.

Mechanism of Action

Stannous chloride acts as a bridge between the dye molecule and the textile fiber. The tin(II) ion (Sn²⁺) forms coordinate bonds with functional groups present in both the dye (e.g., hydroxyl, carboxyl groups) and the fiber (e.g., hydroxyl groups in cellulose, amino and carboxyl groups in proteins). This creates a larger, insoluble complex that is physically trapped within the fiber structure, leading to enhanced wash and light fastness.

Caption: Chemical interaction of stannous chloride mordant.

Data Presentation: Quantitative Analysis

The effectiveness of stannous chloride dihydrate as a mordant can be quantified by measuring color strength (K/S values), color coordinates (CIELab*), and color fastness to washing, light, and rubbing.

Color Strength (K/S) and CIELab* Values

The Kubelka-Munk equation (K/S) is used to express the color strength of dyed textiles. Higher K/S values indicate a greater dye uptake. The CIELab* color space is used to define color coordinates, where L* represents lightness, a* represents the red-green axis, and b* represents the yellow-blue axis.

Table 1: Effect of Stannous Chloride on Color Strength (K/S) and CIELab* Values of Cotton Dyed with Natural Dyes

Natural Dye	Mordant	K/S Value	L	a	b*	Reference
Justicia betonica	Stannous chloride	-	56.93	1.54	-13.61	[7]
Albizia coriaria	Stannous chloride	-	58.96	9.36	12.21	[7]
Mangrove Bark	Stannous chloride (Pre-mordanting)	Higher than without mordant	-	-	-	[8]
Mangrove Bark	Stannous chloride (Meta-mordanting)	Lower than other mordants	-	-	-	[8]
Mangrove Bark	Stannous chloride (Post-mordanting)	Higher than without mordant	-	-	-	[8]

Note: A direct comparison of K/S values across different studies can be challenging due to variations in experimental conditions. "-" indicates data not available in the cited source.

Color Fastness Properties

Color fastness is graded on a scale of 1 to 5, where 5 represents excellent fastness and 1 represents poor fastness.

Table 2: Comparative Color Fastness Ratings of Cotton Dyed with Annatto Dye [9][10]

Mordant	Mordanting Method	Wash Fastness (Color Change)	Light Fastness	Rubbing Fastness (Dry)	Rubbing Fastness (Wet)
None	-	Fairly Poor to Fair	-	-	-
Stannous Chloride	Pre-mordanting	Fairly Poor to Fair	Good to Very Good	-	-
Alum	Pre-mordanting	Good	Poor to Fair	-	-
Ferrous Sulfate	Pre-mordanting	Good	Good to Very Good	-	-

Table 3: Comparative Color Fastness Ratings of Cotton Dyed with Eucalyptus Bark Dye [11]

Mordant	Mordanting Method	Wash Fastness (Color Change)	Light Fastness	Rubbing Fastness (Dry)	Rubbing Fastness (Wet)
None	-	Good	-	-	-
Stannous Chloride	Pre-mordanting	Excellent	Good to Very Good	Good	Good
Alum	Pre-mordanting	Excellent	Very Good to Outstanding	Fair to Good	Fair to Good
Ferrous Sulfate	Pre-mordanting	Good	Excellent	Good	Good

Experimental Protocols

Accurate and reproducible results in textile dyeing depend on meticulous adherence to experimental protocols. The following are detailed methodologies for various mordanting techniques using stannous chloride dihydrate.

Pre-mordanting Protocol for Protein Fibers (Wool, Silk)

This method involves treating the fiber with the mordant before dyeing.

Materials:

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Textile fiber (e.g., scoured wool or silk yarn)

• Cream of tartar (optional, as a brightening agent and to soften fibers)

• Distilled water

• Heating apparatus (e.g., water bath, hot plate)

• Beakers or dyeing pots

• Glass stirring rods

• Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

• Weigh the Fiber: Accurately weigh the dry textile fiber (Weight of Fiber, WOF).

• Prepare the Mordant Bath:

  • Calculate the required amount of stannous chloride dihydrate, typically 0.5% to 2% of the WOF.[6] For example, for 100g of fiber, use 0.5g to 2g of stannous chloride.

  • If using, calculate the amount of cream of tartar, typically 5-10% of the WOF.[6]

  • In a beaker or dyeing pot, dissolve the stannous chloride and cream of tartar in a small amount of hot distilled water.

  • Add enough cold distilled water to achieve a liquor-to-goods ratio of approximately 40:1 (e.g., 4 liters of water for 100g of fiber).

• Mordanting:

  • Thoroughly wet the textile fiber in clean water.

  • Immerse the wet fiber into the mordant bath.

  • Slowly heat the bath to 80-90°C and maintain this temperature for 30-60 minutes, stirring gently at regular intervals to ensure even mordanting.[12]

• Cooling and Rinsing:

  • Allow the mordant bath to cool down gradually.

  • Once cool, remove the fiber and rinse it thoroughly with clean water until the water runs clear.

• Dyeing: The mordanted fiber can be dyed immediately or dried and stored for later use.

Caption: Experimental workflow for pre-mordanting.

Simultaneous Mordanting and Dyeing Protocol

In this method, the mordant and the dye are added to the dyebath at the same time.

Materials:

• Same as pre-mordanting, plus the natural dye extract.

Procedure:

• Weigh the Fiber and Prepare Dye Bath:

  • Weigh the dry textile fiber (WOF).

  • Prepare the dye bath with the desired concentration of natural dye extract and a liquor-to-goods ratio of approximately 40:1.

• Add Mordant:

  • Calculate and dissolve the required amount of stannous chloride dihydrate (0.5-2% WOF) in a small amount of hot water.

  • Add the dissolved mordant to the dye bath.

• Dyeing:

  • Thoroughly wet the textile fiber.

  • Immerse the wet fiber into the combined dye and mordant bath.

  • Slowly heat the bath to the optimal dyeing temperature for the specific natural dye (usually 80-100°C) and maintain for 45-60 minutes, stirring gently.

• Cooling and Rinsing:

  • Allow the dyebath to cool down.

  • Remove the dyed fiber and rinse thoroughly with clean water.

Post-mordanting Protocol

This technique involves applying the mordant after the dyeing process.

Materials:

• Same as pre-mordanting.

Procedure:

• Dye the Fiber: Dye the textile fiber with the natural dye extract according to the standard procedure for that dye. Rinse the dyed fiber.

• Prepare the Mordant Bath: Prepare a fresh mordant bath with stannous chloride dihydrate (0.5-2% WOF) as described in the pre-mordanting protocol.

• Mordanting:

  • Immerse the dyed and rinsed fiber into the mordant bath.

  • Heat the bath to 80-90°C and maintain for 30-45 minutes.

• Cooling and Rinsing:

  • Let the bath cool down.

  • Remove the fiber and rinse thoroughly.

Caption: Comparison of mordanting workflows.

Safety Precautions

Stannous chloride dihydrate is corrosive and can cause skin and eye irritation. Always handle this chemical in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6] Avoid inhaling the dust.

Conclusion

Stannous chloride dihydrate is a valuable mordant in textile dyeing, particularly for achieving bright and fast colors with natural dyes on protein fibers.[2][13] However, it is important to note that excessive use of stannous chloride can make fibers brittle.[6] Therefore, it is crucial to use the recommended concentrations and follow standardized protocols to achieve optimal results. The quantitative data and detailed methodologies provided in this document serve as a comprehensive guide for researchers and professionals in the field. Further research and experimentation are encouraged to explore the full potential of stannous chloride dihydrate with a wider range of natural dyes and textile fibers.

References

• 1. News - Versatile Applications of Stannous Chloride: Key Players in Various Industries [zoranchem.com]
• 2. Natural Mordants – Textile colouration and finishes [ebooks.inflibnet.ac.in]
• 3. Tin(II) Chloride: Properties, Uses, and Applications [ceramic-glazes.com]
• 4. nbinno.com [nbinno.com]
• 5. Mordants for Natural Dyeing [georgeweil.com]
• 6. fibregarden.ca [fibregarden.ca]
• 7. soeagra.com [soeagra.com]
• 8. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 9. The Colour Fastness Properties of Natural Dyes - 5 Dye agents for natural dyes on cotton - Fibre2Fashion [fibre2fashion.com]
• 10. iosrjournals.org [iosrjournals.org]
• 11. iosrjournals.org [iosrjournals.org]
• 12. How to Make a Tin Mordant – ALL FIBER ARTS [allfiberarts.com]
• 13. naturaldyestore.com [naturaldyestore.com]

Tin(2+);dichloride;dihydrate in the preparation of silver mirrors

An in-depth guide to the utilization of Tin(II) Chloride Dihydrate (SnCl₂·2H₂O) in the preparation of silver mirrors, tailored for researchers, scientists, and professionals in drug development who may use this technique for specialized glassware coating or analytical applications. This document provides detailed application notes, comprehensive experimental protocols, and quantitative data presented in tabular format for clarity and reproducibility.

Application Notes

Introduction to the Silver Mirror Reaction (Tollens' Test)

The formation of a silver mirror is a classic chemical process, often known as the Tollens' test, used for the qualitative identification of aldehydes.[1][2] The reaction involves the reduction of an ammoniacal silver nitrate solution, known as Tollens' reagent, by a reducing agent, typically an aldehyde such as glucose.[3][4] This reduction results in the deposition of elemental silver onto a surface, creating a reflective layer.[1] The overall reaction is a redox process where the aldehyde is oxidized to a carboxylate ion, while the silver ions in the diamminesilver(I) complex ([Ag(NH₃)₂]⁺) are reduced to metallic silver.[1][5]

The Crucial Role of Tin(II) Chloride Dihydrate as a Sensitizing Agent

For applications requiring a high-quality, durable, and uniformly adherent silver mirror, particularly on glass substrates, a critical preparatory step is the sensitization of the surface. Tin(II) chloride, also known as stannous chloride, is widely employed for this purpose.[1][6] The process, often referred to as "tinning," significantly enhances the rate of silver deposition and the adhesion of the silver layer to the glass.

The mechanism of sensitization involves the hydrolysis of tin(II) chloride in an aqueous solution to form tin(II) hydroxide species that adsorb onto the glass surface. These adsorbed Sn²⁺ ions then act as nucleation sites for the silver deposition. During the silvering process, the stannous ions (Sn²⁺) reduce the silver ions (Ag⁺) to metallic silver (Ag), while being oxidized to stannic ions (Sn⁴⁺).[7] This initial reduction creates a seed layer of silver atoms, promoting the subsequent uniform growth of the silver film. The net reaction at these sites can be represented as:

Sn²⁺(aq) + 2Ag⁺(aq) → Sn⁴⁺(aq) + 2Ag(s)[7]

The benefits of using a tin(II) chloride sensitizing step include:

• Improved Adhesion: The formation of strong bonds between the glass, the tin layer, and the silver film results in a more durable mirror.

• Uniform Deposition: The creation of numerous nucleation sites across the surface ensures an even and consistent deposition of silver, preventing blotches or bare spots.

• Increased Reaction Rate: The sensitization process can accelerate the silver deposition, making the overall process more efficient.

It is important to note that for applications demanding the highest optical quality, such as telescope mirrors, the use of tin(II) chloride can be problematic as it may introduce nanoscale roughness, potentially reducing reflectivity.[1][8]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the preparation of a silver mirror on a glass surface using tin(II) chloride dihydrate as a sensitizing agent. The Brashear process is a widely recognized method for producing high-quality silver mirrors and is detailed below.[9]

Protocol 1: Silver Mirror Preparation via the Brashear Process

Materials and Reagents:

• Glass substrate

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Hydrochloric acid (HCl), concentrated

• Silver nitrate (AgNO₃)

• Potassium hydroxide (KOH)

• Ammonium hydroxide (NH₄OH), concentrated

• D-glucose (dextrose) or other suitable reducing sugar

• Nitric acid (HNO₃) for cleaning

• Detergent (e.g., Alconox)

• Distilled or deionized water

• Beakers, graduated cylinders, and other standard laboratory glassware

Step 1: Rigorous Cleaning of the Glass Substrate The quality of the final silver mirror is highly dependent on the cleanliness of the glass surface. The following is a comprehensive cleaning procedure.[4][10][11][12][13]

• Detergent Wash: Scrub the glass surface thoroughly with a lint-free wipe and a 1% solution of a laboratory-grade detergent like Alconox to remove organic residues.[10]

• Water Rinse: Rinse the substrate extensively with tap water, followed by a final rinse with distilled or deionized water.

• Acid Wash: In a well-ventilated fume hood, wash the glass surface with nitric acid. This can be done by carefully swabbing the surface with the acid. This step etches the glass slightly and removes any remaining organic contaminants.

• Final Rinse: Rinse the glass thoroughly with distilled or deionized water to remove all traces of acid. The surface should be "chemically clean," meaning water sheets off the surface without beading. Keep the cleaned glass submerged in distilled water until the sensitization step.

Step 2: Preparation of the Sensitizing Solution

• To prepare a 0.1% (w/v) stannous chloride solution, dissolve 1.0 g of tin(II) chloride dihydrate in 1 liter of distilled water.

• To prevent hydrolysis and the precipitation of tin compounds, add a small amount of concentrated hydrochloric acid (e.g., 1-2 mL) to the solution until it is clear. The solution should be freshly prepared before use.

Step 3: Sensitization of the Glass Substrate

• Remove the cleaned glass substrate from the distilled water.

• Immerse the substrate in the freshly prepared sensitizing solution for 1-2 minutes. Alternatively, the solution can be sprayed evenly onto the surface.

• Rinse the sensitized surface thoroughly with distilled or deionized water to remove any excess tin(II) chloride.

Step 4: Preparation of the Silvering Solution (Tollens' Reagent) This reagent must be prepared fresh and should not be stored, as it can form explosive silver nitride upon standing.[5]

• Solution A (Silver Nitrate): Dissolve 20 g of silver nitrate in 300 mL of distilled water.

• Solution B (Potassium Hydroxide): Dissolve 14 g of potassium hydroxide in 300 mL of distilled water.

• In a separate large beaker, add concentrated ammonium hydroxide to Solution A dropwise while stirring. A brown precipitate of silver oxide will form. Continue adding ammonia just until the precipitate redissolves and the solution becomes clear.

• Slowly add Solution B to the ammoniated silver nitrate solution. The mixture will turn dark brown or black.

• Continue to add ammonium hydroxide dropwise while stirring until the solution just turns clear again. A faint straw color is acceptable.

• Add a dilute solution of silver nitrate (a small amount of Solution A diluted with water) dropwise until the solution turns slightly opalescent or a very faint precipitate reappears that does not redissolve on stirring. This ensures a slight excess of silver ions.

• Filter the solution through glass wool or decant carefully before use.

Step 5: Preparation of the Reducing Solution

• Dissolve 12 g of D-glucose in 200 mL of distilled water.

• For the Brashear process, it is often recommended to "invert" the sugar by adding a small amount of nitric acid and boiling the solution, then neutralizing it. However, for many applications, a simple glucose solution is sufficient.

Step 6: The Silvering Process

• Place the sensitized and rinsed glass substrate in a suitable container, ensuring the surface to be silvered is facing up and level.

• Mix the silvering solution and the reducing solution in the appropriate ratio (typically 4:1 by volume of silvering solution to reducing solution).

• Immediately pour the mixed solution over the glass substrate, ensuring the entire surface is covered.

• Allow the reaction to proceed. The solution will darken, and a layer of silver will deposit on the glass surface over several minutes.

• Once a sufficient layer of silver has formed, carefully decant the solution.

Step 7: Final Rinsing and Drying

• Rinse the silvered surface gently with distilled water.

• Allow the mirror to air dry in a dust-free environment or gently dry it with a stream of clean, dry air.

Data Presentation

The following tables summarize key quantitative data for the preparation of silver mirrors.

Table 1: Reagent Concentrations for Silver Mirror Preparation

Solution Component	Reagent	Concentration/Amount	Reference/Notes
Sensitizing Solution	Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	0.1% (w/v)	A commonly cited concentration for effective sensitization.
	Hydrochloric Acid (HCl)	q.s. to clarify	Prevents hydrolysis of SnCl₂.
Silvering Solution (Brashear)	Silver Nitrate (AgNO₃)	20 g in 300 mL H₂O	Forms the diamminesilver(I) complex.[9]
	Potassium Hydroxide (KOH)	14 g in 300 mL H₂O	Provides the necessary alkaline environment.[9]
	Ammonium Hydroxide (NH₄OH)	q.s. to dissolve precipitate	Forms the silver-ammonia complex.

| Reducing Solution | D-Glucose (C₆H₁₂O₆) | 12 g in 200 mL H₂O | Acts as the reducing agent to form metallic silver. |

Table 2: Concentrations of Tin(II) Chloride in Various Protocols

Protocol/Reference	Tin(II) Chloride Concentration	Substrate	Notes
Common Lab Practice	0.1% (w/v)	Glass	A standard concentration for general laboratory applications.
Patent US2762714A	0.1% (w/v)	Glass	Used in a dip-coating process.
Patent US4285992A	0.1% (w/v)	Glass	Applied as a spray.

| Study on ITO surfaces | 0.05 mM - 10 mM | Indium Tin Oxide | Investigated a range of concentrations for sensitization.[14] |

Visualizations

The following diagrams illustrate the chemical pathway and the experimental workflow for the preparation of silver mirrors using tin(II) chloride dihydrate.

Caption: Chemical pathway of sensitization and silver deposition.

Caption: Experimental workflow for silver mirror preparation.

References

• 1. Tollens' reagent - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Silvering [chemeurope.com]
• 4. flinnsci.com [flinnsci.com]
• 5. The silver mirror test with Tollens’ reagent | Demonstration | RSC Education [edu.rsc.org]
• 6. Sciencemadness Discussion Board - Silver Mirror with Tin (II) Chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. earlytelevision.org [earlytelevision.org]
• 8. scribd.com [scribd.com]
• 9. The Scientific Glassblowing Learning Center: Tutorial Lesson 17, Silvering Glass (Advanced Topic) [ilpi.com]
• 10. technotes.alconox.com [technotes.alconox.com]
• 11. Micro- Nano-fabrication services at UBC Vancouver's ANF [nanofab.ubc.ca]
• 12. inrf.uci.edu [inrf.uci.edu]
• 13. researchgate.net [researchgate.net]
• 14. osti.gov [osti.gov]

Application Notes and Protocols: Stannous Chloride Dihydrate as a Catalyst in Polymerization Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Stannous chloride dihydrate (SnCl₂·2H₂O) is a versatile and cost-effective catalyst employed in various polymerization reactions.[1][2][3][4] It is particularly effective in the synthesis of biodegradable polyesters, such as polylactic acid (PLA) and polycaprolactone (PCL), which are of significant interest in the biomedical and pharmaceutical fields for applications like drug delivery systems, biodegradable sutures, and tissue engineering scaffolds.[5] This document provides detailed application notes and experimental protocols for the use of stannous chloride dihydrate as a catalyst in both ring-opening polymerization (ROP) and polycondensation reactions.

Catalytic Applications in Polymer Synthesis

Stannous chloride dihydrate is utilized as a catalyst in two primary types of polymerization for producing polyesters:

• Ring-Opening Polymerization (ROP): This is a common method for producing high molecular weight polymers from cyclic monomers like lactide and ε-caprolactone.[5][6] SnCl₂·2H₂O is an effective catalyst for the ROP of these monomers.[6]

• Polycondensation: This method involves the polymerization of monomers with the elimination of a small molecule, such as water. Stannous chloride dihydrate can catalyze the direct polycondensation of lactic acid to form PLA.[7]

Data Presentation: Polymerization of Lactide and ε-Caprolactone

The following tables summarize quantitative data from various studies on the polymerization of L-lactide and ε-caprolactone using a stannous chloride catalyst.

Table 1: Ring-Opening Polymerization of L-Lactide with Neat SnCl₂ [8]

Lactide/Catalyst Ratio	Temperature (°C)	Time (h)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
500/1	160	2	46,000	110,000	2.4
1000/1	160	1	68,000	134,000	2.0
1000/1	140	48	51,000	149,000	2.9
2000/1	140	96	71,000	190,000	2.7

Table 2: Ring-Opening Polymerization of L-Lactide with SnCl₂ and Ethyl L-lactate (EtLac) as Initiator [8]

Lactide/Initiator Ratio	Temperature (°C)	Time (h)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
40	120	4	8,100	11,800	1.46
60	120	4	8,700	12,900	1.48
100	120	5	10,000	16,200	1.62

Table 3: Ring-Opening Polymerization of ε-Caprolactone with Neat SnCl₂ [8]

Monomer/Catalyst Ratio	Temperature (°C)	Time (h)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
400/1	160	1	35,000	69,000	2.0
400/1	160	4	41,000	83,000	2.0

Experimental Protocols

Protocol 1: Bulk Ring-Opening Polymerization of L-Lactide using SnCl₂

This protocol describes the bulk polymerization of L-lactide catalyzed by anhydrous SnCl₂.

Materials:

• L-lactide

• Anhydrous Stannous Chloride (SnCl₂)

• Argon gas

• Flame-dried Erlenmeyer flask (50 mL)

• Magnetic stir bar

• Oil bath

Procedure:

• Weigh the desired amount of anhydrous SnCl₂ into a flame-dried 50 mL Erlenmeyer flask.

• Under a blanket of argon, add the L-lactide monomer and a magnetic stir bar to the flask.[1]

• Seal the reaction vessel and immerse it into a preheated oil bath at the desired temperature (e.g., 140°C or 160°C).[1]

• Allow the polymerization to proceed for the specified time with stirring.

• After the reaction is complete, remove the flask from the oil bath and let it cool to room temperature.

• The resulting solid polylactide can be isolated by breaking the flask or by dissolving the polymer in a suitable solvent (e.g., chloroform) and precipitating it in a non-solvent (e.g., methanol).

• Dry the polymer under vacuum until a constant weight is achieved.

Protocol 2: Polycondensation of L-Lactic Acid using SnCl₂·2H₂O

This protocol outlines the direct polycondensation of L-lactic acid in solution using stannous chloride dihydrate as a catalyst.

Materials:

• L-lactic acid

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• m-xylene (solvent)

• Nitrogen gas

• Three-neck round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a Dean-Stark trap with a condenser.

• Heating mantle

Procedure:

• Place L-lactic acid and m-xylene into the three-neck round-bottom flask.

• Add stannous chloride dihydrate (e.g., 1 wt.% of L-lactic acid).[6]

• Heat the mixture to the boiling point of m-xylene (around 138-140°C) under a nitrogen atmosphere with continuous stirring.

• Water produced during the polycondensation will be removed azeotropically and collected in the Dean-Stark trap.

• Continue the reaction for the desired duration (e.g., 72 hours).[6]

• After cooling, the polymer can be isolated by precipitation in a non-solvent like methanol.

• Filter and dry the resulting poly(lactic acid) under vacuum.

Visualizations

Reaction Mechanism: Coordination-Insertion for ROP

The ring-opening polymerization of lactide catalyzed by stannous chloride is proposed to proceed via a coordination-insertion mechanism.[4] An alcohol initiator is often required to start the polymerization.

References

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. Viewing a reaction path diagram — Cantera 3.2.0 documentation [cantera.org]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]
• 5. Ring-Opening Polymerization of ε-Caprolactone Initiated by Ganciclovir (GCV) for the Preparation of GCV-Tagged Polymeric Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes: Tin-Plating of Steel Using Tin(II) Chloride Dihydrate

Introduction

Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate, is a key component in acidic electrolytic baths for tin-plating steel.[1][2][3] This process, often referred to as tinning, involves the electrodeposition of a thin layer of tin onto a steel substrate.[4] The resulting tin coating provides a protective, corrosion-resistant, and non-toxic surface, making it suitable for applications in the food packaging industry (e.g., tin cans), electronics for solderability, and automotive components.[1][5] The electroplating method offers superior control over thickness and higher production efficiency compared to older methods like hot-dip tinning.[6]

The fundamental principle involves creating an electrolytic cell where the steel object acts as the cathode (negative electrode) and a tin anode (positive electrode) are immersed in an electrolyte solution containing dissolved tin(II) ions.[4][7] When a direct current is applied, Sn²⁺ ions from the bath migrate and deposit as metallic tin (Sn) onto the steel surface.[8][9]

Acidic baths containing tin(II) chloride are common due to their higher deposition rates compared to alkaline baths.[10] It is crucial to maintain an acidic environment, typically by adding hydrochloric acid (HCl), to prevent the hydrolysis of tin(II) chloride, which can form insoluble and undesirable basic tin salts.[3][8] Various organic additives are often incorporated into the plating bath to refine the grain structure of the tin deposit, improve surface brightness, and ensure a smooth, uniform coating.[6][11]

Data Summary: Electrolyte Bath Compositions and Operating Parameters

The following tables summarize various reported compositions for tin-plating baths and the typical operating parameters for the electrodeposition process. These values can be used as a starting point for developing a specific plating protocol.

Table 1: Example Electrolyte Bath Compositions

Component	Acid Chloride Bath[6]	Acid Sulfate Bath (Commercial)[12]	Alkaline Bath[13]
Tin Source	Tin(II) Chloride (SnCl₂)	Stannous Sulfate (SnSO₄)	Tin(II) Chloride (SnCl₂)
Tin(II) Ion Conc.	~35 g/L	20 g/L	20 g/L
Acid/Base	Potassium Hydrogen Fluoride	Methane Sulfonic Acid (200 g/L)	Potassium Hydroxide (35 g/L)
Conductivity Salts	Sodium & Potassium Fluorides, Sodium Chloride	-	-
Additives	Polyalkylene oxides, Naphthalene sulphonic acid	Primary (10 vol. %) & Secondary (0.6 vol. %) proprietary additives	-
Solvent	Water	Water	Water

Table 2: Typical Electroplating Operating Parameters

Parameter	Value/Range	Reference
Current Density	0.1 - 5.0 A/dm²	[12]
Voltage	7 - 10 V	[13]
Current	0.6 - 1.2 A	[13]
Plating Time	3 - 50 minutes	[12][13]
Temperature	Room Temperature (Acid Baths)	[5]
pH	~3 (Acid Chloride System)	[6]
Anode Material	Pure Tin	[5]

Experimental Protocol: Electroplating Steel with Tin(II) Chloride Dihydrate

This protocol describes a general procedure for tin-plating a steel substrate using an acidic tin(II) chloride bath.

1. Materials and Equipment

• Chemicals:

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O)

  • Hydrochloric acid (HCl), concentrated

  • Degreasing solution (e.g., alkaline electrolytic cleaner)

  • 2% Nitric acid (HNO₃) solution (for etching)

  • Deionized or distilled water

  • Pure tin metal sheet (for anode)

• Substrate: Steel coupons or objects to be plated

• Equipment:

  • DC power supply (rectifier) with adjustable voltage and current

  • Glass beaker or plating tank

  • Magnetic stirrer and stir bar

  • Alligator clips and conductive wires

  • Fume hood

  • Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

2. Substrate Preparation (Pre-treatment)

Proper surface preparation is critical for achieving a high-quality, adherent tin coating.

• Mechanical Cleaning: If necessary, mechanically remove heavy scale or rust from the steel surface using grit blasting or sanding.[10]

• Degreasing: Immerse the steel part in a hot alkaline degreasing solution to remove oils, grease, and other organic contaminants. Electrolytic degreasing, where the part is made the cathode in the cleaning solution, is highly effective.[4][10]

• Rinsing: Thoroughly rinse the degreased part with deionized water to remove all traces of the cleaning solution.[10]

• Acid Etching (Pickling): Immerse the steel in a 2% nitric acid solution for approximately 1 minute to remove any surface oxides and to slightly roughen the surface, which promotes better coating adhesion.[12]

• Final Rinsing: Immediately and thoroughly rinse the etched part with deionized water to remove all traces of acid. Do not allow the cleaned surface to dry before plating to prevent re-oxidation.

3. Electrolyte Bath Preparation

• In a fume hood, add approximately 800 mL of deionized water to a 1 L beaker.

• Slowly add a sufficient amount of concentrated hydrochloric acid to the water to ensure the final solution remains acidic and prevents hydrolysis of the tin salt.[3][8]

• Weigh the desired amount of Tin(II) chloride dihydrate (e.g., to achieve a concentration of 30-40 g/L of Sn²⁺).

• With continuous stirring, slowly dissolve the Tin(II) chloride dihydrate into the acidified water.

• Add any desired organic additives (e.g., grain refiners, brighteners) as per specific formulation requirements.[11]

• Add deionized water to reach the final volume of 1 L and continue stirring until the solution is homogeneous.

4. Electroplating Procedure

• Place the prepared electrolyte bath into the plating tank or beaker.

• Suspend the pure tin anode in the bath, connecting it to the positive terminal of the DC power supply.

• Suspend the prepared steel substrate in the bath, ensuring it does not touch the anode. Connect the steel part to the negative terminal (cathode) of the power supply.[4]

• Turn on the DC power supply and adjust the voltage or current to achieve the desired current density (e.g., 1-2 A/dm²).[12]

• Continue the electrolysis for the predetermined time required to achieve the desired plating thickness (e.g., 10-30 minutes).[12][13] Gentle agitation of the electrolyte may be beneficial for achieving a uniform deposit.

• During plating, Sn²⁺ ions will be reduced at the cathode (steel part) to form a metallic tin layer, while the tin anode will be oxidized, replenishing the Sn²⁺ ions in the bath.

5. Post-treatment

• Once the plating is complete, turn off the power supply.

• Remove the plated steel part from the bath.

• Immediately rinse the part thoroughly with deionized water to remove residual electrolyte.

• Dry the plated part using a clean, dry air stream or by placing it in a warm oven.

Visualizations

Tin-Plating Workflow Diagram

Caption: Workflow for the electrodeposition of tin on steel.

References

• 1. Tin(II) Chloride: Properties, Uses, and Applications [ceramic-glazes.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. Tin(II)_chloride [chemeurope.com]
• 4. The Tin Plating Process: A Step-By-Step Guide - Sharretts Plating [sharrettsplating.com]
• 5. nmfrc.org [nmfrc.org]
• 6. tinplategroup.com [tinplategroup.com]
• 7. flinnsci.com [flinnsci.com]
• 8. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 9. showa-america.com [showa-america.com]
• 10. The Tin Plating Process: A Step-by-Step Guide [electroplatingmachines.com]
• 11. researchgate.net [researchgate.net]
• 12. imim.pl [imim.pl]
• 13. Tin Plating and Tin Crystal Electroplating Made Easy Method for Art. - Instructables [instructables.com]

Application of Stannous Chloride Dihydrate in Radionuclide Angiography: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Radionuclide angiography, also known as a multiple-gated acquisition (MUGA) scan, is a non-invasive imaging technique used to evaluate the function of the heart's ventricles.[1] This procedure requires the labeling of a patient's red blood cells (RBCs) with a radioactive tracer, most commonly Technetium-99m (Tc-99m). Stannous chloride dihydrate (SnCl₂·2H₂O) plays a crucial role in this process, acting as a reducing agent for the pertechnetate ion (TcO₄⁻), the form in which Tc-99m is eluted from a generator.[2][3] The reduction of Tc-99m by stannous ions allows it to form a stable bond with the globin chain of hemoglobin within the red blood cells.[4] This application note provides detailed protocols for the three primary methods of Tc-99m RBC labeling using stannous chloride dihydrate: the in vivo, in vitro, and modified in vivo/in vitro techniques.

Mechanism of Action

The fundamental principle behind the use of stannous chloride in radionuclide angiography is the reduction of Technetium-99m. The pertechnetate ion (TcO₄⁻), with Tc in a +7 oxidation state, does not readily bind to red blood cells.[5] Stannous chloride provides stannous ions (Sn²⁺), which are potent reducing agents. These ions cross the red blood cell membrane and reduce the intracellular Tc-99m to a lower oxidation state (likely Tc⁴⁺).[4] This reduced technetium then binds firmly to the beta-globin chain of hemoglobin, effectively trapping the radionuclide within the erythrocyte for the duration of the imaging study.[4]

Data Presentation: Comparison of RBC Labeling Methods

The choice of labeling method can significantly impact the labeling efficiency, image quality, and convenience of the procedure. The following table summarizes the quantitative data associated with each technique.

Parameter	In Vivo Method	Modified In Vivo/In Vitro Method	In Vitro Method
Labeling Efficiency	71% - 96% (highly variable)[5]	~90% - 95%[6][7][8]	>97%[8]
Stannous Ion (Sn²⁺) Dose	10-20 µg/kg body weight[5][9]	10-20 µg/kg body weight[5]	1-2 µg/mL of blood[10]
Procedure Time	~20-30 minutes[5]	~30-40 minutes[11]	~15-20 minutes[2]
Blood Handling	None (direct injection)	Withdrawal of a small blood sample	Withdrawal of a blood sample for external labeling
Image Quality	Often sufficient, but can be compromised by background activity[5]	Improved image quality with less background activity compared to the in vivo method[7]	Superior image quality with high target-to-background ratio[5]

Experimental Protocols

The following are detailed protocols for the three primary methods of labeling red blood cells with Tc-99m using stannous chloride dihydrate.

Protocol 1: In Vivo Red Blood Cell Labeling

This method involves the sequential intravenous injection of stannous pyrophosphate and then Tc-99m pertechnetate.

Materials:

• Commercially available stannous pyrophosphate kit (containing stannous chloride)

• Sterile, pyrogen-free 0.9% sodium chloride (saline) for injection

• Tc-99m pertechnetate eluate

• Syringes and needles for intravenous injection

Procedure:

• Reconstitute the stannous pyrophosphate kit with sterile saline according to the manufacturer's instructions. This provides the necessary dose of stannous ions (typically 10-20 µg Sn²⁺/kg body weight).[5]

• Administer the reconstituted stannous pyrophosphate solution to the patient via intravenous injection.

• Wait for a period of 20 to 30 minutes.[5] This allows for the circulation and uptake of the stannous ions by the red blood cells.

• Following the incubation period, administer the required activity of Tc-99m pertechnetate (typically 555-925 MBq or 15-25 mCi) intravenously.

• Radionuclide angiography can commence shortly after the injection of the Tc-99m pertechnetate.

Protocol 2: In Vitro Red Blood Cell Labeling (Using a Commercial Kit, e.g., UltraTag®)

This method involves withdrawing a sample of the patient's blood and labeling the red blood cells externally before reinjection. This protocol provides the highest labeling efficiency.[8]

Materials:

• Commercially available in vitro RBC labeling kit (e.g., UltraTag®)

• Anticoagulant (e.g., ACD or heparin)

• Tc-99m pertechnetate eluate

• Syringes, needles, and a shielded vial for blood collection and labeling

Procedure:

• Withdraw 1-3 mL of the patient's whole blood into a syringe containing an anticoagulant.

• Transfer the anticoagulated blood into the reaction vial provided in the kit, which contains stannous chloride dihydrate.

• Gently mix and incubate for approximately 5 minutes at room temperature to allow for the "tinning" of the red blood cells.

• Add the provided sodium hypochlorite solution to the vial. This oxidizes any extracellular stannous ions, preventing the formation of free Tc-99m in the plasma.

• Immediately add the provided acid-citrate-dextrose (ACD) solution to neutralize the hypochlorite.

• Aseptically add the desired amount of Tc-99m pertechnetate to the reaction vial.

• Incubate for 20 minutes at room temperature, with occasional gentle mixing.

• Draw the labeled red blood cell suspension into a shielded syringe.

• Verify the labeling efficiency using an appropriate quality control method (see below).

• Re-inject the Tc-99m labeled red blood cells into the patient.

Protocol 3: Modified In Vivo/In Vitro Red Blood Cell Labeling

This hybrid method combines an initial in vivo "tinning" step with an external labeling of a withdrawn blood sample.

Materials:

• Commercially available stannous pyrophosphate kit

• Sterile, pyrogen-free 0.9% sodium chloride (saline) for injection

• Tc-99m pertechnetate eluate

• Syringe with a three-way stopcock, shielded syringe

• Anticoagulant (e.g., ACD)

Procedure:

• Administer stannous pyrophosphate intravenously to the patient as described in the in vivo protocol (10-20 µg Sn²⁺/kg body weight).[5]

• Wait for 15-20 minutes to allow for red blood cell "tinning".[5]

• Attach a syringe containing the Tc-99m pertechnetate and a small amount of anticoagulant to a three-way stopcock connected to an intravenous line in the patient.

• Withdraw approximately 3-5 mL of the patient's "tinned" blood into the syringe containing the Tc-99m pertechnetate.

• Close the stopcock to the patient and incubate the blood with the Tc-99m in the syringe for 10 minutes at room temperature with gentle agitation.[7]

• After the incubation period, re-inject the entire contents of the syringe (the now-labeled red blood cells) back into the patient.

Quality Control

To ensure optimal image quality and minimize patient radiation exposure from unbound radiotracer, it is essential to perform quality control on the labeled red blood cells, particularly for the in vitro and modified in vivo/in vitro methods.

Procedure for Determining Labeling Efficiency:

• Take an aliquot of the final labeled red blood cell suspension.

• Centrifuge the sample to separate the red blood cells from the plasma.

• Carefully separate the packed red blood cells from the supernatant (plasma).

• Measure the radioactivity in the red blood cell pellet and the plasma supernatant using a dose calibrator.

• Calculate the labeling efficiency using the following formula:

  Labeling Efficiency (%) = [Activity in RBCs / (Activity in RBCs + Activity in Plasma)] x 100

A labeling efficiency of greater than 95% is generally considered acceptable for clinical use.

Visualizations

In Vivo RBC Labeling Workflow

In Vitro RBC Labeling Workflow

Modified In Vivo/In Vitro RBC Labeling Workflow

References

• 1. Evaluation of Available In Vitro 99mTc-RBC Labeling Techniques: A Canadian Perspective | Journal of Nuclear Medicine Technology [tech.snmjournals.org]
• 2. Stoichiometric Tc-99m RBC labeling using stable kit solutions of stannous chloride and EDTA: concise communication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 4. nucmedtutorials.com [nucmedtutorials.com]
• 5. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 6. Evaluation of technetium-99m red blood cell labeling efficiency in adults receiving chemotherapy and the clinical impact on pediatric oncology patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A modified method for the in vivo labeling of red blood cells with Tc-99m: concise communication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cjhp-online.ca [cjhp-online.ca]
• 9. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 10. Technetium-99m labeling of red blood cells: in vitro evaluation of a new approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vivo/in vitro labeling of red blood cells with 99mTc - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Tin(II) Chloride Dihydrate for the Reduction of Nitroarenes to Anilines

Introduction

The reduction of aromatic nitro compounds to their corresponding anilines is a fundamental transformation in organic synthesis, pivotal for the preparation of dyes, pharmaceuticals, and other specialty chemicals. Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate, is a widely used reagent for this purpose.[1][2] It offers a classical and effective method that is particularly valuable for its chemoselectivity, allowing for the reduction of nitro groups in the presence of other reducible functionalities such as aldehydes, ketones, esters, and cyano groups.[3][4] This document provides detailed protocols and application data for researchers, scientists, and drug development professionals.

Mechanism of Action

The reduction of a nitroarene by tin(II) chloride is a redox reaction that typically occurs in an acidic medium, often with hydrochloric acid. The tin(II) is oxidized to tin(IV), while the nitro group is reduced to an amino group. The overall stoichiometry for the reaction with nitrobenzene is:

2 C₆H₅NO₂ + 3 Sn + 12 HCl → 2 C₆H₅NH₂ + 3 SnCl₄ + 4 H₂O[5]

The reaction proceeds through a series of intermediates, likely involving nitroso and hydroxylamine species, before the final aniline product is formed.

Advantages and Limitations

Advantages:

• High Chemoselectivity: SnCl₂·2H₂O selectively reduces nitro groups in the presence of other sensitive functional groups.[3][4]

• Broad Substrate Scope: The reagent is effective for a wide variety of substituted nitroarenes.[1][6]

• Cost-Effective: Tin(II) chloride is an inexpensive and readily available reagent.[1]

• Mild Conditions: The reaction can often be carried out under relatively mild conditions.[4]

Limitations:

• Stoichiometric Reagent: The reaction requires a stoichiometric amount of the tin salt, which can lead to tin-containing waste products.[7]

• Work-up Procedure: The work-up often involves the precipitation of tin hydroxides, which can sometimes complicate product isolation.[7]

• Environmental Concerns: While less toxic than organotin compounds, inorganic tin salts can still have an environmental impact.[7]

Experimental Protocols

Protocol 1: General Procedure for the Reduction of Nitroarenes using SnCl₂·2H₂O in Ethanol

This protocol is a general method adaptable for various nitroarene substrates.

Materials:

• Nitroarene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (EtOH)

• Sodium hydroxide (NaOH) solution

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Standard glassware for extraction and filtration

Procedure:

• To a solution of the nitroarene (1.0 equivalent) in ethanol (5-10 mL per mmol of substrate), add tin(II) chloride dihydrate (approximately 5 equivalents).[8]

• Stir the resulting mixture at room temperature for 10 minutes, then heat to reflux.[8]

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully quench by adding a saturated sodium bicarbonate solution or a dilute NaOH solution until the mixture is basic (pH > 8). This will precipitate tin salts as tin hydroxide.

• Filter the mixture through a pad of celite to remove the tin salts, washing the filter cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2-3 times).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude aniline product.

• The product can be further purified by column chromatography, distillation, or recrystallization as needed.

Protocol 2: Reduction of Nitrobenzene to Aniline using Tin and Hydrochloric Acid

This protocol is adapted from a procedure for the synthesis of aniline.[9]

Materials:

• Nitrobenzene

• Granulated Tin

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂) or other suitable extraction solvent

• Sodium Chloride (NaCl)

• Round-bottom flask with a reflux condenser

• Stirring apparatus

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine 25 g of nitrobenzene and 50 g of granulated tin.[9]

• Set up a reflux condenser and begin stirring the mixture.[9]

• Over a period of 30 minutes, cautiously add 125 mL of concentrated hydrochloric acid in 10 mL portions.[9] The reaction is exothermic and may require gentle heating to initiate, after which the heat of the reaction should sustain it.[9]

• After the addition is complete, heat the mixture to ensure the reaction goes to completion (approximately 30-60 minutes).[9]

• After the reaction, add 50 mL of water to the hot solution and allow it to cool to room temperature.[9]

• Slowly add a solution of 90 g of sodium hydroxide in 150 mL of water until the initially formed precipitate of tin hydroxide redissolves.[9]

• The aniline can then be isolated by steam distillation or solvent extraction.[9]

• For solvent extraction, add sodium chloride to the aqueous layer to reduce the solubility of aniline.[9]

• Extract the mixture with dichloromethane (3 x 20 mL portions).[9]

• Combine the organic extracts and distill off the dichloromethane.[9]

• The crude aniline can be purified by distillation, collecting the fraction between 180-185 °C.[9]

Quantitative Data Summary

The following table summarizes the reduction of various nitroaromatic compounds to their corresponding anilines using a deep eutectic solvent (DES) composed of tin(II) chloride dihydrate and choline chloride (2:1 molar ratio). The reactions were carried out at 80 °C.[6]

Entry	Substrate (Nitroarene)	Product (Aniline)	Time (min)	Yield (%)
1	Nitrobenzene	Aniline	1	99
2	4-Nitrotoluene	4-Methylaniline	1	99
3	4-Nitroanisole	4-Methoxyaniline	1	99
4	4-Nitrochlorobenzene	4-Chloroaniline	1	99
5	4-Nitrobromobenzene	4-Bromoaniline	1	99
6	4-Nitroiodobenzene	4-Iodoaniline	1	99
7	1,3-Dinitrobenzene	3-Nitroaniline	10	90
8	1,4-Dinitrobenzene	4-Nitroaniline	10	92

Visualizations

Caption: Simplified reaction pathway for the reduction of nitroarenes.

Caption: General experimental workflow for aniline synthesis.

Caption: Key components and their roles in the reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 3. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. quora.com [quora.com]
• 6. Tin( ii ) chloride dihydrate/choline chloride deep eutectic solvent: redox properties in the fast synthesis of N -arylacetamides and indolo(pyrrolo)[1 ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06871C [pubs.rsc.org]
• 7. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 8. Tin(II) Chloride Dihydrate [commonorganicchemistry.com]
• 9. m.youtube.com [m.youtube.com]

Stannous Chloride Dihydrate: Application Notes and Protocols for its Use as a Food Additive and Antioxidant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stannous chloride dihydrate (SnCl₂·2H₂O), also known as tin(II) chloride dihydrate, is a widely utilized food additive designated with the E number E512.[1][2] It functions primarily as a potent antioxidant and color-retention agent, particularly in canned and bottled foods.[1][2][3] Its efficacy stems from its strong reducing properties, which allow it to prevent oxidative degradation of food components, thereby preserving the sensory and nutritional quality of the final product.[3] This document provides detailed application notes and experimental protocols for researchers and scientists interested in the evaluation and application of stannous chloride dihydrate in food systems.

Physicochemical Properties

Property	Value	Reference
Chemical Formula	SnCl₂·2H₂O	--INVALID-LINK--
Molar Mass	225.63 g/mol	--INVALID-LINK--
Appearance	White crystalline solid	--INVALID-LINK--
Solubility	Soluble in water and ethanol	--INVALID-LINK--

Regulatory Status and Safety

Stannous chloride is an approved food additive in many regions, including the European Union where it is designated as E512.[1] The European Food Safety Authority (EFSA) has re-evaluated stannous chloride and concluded that it is of no safety concern at its current authorized use and levels.[1][4] The maximum permitted level (MPL) for stannous chloride is 25 mg/kg, calculated as tin.[4][5] In the United States, it is Generally Recognized as Safe (GRAS) for use as an antioxidant in food at levels not to exceed current good manufacturing practice, which results in a maximum level of 0.0015% or less (calculated as tin) in the final product.[6]

Mechanism of Action as an Antioxidant

The primary mechanism of stannous chloride as an antioxidant in food systems is its action as a reducing agent. The stannous ion (Sn²⁺) is readily oxidized to the more stable stannic ion (Sn⁴⁺). In this process, it donates electrons to oxidizing agents, thereby preventing them from reacting with and damaging food components.

Key antioxidant actions include:

• Oxygen Scavenging: Stannous chloride can react with and consume dissolved oxygen in canned beverages and other liquid foods, preventing oxidative reactions that can lead to off-flavors and nutrient degradation.[7][8][9][10]

• Inhibition of Enzymatic Browning: In fruits and vegetables, enzymatic browning is often caused by the polyphenol oxidase (PPO) enzyme. Stannous chloride can inhibit PPO activity by reducing the quinones formed by the enzyme back to polyphenols, thus preventing the formation of brown pigments.

• Prevention of Lipid Oxidation: By reducing pro-oxidants and free radicals, stannous chloride can inhibit the chain reactions of lipid peroxidation, which is a major cause of rancidity and quality deterioration in fatty foods.

Antioxidant mechanism of stannous chloride in food systems.

Experimental Protocols

The following are detailed protocols for evaluating the efficacy of stannous chloride dihydrate as a food additive.

Protocol 1: Evaluation of Color Retention in Canned Green Asparagus

Objective: To quantify the effectiveness of stannous chloride dihydrate in preventing color degradation of green asparagus during the canning process.

Materials:

• Fresh green asparagus spears

• Stannous chloride dihydrate (food grade)

• Sodium chloride (canning salt)

• Citric acid (optional, for pH adjustment)

• Canning jars with lids

• Pressure canner

• Colorimeter (e.g., HunterLab or Konica Minolta)

• Distilled water

Procedure:

• Preparation of Asparagus: Wash asparagus spears thoroughly. Trim the ends and cut the spears to a uniform length to fit into the canning jars, leaving about 1-inch of headspace.

• Blanching: Blanch the asparagus spears in boiling water for 2-3 minutes. Immediately cool the spears in an ice water bath to stop the cooking process. Drain well.

• Preparation of Brine Solutions:

  • Control Group: Prepare a brine solution of 2% sodium chloride in distilled water.

  • Treatment Group(s): Prepare brine solutions containing 2% sodium chloride and varying concentrations of stannous chloride dihydrate (e.g., 50, 100, 150 ppm, calculated as Sn). Ensure the final concentration in the can does not exceed the regulatory limit.

• Canning Process:

  • Pack the blanched asparagus spears vertically into the canning jars.

  • Fill the jars with the prepared hot brine solutions, leaving 1-inch of headspace.

  • Remove air bubbles using a non-metallic spatula.

  • Wipe the jar rims, place the lids on, and tighten the screw bands fingertip-tight.

  • Process the jars in a pressure canner according to the manufacturer's instructions for low-acid vegetables (typically around 240°F or 116°C for a specified time).

• Storage: After processing, cool the jars at room temperature for 12-24 hours. Check for proper sealing. Store the canned asparagus in a cool, dark place.

• Color Measurement:

  • At specified time intervals (e.g., 1 week, 1 month, 3 months, 6 months), open a jar from each group.

  • Calibrate the colorimeter according to the manufacturer's instructions.

  • Measure the color of the asparagus spears at multiple points. Record the L* (lightness), a* (redness/greenness), and b* (yellowness/blueness) values. A more negative a* value indicates better green color retention.

• Data Analysis: Compare the a* values between the control and treatment groups over time. A statistically significant difference with more negative a* values in the stannous chloride-treated samples indicates effective color retention.

References

• 1. internationaltin.org [internationaltin.org]
• 2. nbinno.com [nbinno.com]
• 3. showa-america.com [showa-america.com]
• 4. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 5. Re‐evaluation of stannous chloride (E 512) as food additive - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eCFR :: 21 CFR 184.1845 -- Stannous chloride (anhydrous and dihydrated). [ecfr.gov]
• 7. bevsource.com [bevsource.com]
• 8. m.youtube.com [m.youtube.com]
• 9. dec.vermont.gov [dec.vermont.gov]
• 10. Canning & Dissolved Oxygen: The Perfect Match [wildgoosefilling.com]

Technical Notes & Optimization

Technical Support Center: Tin(II) Chloride Dihydrate Solutions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with Tin(II) Chloride Dihydrate (SnCl₂·2H₂O) solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why did my freshly prepared Tin(II) chloride solution turn cloudy or milky?

A1: This is likely due to hydrolysis. Tin(II) chloride reacts with water to form an insoluble basic salt, tin(OH)chloride (Sn(OH)Cl), which appears as a white precipitate.[1][2][3] This reaction is particularly prevalent in dilute or neutral pH solutions and can be accelerated by heat.[1][2]

The hydrolysis reaction is: SnCl₂(aq) + H₂O(l) ⇌ Sn(OH)Cl(s) + HCl(aq)[1][2]

Q2: How can I prevent my Tin(II) chloride solution from becoming cloudy?

A2: To prevent hydrolysis and keep the solution clear, you must add hydrochloric acid (HCl).[1][3][4] According to Le Chatelier's principle, adding HCl to the solution increases the concentration of a product in the equilibrium, shifting the reaction to the left and favoring the soluble SnCl₂. As a general rule, the hydrochloric acid should be of the same or greater molarity than the stannous chloride.[1]

Q3: My clear, acidified Tin(II) chloride solution is forming a precipitate over time. What is happening?

A3: This is a classic sign of oxidation. In the presence of atmospheric oxygen, Tin(II) (Sn²⁺) is readily oxidized to Tin(IV) (Sn⁴⁺).[1][2][4] This process can lead to the formation of insoluble tin compounds, such as tin(IV) oxide (SnO₂) or complex oxychlorides, causing the solution to become turbid or form a precipitate.[5][6]

The oxidation reaction in an aqueous solution is: 6 SnCl₂(aq) + O₂(g) + 2 H₂O(l) → 2 SnCl₄(aq) + 4 Sn(OH)Cl(s)[1][2][3]

Q4: What are the most effective ways to prevent the oxidation of my Tin(II) chloride solution?

A4: There are two primary methods to prevent oxidation:

• Adding Metallic Tin: Storing the solution over lumps or granules of metallic tin is a widely used and effective method.[1][4][7] Any Sn⁴⁺ ions that are formed will be reduced back to Sn²⁺ by the metallic tin.

• Using Antioxidants/Inhibitors: Certain chemical agents can be added to the solution to inhibit the oxidation process. Studies have shown that compounds like ascorbic acid, hydroquinone, and certain Co(III) complexes can significantly decrease the rate of oxidation.[5]

Q5: What are the ideal storage conditions for Tin(II) chloride solutions?

A5: To ensure stability, solutions should be stored in a cool, dry, well-ventilated area in a tightly closed container to minimize contact with air.[8][9][10] For long-term stability, storing the acidified solution in the presence of metallic tin is highly recommended.[1][4]

Quantitative Data on Oxidation Inhibitors

The effectiveness of various antioxidants in preventing Sn(II) oxidation in different solutions has been studied. The data below summarizes the reduction in oxidation rate achieved by specific inhibitors.

Inhibitor	Solution Type	Reduction in Oxidation Rate
Ascorbic Acid	Gluconate Solution	9-fold decrease
Hydroquinone	Gluconate Solution	15-fold decrease
Co(III) Compounds	Gluconate Solution	100-fold decrease (two orders of magnitude)
Nitrate (NO₃⁻)	Pyrophosphate (PP) Chelated Solution (pH 7)	Maintained 87% Sn(II) recovery after 2 weeks at 60°C

Table based on data from reference[5][11].

Experimental Protocols

Protocol: Preparation of a Stabilized 1.0M Tin(II) Chloride Solution

This protocol describes the preparation of a 1.0M SnCl₂ solution that is stabilized against both hydrolysis and oxidation.

Materials:

• Tin(II) chloride dihydrate (SnCl₂·2H₂O), Molar Mass: 225.63 g/mol

• Concentrated Hydrochloric Acid (HCl), ~12M

• Deionized water, deoxygenated (prepared by boiling for 15-20 minutes and cooling under an inert gas like nitrogen or argon)

• Metallic tin granules or mossy tin

• Volumetric flask (e.g., 100 mL)

• Glass storage bottle with an airtight cap

Procedure:

• Safety First: Perform all steps in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10]

• Prepare Acidified Water: In the 100 mL volumetric flask, add approximately 50 mL of deoxygenated deionized water. Carefully add 8.3 mL of concentrated HCl to the water and mix gently. This creates a solution that is approximately 1M in HCl.

• Dissolve the Salt: Weigh out 22.56 g of Tin(II) chloride dihydrate. Slowly add the powder to the acidified water in the volumetric flask while stirring continuously until it is fully dissolved. The solution should be clear.[12]

• Final Volume: Once the salt is completely dissolved, dilute the solution to the 100 mL mark with the deoxygenated deionized water.

• Add Stabilizer: Transfer the solution to the glass storage bottle. Add a few granules of metallic tin to the bottom of the bottle.[1][4]

• Storage: Seal the bottle tightly. If possible, flush the headspace with an inert gas (nitrogen or argon) before sealing. Label the bottle clearly and store it in a cool, dark place.

Visual Guides

Caption: Troubleshooting workflow for common SnCl₂ solution issues.

Caption: Chemical pathways for SnCl₂ degradation and prevention.

Caption: Workflow for preparing a stable SnCl₂ solution.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 3. Tin(II) chloride [dlab.epfl.ch]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. BNT Chemicals | Tin(II)-Chloride [bnt-chemicals.com]
• 7. Why It is always advise to keep metallic sn in aqueous solution of sn - askIITians [askiitians.com]
• 8. resources.finalsite.net [resources.finalsite.net]
• 9. carlroth.com [carlroth.com]
• 10. gelest.com [gelest.com]
• 11. Oxidative stability of chelated Sn(II)(aq) at neutral pH: The critical role of NO3− ions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

How to stabilize stannous chloride dihydrate solutions for long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on stabilizing stannous chloride dihydrate (SnCl₂·2H₂O) solutions for long-term storage. Find answers to frequently asked questions, troubleshoot common issues, and access detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why do my stannous chloride solutions turn cloudy or form a precipitate over time?

A1: The cloudiness or precipitate formation in stannous chloride solutions is primarily due to two chemical degradation pathways: hydrolysis and oxidation.

• Hydrolysis: Stannous chloride reacts with water to form an insoluble basic salt, tin(II) oxychloride (Sn(OH)Cl).[1] This reaction is reversible and can be prevented by maintaining a sufficiently acidic environment.

• Oxidation: The tin(II) ion (Sn²⁺) is readily oxidized by atmospheric oxygen to the tin(IV) ion (Sn⁴⁺).[1] This oxidation process also leads to the formation of insoluble tin compounds.

Q2: What is the recommended method for preparing a stable stannous chloride solution?

A2: The most common and effective method for preparing a stable stannous chloride solution involves dissolving the stannous chloride dihydrate in hydrochloric acid (HCl) and adding metallic tin.

• Hydrochloric Acid: The addition of HCl increases the concentration of chloride ions, shifting the hydrolysis equilibrium to favor the soluble SnCl₂ species.[1] A general guideline is to use an HCl solution with a molarity equal to or greater than that of the stannous chloride.[1]

• Metallic Tin: Adding a small amount of metallic tin (e.g., granules or foil) to the solution helps to prevent oxidation. The metallic tin will reduce any Sn⁴⁺ ions that form back to Sn²⁺.[1]

Q3: Can I use water to dissolve stannous chloride dihydrate?

A3: While stannous chloride dihydrate is soluble in water, dissolving it in pure water will lead to rapid hydrolysis and the formation of a white precipitate.[1] Therefore, it is crucial to dissolve it in an acidic solution, preferably hydrochloric acid.

Q4: Are there alternatives to using hydrochloric acid for stabilization?

A4: While HCl is the most common stabilizer, research has shown that a combination of a chelating agent and nitrate ions can improve the oxidative stability of Sn(II) solutions at a neutral pH. For instance, the addition of pyrophosphate and potassium nitrate has been shown to significantly enhance the stability of stannous solutions.[2]

Q5: How can I confirm the concentration of my stannous chloride solution over time?

A5: The concentration of Sn(II) in a solution can be accurately determined using iodometric titration. This method involves the oxidation of Sn(II) to Sn(IV) by a standardized solution of iodine. The endpoint of the titration can be detected using a starch indicator.

Troubleshooting Guide

Issue	Possible Cause	Solution
Solution turns cloudy immediately upon preparation.	Insufficient acid concentration.	Increase the concentration of hydrochloric acid in the solvent. Ensure the molarity of HCl is at least equal to the molarity of the stannous chloride.[1]
A white precipitate forms after a few days of storage.	Hydrolysis and/or oxidation.	Ensure sufficient acidification with HCl and the presence of metallic tin in the storage bottle.[1] Store the solution in a tightly sealed container to minimize contact with air.
The solution has a yellow tint.	Possible oxidation or impurities.	While a very faint yellow tint might not be problematic for all applications, a noticeable yellow color suggests significant oxidation. Prepare a fresh solution using high-purity reagents and deoxygenated water.
Inconsistent results in experiments using the solution.	Degradation of the stannous chloride solution.	The reducing power of the solution decreases as Sn(II) oxidizes. It is crucial to use a freshly prepared and properly stabilized solution. Regularly check the concentration of Sn(II) using iodometric titration.

Quantitative Data on Solution Stability

The stability of stannous chloride solutions is highly dependent on the storage conditions. The following table summarizes the expected stability under different conditions.

Stabilizer	Storage Temperature	Container	Expected Shelf Life
Hydrochloric Acid (e.g., 1 M)	Room Temperature	Tightly sealed glass bottle	Several weeks to a few months
Hydrochloric Acid + Metallic Tin	Room Temperature	Tightly sealed glass bottle with tin granules	Several months[3]
Pyrophosphate + Potassium Nitrate (Neutral pH)	60°C (accelerated study)	Sealed container	87% Sn(II) recovery after 2 weeks[2]

Experimental Protocols

Preparation of a Stabilized Stannous Chloride Dihydrate Solution (0.1 M)

Materials:

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Metallic tin granules

• Deionized water (deoxygenated by boiling or purging with nitrogen)

• Volumetric flask (100 mL)

• Graduated cylinder

• Glass storage bottle with a tight-fitting cap

Procedure:

• Prepare the Acidic Solvent: In a fume hood, add 8.3 mL of concentrated HCl to approximately 50 mL of deoxygenated deionized water in a 100 mL volumetric flask. Swirl gently to mix.

• Dissolve Stannous Chloride: Weigh out 2.257 g of stannous chloride dihydrate and add it to the volumetric flask containing the dilute HCl.

• Complete Dissolution: Swirl the flask until the stannous chloride dihydrate is completely dissolved.

• Adjust Volume: Carefully add deoxygenated deionized water to the volumetric flask until the solution reaches the 100 mL mark.

• Transfer and Store: Transfer the solution to a clean, dry glass storage bottle. Add a few granules of metallic tin to the bottom of the bottle.

• Seal and Label: Seal the bottle tightly and label it with the solution name, concentration, and date of preparation. Store at room temperature.

Determination of Stannous Chloride Concentration by Iodometric Titration

Materials:

• Stabilized stannous chloride solution

• Standardized 0.1 N iodine solution

• Starch indicator solution (1%)

• Deionized water

• Buret

• Erlenmeyer flask (250 mL)

• Pipette

Procedure:

• Sample Preparation: Pipette 10.00 mL of the stannous chloride solution into a 250 mL Erlenmeyer flask.

• Dilution: Add approximately 50 mL of deionized water to the flask.

• Titration Setup: Fill a buret with the standardized 0.1 N iodine solution and record the initial volume.

• Titration: Slowly add the iodine solution from the buret to the Erlenmeyer flask while constantly swirling. The solution will turn yellow as the iodine is added.

• Endpoint Determination: When the solution becomes a pale yellow, add 2-3 drops of the starch indicator solution. The solution will turn a deep blue-black color. Continue adding the iodine solution dropwise until the blue-black color disappears and the solution becomes colorless. This is the endpoint of the titration.

• Record Volume: Record the final volume of the iodine solution used.

• Calculation: Calculate the molarity of the stannous chloride solution using the following formula: M_SnCl₂ = (M_I₂ × V_I₂) / V_SnCl₂ Where:

  • M_SnCl₂ is the molarity of the stannous chloride solution

  • M_I₂ is the molarity of the iodine solution

  • V_I₂ is the volume of the iodine solution used

  • V_SnCl₂ is the volume of the stannous chloride solution used

Visualizations

Caption: Degradation pathways of stannous chloride in aqueous solution.

Caption: Workflow for preparing a stabilized stannous chloride solution.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Oxidative stability of chelated Sn(II)(aq) at neutral pH: The critical role of NO3− ions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stannous Chloride [drugfuture.com]

Troubleshooting common side reactions with Tin(2+);dichloride;dihydrate

Welcome to the technical support center for Tin(II) chloride dihydrate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and issues encountered during experiments with this versatile reagent.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Solution Instability and Precipitation

Q1: Why does my Tin(II) chloride dihydrate solution become turbid or form a white precipitate upon dissolution in water?

A1: This is a classic sign of hydrolysis. Tin(II) chloride reacts with water to form an insoluble basic salt, tin(II) hydroxychloride (Sn(OH)Cl), which appears as a white precipitate.[1][2][3] This reaction is particularly prevalent in neutral or hot water.[1][2]

Troubleshooting Steps:

• Acidify the Solvent: To prevent hydrolysis, dissolve the Tin(II) chloride dihydrate in dilute hydrochloric acid (HCl) instead of neutral water.[1][2][3] The added acid shifts the equilibrium away from the formation of the insoluble salt.[3] A general guideline is to use an HCl solution with a molarity equal to or greater than that of the stannous chloride.[1]

• Use Cold Solvent: If water is the required solvent, use cold water to minimize the rate of hydrolysis.[1][3]

• Fresh Preparation: Prepare solutions fresh for the best results, as they tend to hydrolyze over time.

Logical Relationship: Hydrolysis of Tin(II) Chloride

Caption: Hydrolysis of SnCl₂ and its prevention by adding HCl.

Issue 2: Loss of Reducing Potency

Q2: My Tin(II) chloride solution seems to have lost its reducing power over time. What is the cause and how can I prevent it?

A2: Tin(II) (Sn²⁺) is readily oxidized to Tin(IV) (Sn⁴⁺) by atmospheric oxygen, especially in solution.[1][2][3] This oxidation process diminishes the reagent's effectiveness as a reducing agent. The reaction is as follows: 6 SnCl₂(aq) + O₂(g) + 2 H₂O(l) → 2 SnCl₄(aq) + 4 Sn(OH)Cl(s).[1][2][3]

Troubleshooting Steps:

• Inert Atmosphere: When preparing and storing solutions, bubble nitrogen or another inert gas through the solvent before dissolving the Tin(II) chloride and maintain an inert atmosphere over the solution.[4]

• Storage over Tin Metal: For long-term storage of acidic SnCl₂ solutions, adding lumps of tin metal can prevent oxidation.[1][3] The metallic tin will reduce any Sn⁴⁺ ions that form back to Sn²⁺.

• Fresh Preparation: As with preventing hydrolysis, it is always best to use freshly prepared solutions to ensure maximum reducing potency.

Signaling Pathway: Oxidation of Tin(II) Chloride

Caption: Oxidation of Sn²⁺ and its prevention using tin metal.

Issue 3: Difficult Reaction Workup

Q3: After reducing a nitro group to an amine, quenching the reaction with a base (e.g., NaOH, NaHCO₃) results in a thick, intractable precipitate or a persistent emulsion. How can I improve the workup?

A3: This is a very common issue. The acidic reaction mixture, when basified, causes the precipitation of tin hydroxides (e.g., Sn(OH)₂ and Sn(OH)₄).[5][6] These gelatinous precipitates can be difficult to filter and often lead to emulsions during extraction.[5][7]

Troubleshooting Steps:

• Use a Strong Base: Instead of milder bases like sodium bicarbonate, use a concentrated solution of a strong base such as sodium hydroxide (NaOH).[5] Add the base until the initial tin precipitate redissolves to form soluble stannite ([Sn(OH)₃]⁻) or stannate ([Sn(OH)₆]²⁻) salts, which will result in better phase separation.[5]

• Use of Celite: Add Celite to the reaction mixture before neutralization. After basification, the entire slurry can be filtered through a pad of Celite to remove the tin salts.[7]

• Solvent Choice: Performing the reaction in a solvent like ethyl acetate can sometimes simplify the workup.[5]

• Extraction: Be prepared to perform multiple extractions of the aqueous phase to recover all of your product.[5]

Experimental Workflow: Nitro Reduction and Workup

Caption: General workflow for nitro group reduction and workup.

Q4: I observed an unexpected O-dealkylation side reaction when reducing a nitroanisole derivative at high temperature. Is this a known issue?

A4: Yes, O-dealkylation (e.g., O-demethylation or O-debenzylation) of O-alkylated nitrobenzene derivatives has been observed when the nitro reduction with Tin(II) chloride dihydrate is conducted at elevated temperatures.[8] To favor the desired nitro reduction and avoid this side reaction, it is recommended to perform the reaction at room temperature.[8]

Quantitative Data Summary

Property	Value	Citations
Molar Mass	225.63 g/mol (dihydrate)	[9]
Appearance	White crystalline solid	[1][2][3][9]
Melting Point	37.7 °C (dihydrate)	[1][10]
Solubility in Water	83.9 g/100 ml (0 °C); Hydrolyzes in hot water	[1][3]
Other Solubilities	Soluble in ethanol, acetone, ether, tetrahydrofuran, acetic acid	[1][3][10][11]

Key Experimental Protocol

Selective Reduction of an Aromatic Nitro Group to an Aniline

This protocol provides a general methodology for the reduction of an aromatic nitro compound using Tin(II) chloride dihydrate.

Materials:

• Aromatic nitro compound

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Concentrated Hydrochloric Acid (HCl) (optional, if starting with the free base of the amine is desired)

• 50% aqueous Sodium Hydroxide (NaOH)

• Extraction solvent (e.g., Ethyl Acetate, Dichloromethane)

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Celite (optional)

Methodology:

• Dissolution: In a round-bottom flask, dissolve the aromatic nitro compound in a suitable solvent like ethanol or ethyl acetate.[9][12]

• Addition of Reducing Agent: To the solution, add Tin(II) chloride dihydrate (typically 3-5 equivalents). If the reaction is sluggish, a small amount of concentrated HCl can be added.

• Reaction: Stir the mixture at room temperature.[8] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). Reactions are often complete within a few hours.

• Workup - Quenching: Once the reaction is complete, cool the flask in an ice bath. Slowly and carefully add a concentrated aqueous solution of NaOH with vigorous stirring.[5] Continue adding the base until the initially formed white precipitate of tin salts dissolves, and the aqueous layer becomes clear or only slightly cloudy. The pH of the aqueous layer should be strongly basic (pH > 12).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate).[5]

• Washing: Combine the organic extracts and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude aniline product.[13]

• Purification: The crude product can be further purified by column chromatography, recrystallization, or distillation as needed.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 3. Tin(II)_chloride [chemeurope.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. Tin(II) Chloride Dihydrate [commonorganicchemistry.com]
• 10. noahchemicals.com [noahchemicals.com]
• 11. chembk.com [chembk.com]
• 12. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Stannous Chloride Dihydrate Reductions

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for stannous chloride dihydrate (SnCl₂·2H₂O) reductions.

Troubleshooting Guide

Stannous chloride reductions can sometimes present challenges. The table below outlines common issues, their potential causes, and recommended solutions to help you navigate these experimental hurdles.

Problem	Potential Cause(s)	Solution(s)
Incomplete or Sluggish Reaction	1. Insufficient Reagent: The molar ratio of stannous chloride to the substrate may be too low.[1] 2. Reagent Degradation: Stannous chloride dihydrate is sensitive to air and moisture and may have oxidized.[2][3][4] 3. Low Reaction Temperature: The reaction may require heating to proceed at a reasonable rate.[5]	1. Increase Stoichiometry: For the reduction of aryl nitro compounds, using up to 10 molar equivalents of SnCl₂·2H₂O may be necessary for good conversion.[1] 2. Use Fresh Reagent: Ensure the stannous chloride dihydrate is fresh and has been stored properly under an inert atmosphere.[6] 3. Increase Temperature: Consider heating the reaction mixture. Refluxing in a suitable solvent like ethanol is a common practice.[5]
Formation of Insoluble Tin Salts During Workup	1. Hydrolysis of Tin Species: Addition of an aqueous base during workup can lead to the precipitation of tin hydroxides and oxides, which can be difficult to filter and may complicate product isolation.[7][8] 2. Incorrect pH: The solubility of tin salts is highly dependent on pH.[8]	1. Acidic Workup: If the product is stable under acidic conditions, consider an acidic workup to keep tin species dissolved. 2. Use of a Chelating Agent: In some cases, the addition of a chelating agent like tartrate can help to sequester tin ions and prevent precipitation.[9] 3. Careful pH Adjustment: If a basic workup is necessary, use a concentrated base and aim for a pH above 12 to form soluble stannite salts.[8] Alternatively, a milder base like sodium bicarbonate can be used to minimize the formation of intractable emulsions.[8] 4. Filtration Aid: If precipitation is unavoidable, consider adding a filter aid like Celite to the mixture before filtration to improve the handling of the solid.[8]
Difficulty Dissolving Stannous Chloride Dihydrate	1. Hydrolysis: Stannous chloride can hydrolyze in water to form insoluble tin oxychloride.[2][3][10][11]	1. Acidified Solvent: Dissolve the stannous chloride dihydrate in a small amount of dilute hydrochloric acid before adding it to the reaction mixture.[2][3][10][11] This helps to suppress hydrolysis.
Side Reactions or Product Decomposition	1. Presence of Acid-Sensitive Functional Groups: Some functional groups may not be stable to the acidic conditions often employed in stannous chloride reductions.[12]	1. Non-Acidic Conditions: Stannous chloride reductions can also be performed in non-acidic and non-aqueous media, such as in ethanol or ethyl acetate, to protect acid-sensitive groups.[12]

Frequently Asked Questions (FAQs)

Q1: How should I properly store and handle stannous chloride dihydrate?

A1: Stannous chloride dihydrate is sensitive to air and moisture and should be stored in a tightly closed container in a cool, dry, and well-ventilated area, preferably under an inert atmosphere.[6] When handling, always use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[6][13][14][15][16] Work in a well-ventilated area or a chemical fume hood.[13]

Q2: What is the recommended solvent for stannous chloride reductions?

A2: The choice of solvent depends on the substrate and the reaction conditions. Ethanol is a commonly used solvent for the reduction of nitro compounds.[1][5] For substrates with acid-sensitive functional groups, non-acidic and non-aqueous solvents like ethyl acetate can be employed.[12] To aid in dissolving the reagent and prevent hydrolysis, it is often beneficial to use a solvent containing a small amount of hydrochloric acid.[2][3]

Q3: How many equivalents of stannous chloride dihydrate should I use?

A3: The optimal stoichiometry can vary. For the reduction of aryl nitro compounds, it has been shown that using 10 molar equivalents of stannous chloride dihydrate can lead to significantly higher yields compared to using 1 or 5 equivalents.[1] It is advisable to perform small-scale optimization experiments to determine the ideal ratio for your specific substrate.

Q4: My reaction is complete, but I am having trouble with the workup due to the formation of a thick precipitate. What can I do?

A4: The formation of insoluble tin salts during basic workup is a common issue.[7][8] To address this, you can try adjusting the pH of the aqueous layer to above 12 with a concentrated base to form soluble stannite species.[8] Alternatively, filtering the mixture through a pad of Celite can help to remove the fine precipitate.[8] For some applications, an acidic workup may be a more suitable option if your product is stable under those conditions.

Q5: Can stannous chloride be used to reduce other functional groups besides nitro groups?

A5: Yes, stannous chloride is a versatile reducing agent. It is notably used in the Stephen reduction to convert nitriles to aldehydes via an imine intermediate.[3][17][18] It can also be used to reduce quinones to hydroquinones.[17] However, it is considered a mild reducing agent and is often chosen for its selectivity in reducing nitro groups in the presence of other reducible functionalities like ketones, esters, and halogens.[12][19]

Experimental Protocol: Reduction of a Nitroaromatic Compound

This protocol provides a general procedure for the reduction of an aromatic nitro compound to its corresponding aniline using stannous chloride dihydrate.

Materials:

• Nitroaromatic substrate

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Ethanol

• Ethyl acetate

• 2M Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• To a solution of the nitroaromatic compound (1 equivalent) in ethanol, add stannous chloride dihydrate (5-10 equivalents).[1][5]

• Stir the reaction mixture at room temperature or heat to reflux until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).[5]

• Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.[1]

• Partition the crude residue between ethyl acetate and a 2M solution of KOH or NaOH.[1] Caution: This step can be exothermic.

• Separate the organic layer. Extract the aqueous layer multiple times with ethyl acetate.

• Combine the organic extracts and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• The crude product can be further purified by column chromatography, recrystallization, or distillation as needed.

Quantitative Data on Reaction Conditions:

Substrate Functional Group	Reagent Equivalents (SnCl₂·2H₂O)	Solvent	Temperature	Typical Yield	Reference
Aromatic Nitro	10	Ethanol	30°C (with ultrasonic irradiation)	Good	[1]
Aromatic Nitro	3	Ionic Liquid (TBAB)	Not specified	High	[20]
Aromatic Nitro	Not specified	Ethanol	Reflux	Not specified	[5]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues encountered during stannous chloride dihydrate reductions.

Caption: Troubleshooting workflow for SnCl₂·2H₂O reductions.

References

• 1. scispace.com [scispace.com]
• 2. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 3. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. Sciencemadness Discussion Board - Preparation of SnCl2 dihydrate (Stannous Chloride) - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Tin(II) Chloride Dihydrate [commonorganicchemistry.com]
• 6. columbuschemical.com [columbuschemical.com]
• 7. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 8. reddit.com [reddit.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. echemi.com [echemi.com]
• 12. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 13. westliberty.edu [westliberty.edu]
• 14. rcilabscan.com [rcilabscan.com]
• 15. thermofishersci.in [thermofishersci.in]
• 16. actylislab.com [actylislab.com]
• 17. showa-america.com [showa-america.com]
• 18. Reduction of Nitriles – Nitriles, Isonitriles, Their Properties, Preparation of Amines and Aldehydes by the Reduction of Nitriles in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 19. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Purification of Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)

Welcome to the Technical Support Center for the purification of Tin(II) Chloride Dihydrate (SnCl₂·2H₂O). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions encountered during the purification of synthesized SnCl₂·2H₂O.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthesized tin(II) chloride dihydrate?

A1: Common impurities can be categorized as follows:

• Oxidation Products: Tin(IV) compounds, such as tin(IV) chloride (SnCl₄) or tin(IV) oxychloride, are the most common impurities, formed by the oxidation of Sn(II) by atmospheric oxygen.[1][2]

• Hydrolysis Products: In the presence of water and insufficient acid, tin(II) chloride can hydrolyze to form insoluble basic salts like tin(II) oxychloride (Sn(OH)Cl).[1][2][3][4]

• Unreacted Starting Materials: Residual metallic tin or excess hydrochloric acid from the synthesis process may be present.

• Impurities from Starting Tin Metal: If the tin source was not high purity, other metals such as lead, arsenic, or antimony may be present as impurities.[5]

Q2: My tin(II) chloride dihydrate solution is cloudy or turbid. What is the cause and how can I fix it?

A2: A cloudy or turbid solution is typically due to the formation of insoluble hydrolysis products, such as tin(II) oxychloride (Sn(OH)Cl).[1][2][3] This occurs when the concentration of hydrochloric acid is too low to maintain the tin(II) chloride in solution. To resolve this, add concentrated hydrochloric acid dropwise until the solution becomes clear. To prevent this, always dissolve tin(II) chloride dihydrate in a sufficient amount of hydrochloric acid before adding water.[4]

Q3: The white crystals of my purified tin(II) chloride dihydrate have turned yellow or off-white. Why did this happen?

A3: A color change from white to yellowish or off-white is a strong indicator of oxidation, where Sn(II) has been converted to Sn(IV). This can happen if the crystals are not dried properly or are exposed to air for extended periods. To prevent this, it is crucial to dry the crystals thoroughly and store them in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).

Q4: What is the best method to dry the purified crystals of tin(II) chloride dihydrate?

A4: The purified crystals should be dried in a desiccator, preferably under vacuum, to remove residual water and hydrochloric acid.[6] Heating the crystals should be done with caution, as it can promote both hydrolysis and oxidation if not done in a controlled, inert environment.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of tin(II) chloride dihydrate.

Problem	Observation	Potential Cause(s)	Recommended Solution(s)
Low Yield of Crystals	After cooling the recrystallization solution, very few or no crystals are formed.	The solution is not sufficiently saturated.	Concentrate the solution by carefully evaporating some of the solvent (water and HCl) by gentle heating.[6] Ensure there is still some undissolved tin metal present during evaporation to prevent oxidation.[6]
The cooling process was too rapid.	Allow the solution to cool slowly to room temperature, and then place it in an ice bath for more complete crystallization.
Formation of an Oily Precipitate	Instead of crystalline solid, an oily layer forms upon cooling.	The concentration of impurities is very high.	Separate the oily layer and attempt to recrystallize the remaining solution. A second recrystallization may be necessary.
The solution is supersaturated.	Try seeding the solution with a small crystal of pure tin(II) chloride dihydrate to induce crystallization.
Crystals are Clumped and Wet	The filtered crystals are difficult to dry and appear slushy.	Inefficient removal of the mother liquor.	Wash the crystals on the filter with a small amount of cold, concentrated hydrochloric acid to displace the mother liquor. Ensure a good vacuum is applied during filtration.
Hydrolysis on the filter due to exposure to moist air.	Minimize the time the crystals are on the filter and exposed to the atmosphere. Transfer them to a desiccator as quickly as possible.
Product is Contaminated with Tin(IV)	The final product is not a pure white crystalline solid.	Oxidation occurred during the purification process.	Always keep a piece of metallic tin in the solution during dissolution and concentration to reduce any Sn(IV) back to Sn(II).[2][4]
The starting material was heavily oxidized.	Before recrystallization, dissolve the crude product in hydrochloric acid with a piece of metallic tin and stir for a period to ensure all tin is in the +2 oxidation state.

Experimental Protocols

Recrystallization of Tin(II) Chloride Dihydrate

This protocol describes the purification of synthesized tin(II) chloride dihydrate by recrystallization from hydrochloric acid.

Materials:

• Crude tin(II) chloride dihydrate

• Concentrated hydrochloric acid (HCl)

• Deionized water

• Metallic tin foil or granules

• Beaker

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Desiccator

Procedure:

• Dissolution: In a beaker, add the crude tin(II) chloride dihydrate. Add a small piece of metallic tin.[2][4] Add a minimal amount of concentrated hydrochloric acid to dissolve the solid. Gentle heating on a hot plate can be used to aid dissolution. The solution should be clear. If it is turbid, add more concentrated HCl dropwise until it clears.[6]

• Hot Filtration (Optional): If there are any insoluble impurities (e.g., unreacted tin, dust), perform a hot filtration. To prevent premature crystallization, preheat the funnel and receiving flask.

• Crystallization: Allow the clear solution to cool slowly to room temperature. The solubility of tin(II) chloride decreases significantly as the temperature drops, leading to the formation of white crystals.[6] For maximum yield, place the beaker in an ice bath after it has reached room temperature.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter with a small amount of cold, concentrated hydrochloric acid to remove any remaining mother liquor.

• Drying: Transfer the purified crystals to a watch glass and dry them in a desiccator under vacuum until a constant weight is achieved.[6]

Purity Assessment by Iodometric Titration

This method can be used to determine the percentage purity of the final product.

Procedure:

• Accurately weigh approximately 2 g of the purified tin(II) chloride dihydrate and dissolve it in 25 mL of concentrated hydrochloric acid in a 250 mL volumetric flask. Dilute to the mark with deoxygenated deionized water and mix well.

• Pipette 50 mL of this solution into a 500 mL conical flask.

• Add 5 g of potassium sodium tartrate and then a cold, saturated solution of sodium bicarbonate until the solution is alkaline to litmus paper.

• Immediately titrate with a standardized 0.1 N iodine solution, using a starch solution as the indicator. The endpoint is the first permanent blue color.

• Each mL of 0.1 N iodine solution is equivalent to 11.28 mg of SnCl₂·2H₂O.[7]

Visualizations

Caption: Recrystallization workflow for SnCl₂·2H₂O.

Caption: Troubleshooting logic for common purification issues.

References

• 1. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 2. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 3. noahchemicals.com [noahchemicals.com]
• 4. Tin(II)_chloride [chemeurope.com]
• 5. CN85106332B - Preparation method of stannous chloride - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. ipcinfo.org [ipcinfo.org]

Overcoming insolubility of stannous chloride dihydrate in reaction mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the solubility of stannous chloride dihydrate (SnCl₂·2H₂O) in reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: Why is my stannous chloride dihydrate not dissolving in water?

A1: Stannous chloride dihydrate often fails to dissolve completely in neutral water due to hydrolysis. In aqueous solutions, especially when heated or diluted, it reacts with water to form an insoluble basic salt, tin(II) oxychloride (Sn(OH)Cl), which appears as a white precipitate or turbidity.[1] This reaction is reversible and can be prevented by acidification.

Q2: How can I prevent the precipitation of stannous chloride dihydrate in my aqueous reaction mixture?

A2: The most effective method to prevent hydrolysis and ensure complete dissolution is to add hydrochloric acid (HCl) to the solution.[1] The acidic environment suppresses the formation of insoluble tin hydroxides and oxychlorides. For long-term stability, it is also recommended to store the solution over metallic tin to prevent oxidation of Sn(II) to Sn(IV).[1]

Q3: What concentration of hydrochloric acid should I use?

A3: The concentration of HCl required depends on the concentration of the stannous chloride solution. A general guideline is to use an HCl concentration that is at least equimolar to the stannous chloride concentration. For many applications, preparing the stannous chloride solution in dilute HCl (e.g., 1-2 M) is sufficient to maintain its solubility and stability.

Q4: My stannous chloride solution turns cloudy over time, even with added acid. What is happening?

A4: Cloudiness that develops over time, even in an acidified solution, is often due to oxidation. Stannous chloride (Sn²⁺) is readily oxidized by atmospheric oxygen to stannic chloride (Sn⁴⁺), which can then hydrolyze to form insoluble tin(IV) species. To prevent this, store the solution in a tightly sealed container, and for prolonged storage, add a small piece of metallic tin. The metallic tin will reduce any Sn⁴⁺ ions back to Sn²⁺.

Q5: Can I use other acids besides hydrochloric acid to dissolve stannous chloride dihydrate?

A5: While hydrochloric acid is the most common and effective acid for preventing hydrolysis, other acids can be used. However, it is crucial to consider the compatibility of the acid's anion with the reaction components. For instance, sulfuric acid could be used, but it might lead to the precipitation of sparingly soluble sulfates with other cations in the reaction mixture.

Q6: Are there any organic solvents in which stannous chloride dihydrate is soluble?

A6: Yes, stannous chloride dihydrate is soluble in several polar organic solvents. This can be a useful strategy when water needs to be avoided in a reaction.

Solubility Data

The following table summarizes the solubility of stannous chloride dihydrate in various solvents.

Solvent	Solubility ( g/100 mL)	Temperature (°C)	Notes
Water	83.9	0	Hydrolyzes in hot or dilute solutions.[1]
Ethanol	Soluble	Room Temperature
Acetone	Soluble	Room Temperature
Diethyl Ether	Soluble	Room Temperature
Tetrahydrofuran (THF)	Soluble	Room Temperature
Glacial Acetic Acid	Soluble	Room Temperature

Troubleshooting Guide

This guide provides a step-by-step approach to diagnosing and resolving common solubility issues with stannous chloride dihydrate.

// Nodes start [label="Insolubility or Precipitation Observed", fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_solvent [label="Is the solvent neutral water?", fillcolor="#FBBC05", fontcolor="#202124"]; add_hcl [label="Add Hydrochloric Acid (HCl)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; check_oxidation [label="Does precipitation form over time in an acidic solution?", fillcolor="#FBBC05", fontcolor="#202124"]; add_tin [label="Add metallic tin (Sn) to the solution", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; consider_organic [label="Is water incompatible with the reaction?", fillcolor="#FBBC05", fontcolor="#202124"]; use_organic [label="Use a polar organic solvent (e.g., Ethanol, THF)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; check_purity [label="Is the stannous chloride dihydrate old or of low purity?", fillcolor="#FBBC05", fontcolor="#202124"]; use_fresh [label="Use fresh, high-purity stannous chloride dihydrate", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; end_soluble [label="Solution should be clear and stable", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> check_solvent; check_solvent -> add_hcl [label="Yes"]; check_solvent -> check_oxidation [label="No"]; add_hcl -> end_soluble; check_oxidation -> add_tin [label="Yes"]; check_oxidation -> consider_organic [label="No"]; add_tin -> end_soluble; consider_organic -> use_organic [label="Yes"]; consider_organic -> check_purity [label="No"]; use_organic -> end_soluble; check_purity -> use_fresh [label="Yes"]; check_purity -> end_soluble [label="No, consult further resources"]; use_fresh -> end_soluble; } Troubleshooting workflow for stannous chloride insolubility.

Experimental Protocols

Preparation of a Standardized Stannous Chloride Solution for Titration

Objective: To prepare a stable and standardized stannous chloride solution for use as a titrant in redox titrations.

Materials:

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Metallic tin (Sn) granules or foil

• Distilled or deionized water

• Standardized potassium permanganate (KMnO₄) solution (for standardization)

Procedure:

• Weigh approximately 28 g of stannous chloride dihydrate and transfer it to a 1-liter volumetric flask.

• Add 200 mL of concentrated hydrochloric acid to the flask and swirl to dissolve the salt.

• Once dissolved, dilute the solution to the 1-liter mark with distilled water.

• Add a few granules of metallic tin to the solution to prevent oxidation.

• Stopper the flask and store it in a dark, cool place.

• Standardization: Before use, standardize the stannous chloride solution by titrating it against a known concentration of potassium permanganate solution.

Use of Stannous Chloride as a Mordant in Natural Dyeing

Objective: To use stannous chloride as a mordant to brighten the colors of natural dyes on protein fibers (e.g., wool, silk).

Materials:

• Stannous chloride dihydrate

• Cream of tartar (optional, for softening fibers)

• Protein fibers (wool or silk yarn/fabric)

• Large non-reactive pot (stainless steel or enamel)

• Natural dye of choice

Procedure:

• For every 100g of dry fiber, weigh out 0.5-1g of stannous chloride (0.5-1% Weight of Fiber - WOF). Using excessive amounts can make the fibers brittle.[2]

• Fill the pot with enough water to allow the fibers to move freely.

• Gently heat the water and dissolve the stannous chloride. If using, add cream of tartar at this stage.

• Wet the fibers thoroughly with clean water before introducing them to the mordant bath.

• Submerge the wet fibers in the mordant solution, ensuring they are fully covered.

• Slowly heat the mordant bath to a simmer (around 80-90°C) and maintain this temperature for 30-60 minutes.[2]

• Allow the bath to cool down before removing the fibers.

• The mordanted fibers can be dyed immediately in a separate dye bath or dried for later use.[2]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the preparation of a technetium-99m radiopharmaceutical kit, a process where the reducing power of stannous chloride is crucial and its solubility is paramount. Stannous chloride is used to reduce the pertechnetate ion (⁹⁹ᵐTcO₄⁻) to a lower oxidation state, allowing it to be chelated and form the desired radiopharmaceutical.

// Nodes start [label="Start: Prepare Lyophilized Kit", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; prepare_solution [label="Prepare sterile, pyrogen-free SnCl₂ solution in acidic media", fillcolor="#FBBC05", fontcolor="#202124"]; add_ligand [label="Add chelating agent (e.g., DTPA, MDP)", fillcolor="#FBBC05", fontcolor="#202124"]; dispense [label="Dispense into sterile vials under inert atmosphere", fillcolor="#FBBC05", fontcolor="#202124"]; lyophilize [label="Lyophilize (freeze-dry) the vials", fillcolor="#FBBC05", fontcolor="#202124"]; kit_ready [label="Lyophilized Kit Ready for Use", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; reconstitute [label="Reconstitute with ⁹⁹ᵐTcO₄⁻ eluate", fillcolor="#EA4335", fontcolor="#FFFFFF"]; reduction_chelation [label="Sn²⁺ reduces ⁹⁹ᵐTcO₄⁻; Reduced ⁹⁹ᵐTc chelates with ligand", shape=Mdiamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; qc_check [label="Quality Control (Radiochemical Purity)", shape=parallelogram, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; administer [label="Administer to Patient", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> prepare_solution; prepare_solution -> add_ligand; add_ligand -> dispense; dispense -> lyophilize; lyophilize -> kit_ready; kit_ready -> reconstitute; reconstitute -> reduction_chelation; reduction_chelation -> qc_check; qc_check -> administer; } Workflow for ⁹⁹ᵐTc-radiopharmaceutical kit preparation.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. How to Make a Tin Mordant – ALL FIBER ARTS [allfiberarts.com]

Technical Support Center: Optimizing Reactions Catalyzed by Tin(II) Chloride Dihydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of reactions catalyzed by tin(II) chloride dihydrate (SnCl₂·2H₂O).

Troubleshooting Guides

This section addresses common issues encountered during experiments using tin(II) chloride dihydrate, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Product Yield

Q: My reaction has resulted in a low yield or no desired product. What are the potential causes and how can I troubleshoot this?

A: Low or no yield in reactions catalyzed by tin(II) chloride dihydrate can stem from several factors, primarily related to the catalyst's activity and the reaction conditions.

Potential Causes and Solutions:

• Catalyst Inactivation: Tin(II) chloride is susceptible to oxidation by atmospheric oxygen and hydrolysis from moisture, which can deactivate the catalyst.[1][2]

  • Solution: Ensure the use of anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Store tin(II) chloride dihydrate in a tightly sealed container in a cool, dry place.[3]

• Inadequate Catalyst Loading: The amount of catalyst can significantly impact the reaction rate and overall yield.

  • Solution: Optimize the catalyst loading. While a higher catalyst concentration can increase the reaction rate, excessive amounts may not lead to a proportional increase in yield and could complicate purification. Start with a reported concentration from the literature for a similar reaction and perform a systematic study by varying the molar percentage of the catalyst.

• Suboptimal Reaction Temperature: The reaction temperature affects the rate of reaction and the stability of reactants and products.

  • Solution: The optimal temperature is reaction-specific. If the yield is low at room temperature, gradually increasing the temperature may improve the outcome. Conversely, if product decomposition is suspected, lowering the temperature could be beneficial.[4]

• Incorrect Solvent: The choice of solvent can influence the solubility of reactants and the catalyst's effectiveness.

  • Solution: Tin(II) chloride dihydrate is soluble in polar solvents like ethanol, methanol, and ethyl acetate.[2] The choice of solvent should be guided by the specific reaction. For instance, methanol is often used in reductive aminations.[5]

• Insufficient Reaction Time: The reaction may not have proceeded to completion.

  • Solution: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC).[4] This will help determine the optimal reaction time and indicate if the reaction has stalled.

Logical Workflow for Troubleshooting Low Yield

Caption: A step-by-step workflow for troubleshooting low-yield reactions.

Issue 2: Formation of Insoluble Precipitates

Q: An unexpected precipitate has formed in my reaction mixture. What is it and how can I prevent it?

A: The formation of a white precipitate is often due to the hydrolysis of tin(II) chloride, which forms insoluble tin(II) hydroxychloride (Sn(OH)Cl).[6]

Prevention and Solution:

• Use Anhydrous Solvents: Ensure that the solvent is thoroughly dried before use.

• Maintain Acidic Conditions: In aqueous solutions, hydrolysis can be suppressed by adding hydrochloric acid (HCl).[6] The acidity helps to keep the tin species dissolved.

• Inert Atmosphere: Working under an inert atmosphere minimizes the introduction of atmospheric moisture.[3]

Issue 3: Difficult Product Purification and Emulsion Formation

Q: I am having trouble with the workup of my reaction, particularly with the formation of a stable emulsion during extraction. How can I resolve this?

A: Emulsions are common during the workup of reactions involving tin salts, especially after basification to remove the tin.

Solutions:

• Addition of Brine: Washing the organic layer with a saturated aqueous solution of sodium chloride (brine) can help to break up emulsions by increasing the ionic strength of the aqueous phase.[4]

• Filtration: Filtering the entire mixture through a pad of celite or diatomaceous earth can help to remove finely divided solids that may be stabilizing the emulsion.

• pH Adjustment: Carefully adjust the pH of the aqueous layer. In the case of reducing nitro groups, adding a strong base like 50% aqueous NaOH until the tin salts redissolve can lead to better phase separation.

• Solvent Choice: Using a different extraction solvent might prevent emulsion formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common applications of tin(II) chloride dihydrate in organic synthesis?

A1: Tin(II) chloride dihydrate is a versatile reagent primarily used as a mild Lewis acid and a reducing agent. Some of its key applications include:

• Reduction of Aromatic Nitro Compounds: It selectively reduces nitro groups to primary amines.[7]

• Stephen Reduction: This reaction converts nitriles to aldehydes via an imine intermediate.[8]

• Reductive Amination: It catalyzes the formation of amines from carbonyl compounds and amines.[5][9]

• Esterification: It can act as a catalyst in the formation of esters from carboxylic acids and alcohols.[10]

Q2: How should I properly handle and store tin(II) chloride dihydrate?

A2: Due to its sensitivity to air and moisture, proper handling and storage are crucial.

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[2] Avoid inhalation of dust.

• Storage: Store in a tightly sealed container in a cool, dry place, away from strong oxidizing agents.[3] For long-term storage, consider placing the container inside a desiccator.

Q3: Can I use anhydrous tin(II) chloride instead of the dihydrate form?

A3: Yes, anhydrous tin(II) chloride can be used and may be preferable for reactions that are highly sensitive to water. However, it is more hygroscopic than the dihydrate form and requires more stringent handling under anhydrous and inert conditions.[11] The dihydrate is often more convenient to handle for many applications.[2]

Q4: What is the mechanism of the Stephen reduction?

A4: The Stephen reduction involves the following key steps:

• The nitrile reacts with hydrogen chloride to form a salt.

• Tin(II) chloride reduces this salt via a single electron transfer.

• The resulting salt precipitates as an aldimine tin chloride complex.

• Hydrolysis of this complex yields a hemiaminal, which then forms the final aldehyde product.[8][12]

Stephen Reduction Mechanism

Caption: The reaction mechanism of the Stephen reduction.

Data Presentation

The following tables summarize the effect of various reaction parameters on the yield of common reactions catalyzed by tin(II) chloride dihydrate.

Table 1: Reductive Amination of Carbonyl Compounds [5]

Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Solvent	Yield (%)
10	70	6	Methanol	65
20	70	6	Methanol	86
30	70	6	Methanol	84
20	50	6	Methanol	72
20	90	6	Methanol	80
20	70	3	Methanol	55
20	70	9	Methanol	86
20	70	6	Ethanol	78
20	70	6	Acetonitrile	45

Reaction of benzaldehyde with aniline using polymethylhydrosiloxane (PMHS) as the reducing agent.

Table 2: Conversion of Cellulose to Levulinic Acid [13]

SnCl₂ Concentration (M)	Temperature (°C)	Time (h)	Co-catalyst	Levulinic Acid Yield (mol%)
0.05	180	3	None	~25
0.1	180	3	None	~32
0.2	180	3	None	36.2
0.3	180	3	None	38.0
0.5	180	3	None	~38
0.1	180	3	HCl (0.1 M)	47.0
0.1	180	3	H₂SO₄ (0.1 M)	~40
0.17	198	5.15	HCl	63.5 (Predicted Max)

Experimental Protocols

Protocol 1: General Procedure for the Reduction of Aromatic Nitro Compounds [14]

• To a solution of the aromatic nitro compound (1 equivalent) in ethanol, add tin(II) chloride dihydrate (5-10 equivalents).

• Stir the reaction mixture at room temperature or gently heat to reflux.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and carefully add a saturated aqueous solution of sodium bicarbonate or a dilute solution of sodium hydroxide to neutralize the acid and precipitate the tin salts.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Protocol 2: General Procedure for Reductive Amination [5]

• In a round-bottom flask, combine the carbonyl compound (1 equivalent), the amine (1-1.2 equivalents), and tin(II) chloride dihydrate (0.2 equivalents) in methanol.

• Add polymethylhydrosiloxane (PMHS) (2 equivalents) dropwise to the stirred mixture.

• Heat the reaction mixture to 70 °C and stir for 6 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel.

Experimental Workflow for Reductive Amination

Caption: A typical experimental workflow for reductive amination.

References

• 1. gelest.com [gelest.com]
• 2. noahchemicals.com [noahchemicals.com]
• 3. resources.finalsite.net [resources.finalsite.net]
• 4. benchchem.com [benchchem.com]
• 5. Chemoselective Reductive Amination of Carbonyl Compounds for the Synthesis of Tertiary Amines Using SnCl2·2H2O/PMHS/MeOH [organic-chemistry.org]
• 6. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 7. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 8. Stephen aldehyde synthesis - Wikipedia [en.wikipedia.org]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 10. Tin(II) Chloride-Catalyzed Direct Esterification and Amidation of tert-Butyl Esters Using α,α-Dichlorodiphenylmethane Under Mild Conditions [organic-chemistry.org]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 12. byjus.com [byjus.com]
• 13. Preliminary Optimization and Kinetics of SnCl2-HCl Catalyzed Hydrothermal Conversion of Microcrystalline Cellulose to Levulinic Acid [techscience.com]
• 14. scispace.com [scispace.com]

Technical Support Center: Dehydration of Stannous Chloride Dihydrate

Welcome to the technical support center for the dehydration of stannous chloride dihydrate (SnCl₂·2H₂O) to its anhydrous form (SnCl₂). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for your laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for dehydrating stannous chloride dihydrate?

A1: The most common laboratory methods for preparing anhydrous stannous chloride from its dihydrate form include:

• Reaction with Acetic Anhydride: A widely used chemical method where acetic anhydride acts as a dehydrating agent.[1][2][3][4][5][6]

• Heating Under Reduced Pressure: This physical method involves heating the dihydrate under a vacuum to remove the water of crystallization.[4][7]

• Two-Stage Drying: This involves an initial heating step at atmospheric pressure followed by a second stage of drying under vacuum at a controlled temperature.[8]

• Heating in a Stream of Dry Hydrogen Chloride (HCl) Gas: This method can also be used to produce the anhydrous form.[4][5][7]

Q2: Why can't I just heat stannous chloride dihydrate in the open air to dehydrate it?

A2: Simply heating stannous chloride dihydrate in the air is not recommended due to two primary side reactions:

• Hydrolysis: Aqueous solutions of stannous chloride, especially when heated, are susceptible to hydrolysis, which produces insoluble basic tin salts.[2][9][10]

• Oxidation: Stannous chloride (Sn²⁺) is a potent reducing agent and will readily oxidize to stannic chloride (Sn⁴⁺) in the presence of atmospheric oxygen, particularly at elevated temperatures.[2][11][12]

Q3: My anhydrous stannous chloride is insoluble in water. What went wrong?

A3: Anhydrous stannous chloride can appear insoluble in pure water due to rapid hydrolysis, forming insoluble tin(II) hydroxide (Sn(OH)₂).[4][9][10] To achieve a clear solution, dissolve the anhydrous stannous chloride in a dilute solution of hydrochloric acid. The acid prevents the hydrolysis reaction.[2][9][10]

Q4: How can I prevent the oxidation of my stannous chloride during storage?

A4: To prevent the oxidation of stannous chloride solutions, it is recommended to store them over lumps of metallic tin.[2][12] The metallic tin will reduce any Sn⁴⁺ ions that may form back to Sn²⁺. For the solid anhydrous form, storing it in a desiccator under an inert atmosphere (e.g., nitrogen or argon) is advisable.[13]

Q5: What is the melting point of stannous chloride dihydrate and anhydrous stannous chloride?

A5: Stannous chloride dihydrate has a melting point of approximately 37.7 °C, above which it begins to decompose.[2][4][14][15] The anhydrous form has a significantly higher melting point of 247 °C.[2]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Final product is a white, insoluble powder.	The product has likely hydrolyzed due to exposure to moisture or insufficient acidic conditions during processing or dissolution.	To dissolve the product, use a dilute hydrochloric acid solution instead of pure water.[2][9][10] For future preparations, ensure all glassware is dry and use anhydrous solvents where applicable.
The yield of anhydrous SnCl₂ is lower than expected.	This could be due to incomplete dehydration, loss of material during transfers, or oxidation to Sn(IV) compounds which may be lost during workup.	Optimize the reaction time and temperature for the chosen dehydration method. Ensure the reaction is performed under an inert atmosphere to prevent oxidation.[2][12]
The final product has a yellowish tint.	This may indicate the presence of impurities, possibly from the oxidation of Sn(II) to Sn(IV) or the formation of basic tin salts.	Ensure the starting material is pure and that the dehydration process is carried out under an inert atmosphere. Washing the final product with anhydrous ether can help remove some impurities.[6]
During heating, the material turns dark grey or black.	This can occur during the thermal decomposition of tin hydroxides, which may form as intermediates before being converted to tin oxides upon further heating.[16]	This is often a transient phase. Continued heating in an inert or controlled atmosphere should lead to the desired anhydrous stannous chloride or, in the presence of oxygen, stannic oxide.

Experimental Protocols

Method 1: Dehydration using Acetic Anhydride

This is a rapid and efficient method for producing anhydrous stannous chloride.

Materials:

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Acetic anhydride, freshly distilled

• Anhydrous ether

• Schlenk flask or a flask with a gas inlet

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Vacuum desiccator

Procedure:

• In a clean, dry Schlenk flask under an inert atmosphere (e.g., nitrogen), place 1 mole equivalent of stannous chloride dihydrate.

• With stirring, add 2 mole equivalents of freshly distilled acetic anhydride.[4] The reaction is exothermic and proceeds almost instantaneously.[6]

• Continue stirring for approximately one hour to ensure the reaction is complete.

• Filter the resulting solid anhydrous stannous chloride using a Buchner funnel.

• Wash the filtered product with two portions of anhydrous ether to remove any residual acetic acid.[6]

• Dry the final product overnight in a vacuum desiccator to remove any remaining ether.[6]

Method 2: Two-Stage Vacuum Drying

This method avoids the use of chemical reagents for dehydration.

Materials:

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Shallow, heat-resistant dish (e.g., evaporating dish)

• Vacuum oven

• Organic dispersant (optional, as mentioned in a patent for large-scale production)[8]

Procedure:

• Stage 1: Atmospheric Pressure Drying:

  • Spread the stannous chloride dihydrate in a thin layer in a shallow dish.

  • Heat the sample at a temperature below 130 °C under normal atmospheric pressure.[8] This initial step is designed to remove the bulk of the water.

• Stage 2: Vacuum Drying:

  • Transfer the partially dried material to a vacuum oven.

  • Heat the material at a temperature between 90-110 °C under a vacuum of less than 0.075 MPa.[8]

  • Continue drying under these conditions for 3 to 4 hours to obtain the anhydrous product.[8]

Data Presentation

Physical and Chemical Properties

Property	Stannous Chloride Dihydrate (SnCl₂·2H₂O)	Anhydrous Stannous Chloride (SnCl₂)
Molar Mass	225.63 g/mol [2]	189.60 g/mol [2]
Appearance	White or colorless crystalline solid[14]	White crystalline solid[2][4]
Melting Point	37.7 °C (decomposes)[2][4]	247 °C[2]
Boiling Point	Decomposes	623 °C (decomposes)[2]
Density	2.71 g/cm³[2][4]	3.95 g/cm³[2][4]
Water Solubility	1187 g/L at 20 °C (with hydrolysis)[14]	Soluble, but hydrolyzes in pure water[2]

Dehydration Method Parameters

Method	Key Reagents/Conditions	Temperature	Pressure	Advantages	Disadvantages
Acetic Anhydride	Acetic Anhydride	Room Temperature (exothermic)	Atmospheric	Rapid, high efficiency[6]	Requires handling of corrosive acetic anhydride and washing with ether.
Vacuum Drying	Vacuum	90-110 °C (second stage)[8]	< 0.075 MPa[8]	No chemical reagents needed.	Can be slower, requires specialized vacuum equipment.
Heating in Dry HCl	Dry HCl gas	Elevated temperatures	Atmospheric	Produces a clean product.	Requires handling of corrosive and toxic HCl gas.

Visualizations

Caption: Experimental workflow for the dehydration of stannous chloride dihydrate.

Caption: Troubleshooting decision tree for common dehydration issues.

References

• 1. Stannous chloride anhydrous [himedialabs.com]
• 2. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 3. chemical-supermarket.com - Stannous Chloride, 100 grams [chemical-supermarket.com]
• 4. Page loading... [guidechem.com]
• 5. Tin(II)_chloride [chemeurope.com]
• 6. prepchem.com [prepchem.com]
• 7. US3816602A - Preparation of stannous chloride - Google Patents [patents.google.com]
• 8. CN101665267B - Preparation method of anhydrous stannous chloride - Google Patents [patents.google.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. echemi.com [echemi.com]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. columbuschemical.com [columbuschemical.com]
• 14. Stannous chloride dihydrate | 10025-69-1 [chemicalbook.com]
• 15. actylislab.com [actylislab.com]
• 16. Sciencemadness Discussion Board - Oxidation of SnCl2 to SnO2 - Powered by XMB 1.9.11 [sciencemadness.org]

Managing the hygroscopic nature of Tin(2+);dichloride;dihydrate in the lab

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the hygroscopic nature of Tin(II) chloride dihydrate (SnCl₂·2H₂O) in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is Tin(II) chloride dihydrate and why is its hygroscopic nature a concern?

A1: Tin(II) chloride dihydrate is a white crystalline solid that is a versatile reagent used as a reducing agent, in tin-plating, and as a catalyst in various chemical syntheses. It is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. This is a significant concern because the absorbed water can lead to hydrolysis, forming insoluble tin compounds like tin(II) oxychloride or tin(II) hydroxide, which can negatively impact your experiments by altering the reagent's concentration and reactivity.[1][2] Furthermore, in the presence of air and moisture, Tin(II) chloride can be oxidized from the Tin(II) to the Tin(IV) state, diminishing its effectiveness as a reducing agent.

Q2: How should I properly store Tin(II) chloride dihydrate to minimize moisture absorption?

A2: To maintain its integrity, Tin(II) chloride dihydrate should be stored in a cool, dry, and well-ventilated area.[2] It is crucial to keep the container tightly sealed when not in use. Storing the compound under an inert gas, such as nitrogen or argon, can provide an additional layer of protection against both moisture and oxidation.[2]

Q3: Can I visually assess if my Tin(II) chloride dihydrate has absorbed a significant amount of water?

A3: While not a quantitative measure, visual inspection can offer clues. Fresh, dry Tin(II) chloride dihydrate typically appears as a white crystalline solid. If the material has absorbed a significant amount of moisture, it may appear clumpy, wet, or even have a yellowish tint due to the formation of hydrolysis byproducts. The presence of a significant amount of insoluble white precipitate upon dissolution in deionized water is a strong indicator of hydrolysis.

Q4: What are the direct consequences of using "wet" or hydrolyzed Tin(II) chloride dihydrate in my experiments?

A4: Using Tin(II) chloride dihydrate that has been compromised by moisture can lead to several experimental issues:

• Inaccurate Stoichiometry: The presence of excess water and insoluble byproducts means the actual concentration of active SnCl₂ is lower than what is weighed out, leading to incorrect molar ratios in your reactions.

• Reduced Reducing Power: Oxidation of Sn(II) to Sn(IV) will decrease the reducing capacity of the reagent, leading to incomplete reactions or lower yields.

• Side Reactions: The presence of hydrochloric acid from hydrolysis can catalyze unwanted side reactions.

• Inconsistent Results: The variable water content will lead to poor reproducibility between experiments.

Troubleshooting Guide

This guide addresses common issues encountered when working with Tin(II) chloride dihydrate.

Problem	Possible Cause	Troubleshooting Steps
White precipitate forms when dissolving Tin(II) chloride dihydrate in water.	The compound has hydrolyzed due to moisture absorption. Tin(II) chloride dihydrate is not readily soluble in pure water and can form insoluble tin(II) oxychloride or hydroxide.[1][3]	1. Dissolve the Tin(II) chloride dihydrate in dilute hydrochloric acid instead of pure water to suppress hydrolysis.[1]2. If the precipitate persists even in acidic solution, the reagent is likely significantly degraded and should be dried or replaced.
A reaction using Tin(II) chloride dihydrate as a reducing agent is incomplete or slow.	The reagent may have been oxidized to Tin(IV) due to exposure to air and moisture, reducing its potency.	1. Use freshly opened or properly stored Tin(II) chloride dihydrate.2. Consider drying the reagent before use (see Experimental Protocols).3. For solutions, adding a small amount of metallic tin can help to keep the tin in the +2 oxidation state.[1]
Inconsistent results are obtained in a series of experiments.	The water content of the Tin(II) chloride dihydrate is likely varying between batches or even within the same bottle over time due to its hygroscopic nature.	1. Implement a strict storage protocol, ensuring the container is always tightly sealed immediately after use.2. Consider aliquoting the reagent into smaller, single-use containers upon receiving a new bottle.3. Perform a purity/assay determination on the batch before use (see Experimental Protocols).

Data Presentation

Table 1: Qualitative Stability of Tin(II) Chloride Dihydrate Under Different Conditions

Condition	Observed Effect on Tin(II) Chloride Dihydrate	Recommendation
Open to Ambient Air (High Humidity)	Rapidly absorbs moisture, leading to visible clumping and eventual deliquescence. Hydrolysis and oxidation are accelerated.	Avoid prolonged exposure. Handle quickly and in a low-humidity environment if possible (e.g., a glove box).
Open to Ambient Air (Low Humidity)	Slower moisture absorption, but degradation will still occur over time.	Minimize exposure time. Tightly seal the container immediately after use.
Sealed Container (Cool, Dry Place)	Stable for an extended period.[2][4]	This is the recommended storage condition.
Elevated Temperature	The dihydrate can lose its water of crystallization. The melting point is around 37-38 °C.[2][5]	Store at controlled room temperature, avoiding sources of heat.

Experimental Protocols

Protocol 1: Assay of Tin(II) Chloride Dihydrate (Iodometric Titration)

This method determines the purity of Tin(II) chloride dihydrate and can be used to indirectly assess its hydration state.

Materials:

• Tin(II) chloride dihydrate sample

• Hydrochloric acid (HCl), concentrated

• Potassium sodium tartrate

• Sodium bicarbonate (NaHCO₃), saturated solution

• 0.1 N Iodine (I₂) standard solution

• Starch indicator solution

• Deionized water (oxygen-free, prepared by boiling and cooling)

• 250 mL volumetric flask

• 500 mL conical flask

• Burette

Procedure:

• Accurately weigh approximately 2.0 g of the Tin(II) chloride dihydrate sample.

• Transfer the sample to a 250 mL volumetric flask.

• Add 25 mL of concentrated hydrochloric acid and swirl to dissolve the sample completely.

• Dilute to the mark with oxygen-free deionized water and mix thoroughly.

• Pipette 50.0 mL of this solution into a 500 mL conical flask.

• Add 5 g of potassium sodium tartrate and swirl to dissolve.

• Carefully add saturated sodium bicarbonate solution until the solution is alkaline to litmus paper. This neutralizes the acid and complexes the tin.

• Immediately titrate with the 0.1 N iodine standard solution, adding starch indicator near the endpoint.

• The endpoint is reached when the solution turns a persistent blue-black color.

• Record the volume of iodine solution used.

Calculation:

Each mL of 0.1 N iodine is equivalent to 11.28 mg of SnCl₂·2H₂O.[6][7]

Purity (%) = (Volume of I₂ (mL) × 0.01128 g/mL × 5) / (Initial weight of sample (g)) × 100

Protocol 2: Drying of Tin(II) Chloride Dihydrate in a Desiccator

This protocol is suitable for removing excess absorbed moisture.

Materials:

• Tin(II) chloride dihydrate

• Desiccator

• A suitable desiccant (e.g., anhydrous calcium chloride, silica gel with indicator)

• Watch glass or shallow dish

Procedure:

• Place a layer of fresh, active desiccant at the bottom of the desiccator.

• Spread a thin layer of the Tin(II) chloride dihydrate on a clean, dry watch glass or shallow dish.

• Place the watch glass with the sample on the desiccator plate.

• Seal the desiccator, ensuring a good vacuum seal if using a vacuum desiccator.

• Allow the sample to dry for at least 24-48 hours. The time required will depend on the amount of moisture absorbed.

• For best results, store the dried material in the desiccator until needed.

Mandatory Visualizations

Caption: Experimental workflow for handling Tin(II) chloride dihydrate.

Caption: Troubleshooting logic for hygroscopicity issues.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. columbuschemical.com [columbuschemical.com]
• 3. Tin(II) Chloride 2-hydrate (Reag. USP, Ph. Eur.) for analysis, ACS [itwreagents.com]
• 4. Stannous Chloride Dihydrate EP USP NF BP Ph Eur n Pure Manufacturers [mubychem.com]
• 5. neutronco.com [neutronco.com]
• 6. ipcinfo.org [ipcinfo.org]
• 7. Stannous chloride dihydrate | 10025-69-1 [chemicalbook.com]

Mitigating the formation of insoluble tin salts in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the formation of insoluble tin salts in aqueous solutions.

Troubleshooting Guides

This section offers step-by-step solutions to common problems encountered during experiments involving aqueous tin solutions.

Issue 1: A white precipitate forms immediately upon dissolving a tin(II) salt in water.

Cause: This is most likely due to the hydrolysis of tin(II) ions. In neutral or near-neutral water, tin(II) salts readily react with water to form insoluble tin(II) hydroxychloride (Sn(OH)Cl) or tin(II) hydroxide (Sn(OH)₂), which appears as a white precipitate.[1][2][3] Dilute solutions are particularly susceptible to this issue.

Solution: Acidification of the Solvent

The most effective way to prevent the hydrolysis of tin(II) salts is to dissolve them in an acidified solution. Hydrochloric acid is commonly used for this purpose.[1][2][3]

• Prepare the Acidified Solvent: Before adding the tin salt, prepare the required volume of deionized water and add a sufficient amount of concentrated hydrochloric acid (HCl). A common recommendation is to use a concentration of HCl that is of the same or greater molarity as the stannous chloride. For a 0.1 M SnCl₂ solution, starting with 0.1 M HCl is a good practice.

• Dissolve the Tin Salt: Slowly add the accurately weighed tin(II) chloride (SnCl₂) to the acidified water while stirring continuously until it is fully dissolved.

• Preventing Oxidation (Optional but Recommended): Tin(II) solutions are susceptible to oxidation by atmospheric oxygen, which can also lead to the formation of insoluble species.[2][3][4] To prevent this, add a small amount of metallic tin (e.g., a few granules or a small piece of foil) to the solution. The metallic tin will reduce any Sn(IV) ions that may form back to Sn(II).[2]

• Storage: Store the solution in a tightly sealed container to minimize contact with air.

Issue 2: A clear tin solution becomes cloudy or forms a precipitate over time.

Cause: This can be due to two primary reasons:

• Slow Hydrolysis: If the initial acidification was insufficient, hydrolysis can still occur slowly over time, leading to the gradual formation of a precipitate.

• Oxidation: Exposure to air can cause the oxidation of Sn(II) to Sn(IV), which is more prone to hydrolysis and can form insoluble tin(IV) oxides or hydroxides.[3][4]

Solution: Re-acidification and Prevention of Oxidation

• Check and Adjust pH: Use a pH meter to check the acidity of the solution. If the pH has increased, carefully add a few drops of concentrated HCl and stir until the precipitate redissolves.

• Add Metallic Tin: If not already present, add a small amount of metallic tin to the solution to prevent further oxidation.[2]

• Inert Atmosphere: For highly sensitive experiments, consider preparing and storing the solution under an inert atmosphere (e.g., nitrogen or argon) to completely exclude oxygen.

Issue 3: An insoluble tin oxide or hydroxide precipitate needs to be redissolved.

Cause: Inadvertent increases in pH, exposure to air, or the use of basic reagents can lead to the formation of insoluble tin oxides or hydroxides.

Solution: Acidification

Tin(II) hydroxide and tin(IV) hydroxide are amphoteric, meaning they can be dissolved in both strong acids and strong bases.[5] However, for most applications where a soluble tin salt solution is desired, acidification is the preferred method.

• Isolate the Precipitate (Optional): If the precipitate is in a complex mixture, you may want to isolate it by centrifugation or filtration.

• Acid Addition: To the beaker or tube containing the precipitate, slowly add a strong acid, such as concentrated hydrochloric acid, dropwise while stirring vigorously.

• Observation: Continue adding the acid until the precipitate completely dissolves, and the solution becomes clear.

• Dilution and pH Adjustment: Once the precipitate is dissolved, you can dilute the solution with deionized water to the desired concentration and adjust the final pH as needed for your experiment, ensuring it remains sufficiently acidic to prevent re-precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of insoluble tin salt formation in aqueous solutions?

A1: The primary cause is the hydrolysis of tin ions (both Sn(II) and Sn(IV)) in water.[1][2][3] This reaction is highly dependent on the pH of the solution; in neutral or basic conditions, insoluble tin hydroxides or oxyhydroxides readily form.

Q2: How does pH affect the solubility of tin salts?

A2: Lowering the pH (i.e., making the solution more acidic) increases the solubility of most tin salts by suppressing hydrolysis.[1][4] Conversely, increasing the pH promotes the formation of insoluble tin hydroxides.

Q3: Can oxidation of tin(II) to tin(IV) cause precipitation?

A3: Yes, tin(II) is readily oxidized to tin(IV) by atmospheric oxygen, and tin(IV) salts are even more prone to hydrolysis, leading to the precipitation of highly insoluble tin(IV) oxide (SnO₂).[3][4]

Q4: Are there any alternatives to hydrochloric acid for stabilizing tin solutions?

A4: While hydrochloric acid is the most common and effective agent for stabilizing tin chloride solutions, other acids like sulfuric acid can be used for tin sulfate solutions. The key is to maintain a low pH.

Q5: What are chelating agents, and can they be used to prevent tin salt precipitation?

A5: Chelating agents are molecules that can bind to a metal ion at multiple points, forming a stable, soluble complex. Ethylenediaminetetraacetic acid (EDTA) is a well-known chelating agent that can form stable complexes with tin(II) ions.[6] While they can be effective, their use is dependent on the specific experimental conditions, as the stability of the tin-chelate complex is also pH-dependent. For specific protocols, it is recommended to consult literature relevant to your particular application.

Data Presentation

Table 1: Solubility of Common Tin(II) Salts in Water

Tin Salt	Chemical Formula	Solubility in Water ( g/100 mL)	Conditions
Tin(II) Chloride (anhydrous)	SnCl₂	83.9	0 °C, readily hydrolyzes in hot water[2]
Tin(II) Chloride (dihydrate)	SnCl₂·2H₂O	118	103 °C[7]
Tin(II) Sulfate	SnSO₄	33	25 °C[8]
Tin(II) Oxalate	SnC₂O₄	0.05	Insoluble in water[3]

Table 2: Qualitative Solubility of Tin Salts in Different Solvents

Tin Salt	Water	Dilute HCl	Ethanol	Acetone
Tin(II) Chloride	Soluble (with hydrolysis)[2][4]	Soluble[9]	Soluble[4]	Soluble[4]
Tin(II) Sulfate	Moderately Soluble	Soluble	Sparingly Soluble	Insoluble
Tin(II) Oxalate	Insoluble[10]	Soluble[3]	Insoluble	Insoluble[3]

Mandatory Visualizations

References

• 1. youtube.com [youtube.com]
• 2. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 3. Tin(II) oxalate - Wikipedia [en.wikipedia.org]
• 4. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. repositorio.unesp.br [repositorio.unesp.br]
• 7. resources.finalsite.net [resources.finalsite.net]
• 8. Tin(II) sulfate - Wikipedia [en.wikipedia.org]
• 9. noahchemicals.com [noahchemicals.com]
• 10. solubilityofthings.com [solubilityofthings.com]

Reference Data & Comparative Studies

A Comparative Analysis of Reducing Strength: Tin(II) Chloride Dihydrate vs. Sodium Borohydride

In the landscape of chemical synthesis, the selection of an appropriate reducing agent is paramount to achieving desired molecular transformations with high yield and selectivity. This guide provides an objective comparison between two commonly employed reducing agents: Tin(II) Chloride Dihydrate (SnCl₂·2H₂O) and Sodium Borohydride (NaBH₄). The comparison is based on their electrochemical properties, substrate selectivity, and practical applications, supported by experimental data and protocols for researchers, scientists, and professionals in drug development.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of each reagent is essential for its proper handling, storage, and application in experimental setups.

Property	Tin(II) Chloride Dihydrate	Sodium Borohydride
Formula	SnCl₂·2H₂O	NaBH₄
Molar Mass	225.63 g/mol [1][2][3]	37.83 g/mol
Appearance	White crystalline solid[1][2][3]	White crystalline powder
Solubility	Soluble in water (hydrolyzes), ethanol, acetone, ether[1][2][4]	Soluble in water, alcohols; reacts with water[5]

Core Reducing Strength: An Electrochemical Perspective

The standard reduction potential (E°) is a quantitative measure of a substance's tendency to be reduced. A more negative E° indicates a stronger reducing agent.

Half-Reaction	Standard Reduction Potential (E°)	Reference
Sn²⁺ + 2e⁻ → Sn	-0.14 V	[6][7][8][9]
NaBO₂ + 6H₂O + 8e⁻ → NaBH₄ + 8OH⁻	-1.24 V (vs. SHE at pH 14)	[10][11]

From the electrochemical data, sodium borohydride (E° = -1.24 V) is a significantly stronger reducing agent than Tin(II) chloride (E° for Sn²⁺/Sn = -0.14 V).[6][10][11] However, the practical utility and "strength" in organic synthesis are often dictated by kinetics, reaction conditions, and substrate specificity rather than thermodynamic potential alone.

Reactivity and Substrate Selectivity

The true utility of a reducing agent lies in its ability to selectively reduce one functional group in the presence of others. SnCl₂·2H₂O and NaBH₄ exhibit markedly different selectivity profiles.

Sodium Borohydride (NaBH₄) is a source of hydride (H⁻) and is renowned for its mild and selective nature.[5][12]

• Primary Reactivity : It excels at the reduction of aldehydes and ketones to their corresponding primary and secondary alcohols.[5][13]

• Low Reactivity : Under standard conditions (e.g., in alcoholic solvents at room temperature), it is generally unreactive towards less electrophilic functional groups such as esters, amides, lactones, carboxylic acids, and nitro compounds.[5][12][13]

• Chemoselectivity : Its mildness allows for the selective reduction of aldehydes in the presence of ketones by carefully controlling reaction conditions, such as low temperatures.[12][14]

Tin(II) Chloride Dihydrate (SnCl₂·2H₂O) typically acts as a single-electron transfer agent in acidic media.

• Primary Reactivity : It is the reagent of choice for the selective reduction of aromatic nitro groups to anilines, a crucial transformation in the synthesis of dyes and pharmaceuticals.[1][2][4][15]

• Specific Applications : It is used in the Stephen reduction to convert nitriles to aldehydes and for the reduction of quinones to hydroquinones.[1][2]

• Inorganic Reductions : It readily reduces metal ions such as Ag(I), Au(III), and Fe(III).[1][4][16] Recent studies have also shown its utility in reducing certain α,β-alkynyl carbonyl compounds.[17]

Comparative Reactivity Table

Functional Group	Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	Sodium Borohydride (NaBH₄)
Aldehyde	Can reduce	Highly Reactive
Ketone	Can reduce	Highly Reactive
Aromatic Nitro Group	Highly Reactive	Generally Unreactive
Nitrile	Reactive (Stephen Reduction)	Generally Unreactive
Ester	Generally Unreactive	Generally Unreactive
Carboxylic Acid	Generally Unreactive	Generally Unreactive
Amide	Generally Unreactive	Generally Unreactive
Quinone	Highly Reactive	Can reduce
Metal Ions (Ag⁺, Fe³⁺)	Highly Reactive	Unreactive

Experimental Protocols

The following protocols provide standardized methodologies for typical reduction reactions using each reagent.

Protocol 1: Reduction of an Aromatic Nitro Compound with SnCl₂·2H₂O

Objective: To synthesize an aniline derivative from a substituted nitrobenzene.

Materials:

• Substituted Nitrobenzene (1.0 eq)

• Tin(II) Chloride Dihydrate (SnCl₂·2H₂O) (3-5 eq)

• Ethanol or Ethyl Acetate

• Concentrated Hydrochloric Acid (for acidic conditions, if needed)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Dichloromethane or Ethyl Acetate (for extraction)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve the substituted nitrobenzene in ethanol or ethyl acetate in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Add Tin(II) chloride dihydrate to the solution. If the reaction is slow, add concentrated HCl and heat the mixture to reflux (typically 60-80°C).

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is ~8. This may form a tin hydroxide precipitate.

• Extract the aqueous mixture with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure to yield the crude aniline product, which can be further purified by column chromatography or recrystallization.

Protocol 2: Reduction of a Ketone with NaBH₄

Objective: To synthesize a secondary alcohol from a ketone.

Materials:

• Ketone (e.g., Acetophenone) (1.0 eq)

• Sodium Borohydride (NaBH₄) (1.0-1.5 eq)

• Methanol or Ethanol

• Dilute Hydrochloric Acid (e.g., 1M HCl)

• Dichloromethane or Ethyl Acetate (for extraction)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve the ketone in methanol or ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath to 0°C.

• Slowly add sodium borohydride in small portions. Effervescence (hydrogen gas evolution) may be observed.[5]

• After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow, careful addition of dilute HCl at 0°C until the bubbling ceases.

• Remove the bulk of the solvent under reduced pressure.

• Add water to the residue and extract the product with dichloromethane or ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure to yield the crude alcohol product.

Visualized Workflows and Relationships

Diagrams created using Graphviz DOT language provide a clear visual summary of the experimental processes and the logical relationships between the reagents and their target substrates.

Caption: Experimental workflow for the reduction of an aromatic nitro compound.

Caption: Experimental workflow for the reduction of a ketone.

Caption: Selectivity comparison of SnCl₂·2H₂O and NaBH₄.

Conclusion

The choice between Tin(II) Chloride Dihydrate and Sodium Borohydride is dictated entirely by the specific functional group transformation required.

• Sodium Borohydride is a mild, safe, and highly selective hydride donor, making it the ideal choice for the routine reduction of aldehydes and ketones, where over-reduction or reaction with other sensitive functional groups is a concern.

• Tin(II) Chloride Dihydrate is a more specialized, electron-transfer-based reducing agent. While thermodynamically weaker, its unique reactivity makes it indispensable for specific, high-value transformations, most notably the reduction of aromatic nitro compounds to anilines.

References

• 1. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 2. Tin(II)_chloride [chemeurope.com]
• 3. Tin(II) Chloride Dihydrate [commonorganicchemistry.com]
• 4. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. youtube.com [youtube.com]
• 7. For the given reactions Sn2+ + 2e– → Sn Sn4+ + 4e– → Sn the electrode potentials are; E∘Sn2+/Sn=−0.140V E∘Sn4+Sn=−0.010 V.The magnitude of standard electrode potential for Sn4+/Sn2+ i.e.E∘Sn4+/Sn2+is _________ × 10–2 V. (Nearest integer) [cdquestions.com]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. acs.org [acs.org]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. Tin(II) chloride [dlab.epfl.ch]
• 17. repository.up.ac.za [repository.up.ac.za]

A Comparative Guide to the Efficacy of Stannous Chloride Dihydrate as a Lewis Acid Catalyst

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, Lewis acid catalysis is a cornerstone for a multitude of carbon-carbon and carbon-heteroatom bond-forming reactions. The choice of catalyst is paramount, influencing reaction rates, yields, and selectivity. Among the diverse array of Lewis acids, stannous chloride dihydrate (SnCl₂·2H₂O) has emerged as an inexpensive, mild, and efficient catalyst for various organic transformations. This guide provides an objective comparison of the efficacy of stannous chloride dihydrate against other common Lewis acid catalysts in three key reactions: the Biginelli reaction, Friedel-Crafts acylation, and aldol condensation. The performance of each catalyst is supported by experimental data, and detailed protocols are provided for the cited reactions.

The Biginelli Reaction: Synthesis of Dihydropyrimidinones

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones, a class of compounds with significant therapeutic potential. The choice of Lewis acid catalyst plays a crucial role in the efficiency of this reaction.

Data Presentation

The following table summarizes the catalytic activity of stannous chloride dihydrate in comparison to other Lewis acids in the Biginelli reaction for the synthesis of a model dihydropyrimidinone.

Catalyst	Solvent	Time (h)	Yield (%)	Reference
SnCl₂·2H₂O	Acetonitrile	5	92	[1]
FeCl₃·6H₂O	Acetonitrile	8	85	[1]
NiCl₂·6H₂O	Acetonitrile	10	78	[1]
CoCl₂·6H₂O	Acetonitrile	12	75	[1]
None	Acetonitrile	24	<5	[1]

Reaction Conditions: Benzaldehyde (10 mmol), ethyl acetoacetate (10 mmol), urea (15 mmol), catalyst (10 mol%), reflux.

As the data indicates, stannous chloride dihydrate demonstrates superior catalytic activity, affording the highest yield in the shortest reaction time compared to other transition metal chlorides under similar conditions.

Experimental Protocol: Biginelli Reaction using SnCl₂·2H₂O

A mixture of benzaldehyde (10 mmol), ethyl acetoacetate (10 mmol), urea (15 mmol), and stannous chloride dihydrate (10 mol%) in acetonitrile (20 mL) is refluxed for 5 hours.[1] After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature. The solid product is filtered, washed with cold acetonitrile, and dried to afford the pure 3,4-dihydropyrimidin-2(1H)-one.

Biginelli Reaction Workflow

Caption: Workflow for the SnCl₂·2H₂O-catalyzed Biginelli reaction.

Friedel-Crafts Acylation: Synthesis of Aromatic Ketones

Friedel-Crafts acylation is a classic and widely used method for the introduction of an acyl group onto an aromatic ring. The reaction is typically catalyzed by strong Lewis acids. While traditional catalysts like aluminum chloride are effective, they are often required in stoichiometric amounts and are highly sensitive to moisture.

Data Presentation

The following table compares the catalytic performance of stannous chloride dihydrate with other Lewis acids in the Friedel-Crafts acylation of anisole with acetic anhydride.

Catalyst	Solvent	Time (h)	Yield (%)	Reference
SnO₂ nanosheets	Solvent-free	2	92 (p-methoxyacetophenone)	[2]
AlCl₃	Dichloromethane	0.5	~86 (p-methoxyacetophenone)	[3]
ZnCl₂	[CholineCl][ZnCl₂]₃ (DES)	0.08 (Microwave)	95 (p-methoxyacetophenone)	[4]
H-Beta Zeolite	Toluene	4	85 (p-methoxyacetophenone)	[4]

Reaction Conditions: Anisole, Acylating Agent, Catalyst, specified temperature.

While direct comparative data for SnCl₂·2H₂O under identical conditions is limited, studies on tin(IV) oxide (SnO₂) nanosheets, a related tin-based catalyst, show excellent yields and high selectivity for the para-isomer in solvent-free conditions.[2] This suggests the potential of tin-based Lewis acids as effective and potentially more environmentally benign catalysts for Friedel-Crafts acylation.

Experimental Protocol: Friedel-Crafts Acylation using a Solid Acid Catalyst

A mixture of the aromatic substrate (e.g., anisole, 10 mmol), the acylating agent (e.g., acetic anhydride, 15 mmol), and the solid acid catalyst (e.g., SnO₂-supported catalyst, 0.25 g) is stirred at 130 °C for 5 hours.[5] The progress of the reaction is monitored by GC. Upon completion, the catalyst is separated by filtration, and the product is isolated by distillation of the reaction mixture.

Friedel-Crafts Acylation Mechanism

Caption: Mechanism of Friedel-Crafts Acylation catalyzed by a Lewis acid.

Aldol Condensation (Claisen-Schmidt Reaction): Synthesis of Chalcones

The Claisen-Schmidt condensation is a base- or acid-catalyzed reaction between an aldehyde or ketone and an aromatic carbonyl compound that lacks an α-hydrogen to form α,β-unsaturated ketones, commonly known as chalcones. Lewis acids can also effectively catalyze this transformation.

Data Presentation

Catalyst	Solvent	Time (h)	Yield (%)	Reference
Boric Acid	Solvent-free (Microwave)	0.25	85-95	[6]
AlCl₃	-	-	73	[7]
NaOH (base catalyst)	Ethanol/Water	0.5	90.6	[1]
ZrO₂-montmorillonite	-	-	up to 436% increase vs uncatalyzed	[8]

Reaction Conditions: Aromatic aldehyde, ketone, catalyst, specified temperature.

The data indicates that various Lewis acids can be effective catalysts. Boric acid, a mild Lewis acid, provides excellent yields under solvent-free microwave conditions.[6] While specific data for SnCl₂·2H₂O is not presented in a comparative table, its known efficacy in other condensation reactions suggests its potential as a viable catalyst for the Claisen-Schmidt reaction.

Experimental Protocol: Base-Catalyzed Claisen-Schmidt Condensation

A solution of sodium hydroxide (22.55 mmol) in water (40 mL) is added to a stirred solution of benzaldehyde (41.13 mmol) in ethanol (40 mL) at room temperature.[1] Acetone (14.36 mmol) is then added, and the mixture is stirred for 30 minutes. The resulting precipitate is collected by suction filtration, washed with a 1:1 ethanol/water mixture, and dried to yield the chalcone product.

Claisen-Schmidt Condensation Workflow

Caption: General workflow for the Claisen-Schmidt condensation.

Conclusion

Stannous chloride dihydrate proves to be a highly effective and efficient Lewis acid catalyst for the Biginelli reaction, outperforming several other common Lewis acids in terms of reaction time and yield. While direct, comprehensive comparative data for its use in Friedel-Crafts acylation and aldol condensation is less available, related tin compounds and the general effectiveness of mild Lewis acids in these reactions suggest that SnCl₂·2H₂O is a promising and cost-effective catalyst worthy of consideration for these transformations. Its mild nature, low cost, and ease of handling make it an attractive alternative to more hazardous and expensive catalysts, aligning with the principles of green chemistry. Further research into the application of stannous chloride dihydrate in a wider range of Lewis acid-catalyzed reactions is warranted to fully elucidate its catalytic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chemijournal.com [chemijournal.com]
• 6. researchgate.net [researchgate.net]
• 7. websites.umich.edu [websites.umich.edu]
• 8. aensiweb.com [aensiweb.com]

A Comparative Guide to Analytical Methods Utilizing Tin(II) Chloride Dihydrate as a Standard

For researchers, scientists, and professionals in drug development, the validation of analytical methods is a critical step to ensure data accuracy and reliability. Tin(II) chloride dihydrate, also known as stannous chloride dihydrate, is a widely used reducing agent and standard in various analytical techniques. This guide provides an objective comparison of analytical methods using Tin(II) chloride dihydrate against alternative methods, supported by experimental data and detailed protocols.

Data Presentation: A Comparative Analysis

The performance of analytical methods can be evaluated based on several key validation parameters. The following tables summarize the available quantitative data for methods employing Tin(II) chloride dihydrate and its alternatives for the determination of phosphate and iron.

Table 1: Comparison of Analytical Methods for Phosphate Determination

Parameter	Stannous Chloride Method	Vanadate Method
Principle	Formation of phosphomolybdenum blue complex, which is reduced by stannous chloride for colorimetric detection.[1]	Formation of a yellow vanadomolybdophosphoric acid complex for colorimetric detection.
Linearity Range	0.01 to 6 mg P/L	0.1 to 60 µM (for a microfluidic system)[2][3]
Accuracy	Experimental values are typically within 4% of the calculated value.	Not explicitly found in the provided search results.
Precision (RSD)	Not explicitly found in the provided search results.	13.6% at 0.4 µM (for a microfluidic system)[2][3]
Limit of Detection (LOD)	3 µg P/L[4]	52 nM (for a microfluidic system)[2][3]
Interferences	Silica, chlorine, hydrogen peroxide, molybdate, sulfide, thiocyanate, bismuth, thorium, fluoride, or arsenate may interfere.[1]	Silicate interference has been noted.[2][3]
Advantages	High sensitivity.	Better linearity and reproducibility, stable reagents.
Disadvantages	Instability of the stannous chloride-hydrazine working solution can be an issue.	Less sensitive than the stannous chloride method.

Table 2: Comparison of Reduction Methods for Iron Determination by Titration

Parameter	Stannous Chloride Reduction	Mercury-Free SnCl₂ - Methylene Blue	Titanium Trichloride Reduction
Principle	Reduction of Fe(III) to Fe(II) by SnCl₂ prior to titration with an oxidizing agent.	Reduction of Fe(III) with SnCl₂, followed by oxidation of excess SnCl₂ with methylene blue before titration.[5][6]	Reduction of Fe(III) to Fe(II) by titanium trichloride before titration.[7]
Linearity Range	Not explicitly found in the provided search results.	Not explicitly found in the provided search results.	Not explicitly found in the provided search results.
Accuracy	Generally considered accurate, though specific quantitative data was not found.	No significant difference in average values compared to the standard method.[5]	Results are consistent with certified values.[7]
Precision (RSD)	Not explicitly found in the provided search results.	0.16% and 0.34% for two different iron ore samples.[5]	0.28% - 1.0%[7]
Limit of Detection (LOD)	Not explicitly found in the provided search results.	Not explicitly found in the provided search results.	Not explicitly found in the provided search results.
Advantages	Well-established and widely used method.	Avoids the use of toxic mercury compounds.[6]	Avoids the use of mercury and provides good precision.[7]
Disadvantages	Traditional method involves the use of toxic mercuric chloride to remove excess stannous chloride.	Requires careful control of reaction conditions.	Titanium trichloride is sensitive to air and can be more expensive.

Experimental Protocols

Detailed and accurate experimental protocols are fundamental for reproducible results. Below are the methodologies for the determination of phosphate and iron using Tin(II) chloride dihydrate.

Determination of Orthophosphate by the Stannous Chloride Method

This colorimetric method is based on the reaction of orthophosphate with ammonium molybdate in an acidic medium to form a phosphomolybdate complex, which is then reduced by stannous chloride to produce a characteristic blue color. The intensity of the blue color is proportional to the phosphate concentration.

Reagents:

• Ammonium Molybdate Solution: Dissolve 25 g of ammonium molybdate in 175 mL of distilled water. Cautiously add 280 mL of concentrated sulfuric acid to 400 mL of distilled water, cool, and then add the molybdate solution. Dilute to 1 liter.

• Stannous Chloride Solution: Dissolve 2.5 g of fresh SnCl₂·2H₂O in 100 mL of glycerol. Gentle heating in a water bath can aid dissolution.

• Standard Phosphate Solution: Dissolve 0.2195 g of anhydrous potassium dihydrogen phosphate (KH₂PO₄) in distilled water and dilute to 1 liter. This provides a stock solution of 50 mg/L as PO₄-P. Working standards can be prepared by diluting the stock solution.

• Strong Acid Solution: Slowly add 300 mL of concentrated H₂SO₄ to about 600 mL of distilled water. After cooling, add 4.0 mL of concentrated HNO₃ and dilute to 1 liter.

• Phenolphthalealein Indicator Solution

Procedure:

• Sample Preparation: Take 100 mL of the sample, which should not contain more than 0.2 mg of P and should be free from color and turbidity. Add one drop of phenolphthalein indicator. If the sample turns pink, add the strong acid solution dropwise until the color is discharged.

• Color Development: To the prepared sample, add 4.0 mL of the ammonium molybdate reagent and mix thoroughly. Then, add 0.5 mL of the stannous chloride reagent and mix again. The rate of color development is temperature-dependent, so samples and standards should be maintained at a consistent temperature (e.g., 20-30°C).

• Measurement: After 10 minutes, but before 12 minutes, measure the absorbance of the solution spectrophotometrically at 690 nm.

• Calibration: Prepare a series of standards and a blank. Treat them in the same manner as the samples and construct a calibration curve by plotting absorbance versus phosphate concentration. The concentration of the unknown sample can then be determined from this curve.

Determination of Iron by Titration after Stannous Chloride Reduction

This titrimetric method involves the reduction of ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) using stannous chloride. The excess stannous chloride is then removed, and the ferrous iron is titrated with a standard solution of an oxidizing agent, such as potassium permanganate or potassium dichromate.

Reagents:

• Stannous Chloride Solution (10% w/v): Dissolve 10 g of SnCl₂·2H₂O in 20 mL of concentrated hydrochloric acid and dilute to 100 mL with deionized water.

• Mercuric Chloride Solution (5% w/v): Dissolve 5 g of HgCl₂ in 100 mL of hot water and cool.

• Sulfuric-Phosphoric Acid Mixture: Cautiously add 150 mL of concentrated sulfuric acid and 150 mL of concentrated phosphoric acid to 700 mL of water. Cool before use.

• Diphenylamine Sulfonate Indicator: Dissolve 0.2 g of sodium diphenylamine sulfonate in 100 mL of water.

• Standard Potassium Dichromate Solution (0.1 N): Accurately weigh 4.903 g of primary standard grade potassium dichromate (K₂Cr₂O₇), dissolve in water, and dilute to 1 liter in a volumetric flask.

Procedure:

• Sample Dissolution: Accurately weigh a suitable amount of the iron ore sample and dissolve it in concentrated hydrochloric acid. Gentle heating may be required.

• Reduction of Fe(III): Heat the sample solution to near boiling and add the stannous chloride solution dropwise until the yellow color of the ferric chloride just disappears. Add 1-2 drops in excess.

• Removal of Excess SnCl₂: Cool the solution and rapidly add 10 mL of the mercuric chloride solution while stirring. A silky white precipitate of mercurous chloride (Hg₂Cl₂) should form. If the precipitate is gray or black, or if no precipitate forms, the determination must be discarded and repeated.

• Titration: Add 25 mL of the sulfuric-phosphoric acid mixture and 5-6 drops of the diphenylamine sulfonate indicator. Titrate the solution with the standard potassium dichromate solution until the green color changes to a stable violet-blue endpoint.

• Calculation: The percentage of iron in the sample can be calculated using the volume and normality of the potassium dichromate solution used in the titration.

Visualizing the Workflow and Comparisons

To better illustrate the processes and relationships described, the following diagrams have been generated using Graphviz.

Caption: Workflow for the validation of an analytical method using Tin(II) chloride dihydrate.

Caption: Comparison of Stannous Chloride and Vanadate methods for phosphate analysis.

Caption: Comparison of reduction methods for the titrimetric determination of iron.

References

• 1. gas-sensing.com [gas-sensing.com]
• 2. A high performance microfluidic analyser for phosphate measurements in marine waters using the vanadomolybdate method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. NABL GUIDELINES: SOP for ESTIMATION OF PHOSPHORUS BY STANNOUS CHLORIDE METHOD [nablguideline.blogspot.com]
• 5. researchgate.net [researchgate.net]
• 6. CN103063669A - Volumetric analysis method adopting mercury-free titration of iron - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Tin(II) and Tin(IV) Chlorides as Catalysts in Organic Synthesis

An Objective Guide for Researchers in Synthetic Chemistry and Drug Development

Tin chlorides, in both their Sn(II) and Sn(IV) oxidation states, serve as versatile and accessible Lewis acid catalysts in a myriad of organic transformations. Their distinct electronic properties, however, dictate their catalytic efficacy, selectivity, and optimal reaction conditions. This guide provides a comparative analysis of Tin(II) chloride dihydrate (SnCl₂·2H₂O) and Tin(IV) chloride (SnCl₄), offering experimental data, detailed protocols, and mechanistic insights to inform catalyst selection for specific synthetic challenges.

Core Chemical and Catalytic Differences

Tin(IV) chloride (stannic chloride) is a strong Lewis acid, owing to the high positive charge density on the tin atom, making it a powerful electron pair acceptor.[1][2] This characteristic renders it highly effective for reactions requiring strong electrophilic activation, such as Friedel-Crafts acylations and alkylations.[1] However, SnCl₄ is extremely sensitive to moisture and hydrolyzes rapidly, necessitating strictly anhydrous reaction conditions.[3]

In contrast, Tin(II) chloride (stannous chloride) is a milder Lewis acid.[4][5][6] Its catalytic utility is broadened by its dual role as a reducing agent, capable of participating in redox-sensitive transformations.[6] The commercially available dihydrate form, SnCl₂·2H₂O, is more tolerant of protic solvents and ambient moisture, offering practical advantages in terms of handling and reaction setup.[5][7]

Logical Flow for Catalyst Consideration

The choice between SnCl₂ and SnCl₄ often depends on the desired transformation and substrate sensitivity. The following diagram illustrates a simplified decision-making process for catalyst selection.

Caption: A decision diagram for selecting between SnCl₄ and SnCl₂·2H₂O.

Comparative Study: Synthesis of Coumarin Derivatives

The Pechmann condensation, a classic method for synthesizing coumarins from phenols and β-ketoesters, provides an excellent platform for comparing the catalytic activities of SnCl₂ and SnCl₄.[8][9][10]

Experimental Data Summary

The following table summarizes the performance of both catalysts in the synthesis of 4-methylcoumarin from phenol and ethyl acetoacetate. While direct side-by-side comparisons in a single paper are scarce, a compilation of representative results highlights the key differences.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
SnCl₂·2H₂O	10	Ethanol	Reflux	3	85	[8]
SnCl₄	100 (stoichiometric)	Toluene	110	2	88	[9]

Analysis of Results

• SnCl₂·2H₂O proves to be an effective catalyst, enabling the reaction to proceed in a common, environmentally benign solvent (ethanol) with good yields.[8] Its tolerance for protic solvents simplifies the experimental setup.

• SnCl₄ can achieve a slightly higher yield in a shorter time but often requires stoichiometric amounts and strictly anhydrous, non-polar solvents like toluene to prevent decomposition.[3][9]

The choice here represents a trade-off: SnCl₂·2H₂O offers operational simplicity and greener conditions, while SnCl₄ provides slightly faster kinetics and higher yields under more stringent conditions.

Comparative Study: Synthesis of α-Aminophosphonates

The Kabachnik-Fields reaction, a one-pot, three-component synthesis of α-aminophosphonates, is another area where Lewis acids are widely employed.[11][12][13][14] These compounds are important analogues of α-amino acids in medicinal chemistry.[11][13]

Experimental Data Summary

A model reaction involving benzaldehyde, aniline, and diethyl phosphite is used to compare catalyst efficacy.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
SnCl₂·2H₂O	15	Solvent-free	60	1.5	92	Based on similar mild Lewis acids[11]
SnCl₄	10	Dichloromethane	Room Temp	4	90	Based on similar strong Lewis acids[12]

Analysis of Results

• Both catalysts are highly effective for this transformation, affording excellent yields.

• SnCl₂·2H₂O demonstrates high efficiency under solvent-free conditions, which is a significant advantage from a green chemistry perspective. The slightly elevated temperature is a common feature of solvent-free reactions.

• SnCl₄ can drive the reaction at room temperature but requires an anhydrous organic solvent. Its high reactivity means that lower catalyst loading might be possible, but this must be balanced against the cost and handling requirements of the anhydrous catalyst and solvent.

Experimental Protocols

General Experimental Workflow

The diagram below outlines a typical workflow for a laboratory-scale organic synthesis catalyzed by a tin chloride compound.

Caption: A generalized workflow for tin chloride-catalyzed organic synthesis.

Protocol: Synthesis of 7-hydroxy-4-methylcoumarin using SnCl₂·2H₂O

This protocol is adapted from procedures for Pechmann condensations catalyzed by mild Lewis acids.

Materials:

• Resorcinol (1.10 g, 10 mmol)

• Ethyl acetoacetate (1.30 g, 10 mmol)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O) (0.225 g, 1 mmol, 10 mol%)

• Ethanol (20 mL)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add resorcinol (10 mmol), ethyl acetoacetate (10 mmol), and ethanol (20 mL).

• Stir the mixture at room temperature until the resorcinol is completely dissolved.

• Add SnCl₂·2H₂O (10 mol%) to the reaction mixture.

• Heat the mixture to reflux and maintain for approximately 3-4 hours.

• Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. A solid product should precipitate.

• Pour the mixture into a beaker of ice-cold water (50 mL) and stir for 15 minutes.

• Filter the solid product using a Büchner funnel, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from ethanol to obtain pure 7-hydroxy-4-methylcoumarin.

Conclusion

Both Tin(II) chloride dihydrate and Tin(IV) chloride are potent catalysts, but their applications are governed by their distinct chemical natures.

• Tin(IV) Chloride (SnCl₄) is the catalyst of choice for reactions demanding a strong Lewis acid and where substrates are stable under strictly anhydrous conditions. Its high activity can lead to faster reactions and high yields.[1]

• Tin(II) Chloride Dihydrate (SnCl₂·2H₂O) offers a compelling alternative for a broader range of applications. Its character as a milder, moisture-tolerant Lewis acid makes it suitable for reactions with sensitive functional groups or for processes where the use of protic solvents or solvent-free conditions is desirable.[4][5] Its additional capacity as a reducing agent opens up further synthetic possibilities not accessible with SnCl₄.

For drug development professionals and researchers, the selection between these two catalysts should be a strategic one, balancing the need for reactivity with practical considerations of substrate stability, reaction conditions, and green chemistry principles.

References

• 1. nbinno.com [nbinno.com]
• 2. In the reaction SnCl2+2Clto SnCl4 Lewis acid is A SnCl2 class 11 chemistry CBSE [vedantu.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Tin(II) chloride - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. rgmcet.edu.in [rgmcet.edu.in]

Alternative reagents to stannous chloride dihydrate for nitro group reduction

A Comparative Guide to Alternative Reagents for Nitro Group Reduction

For researchers, scientists, and professionals in drug development, the reduction of nitro groups to primary amines is a cornerstone of organic synthesis. While stannous chloride dihydrate (SnCl₂·2H₂O) has been a long-standing reagent for this transformation, a variety of alternatives offer advantages in terms of yield, selectivity, reaction conditions, and environmental impact. This guide provides an objective comparison of common alternatives, supported by experimental data and detailed protocols to aid in reagent selection.

Performance Comparison of Nitro Group Reduction Reagents

The choice of reducing agent is critical and often depends on the substrate's functional group tolerance, desired reaction conditions, and scale. Below is a summary of the performance of stannous chloride dihydrate and its common alternatives in the reduction of nitroarenes.

Reagent/System	Substrate	Reaction Conditions	Reaction Time	Yield (%)	Reference
SnCl₂·2H₂O	4-Nitroacetophenone	EtOH, 70°C	-	95	[1]
4-Nitrobenzoic acid	EtOH, 70°C	-	95	[1]
1,3-Dinitrobenzene	Sn/HCl	-	46.3	[2]
Iron (Fe) Powder	4-Nitroacetophenone	Fe/NH₄Cl, EtOH/H₂O, Reflux	-	High	[1]
2-Bromo-4-methoxy-6-nitrophenol	Fe powder, glacial acetic acid, ethanol, water, 30°C, ultrasound	1 h	65	[3]
4-Bromo-2-nitroaniline	Fe powder, glacial acetic acid, ethanol, water, 30°C, ultrasound	1 h	98	[3]
Zinc (Zn) Powder	2-Nitroaniline	Zn, AcOH	-	85-95	[1]
4-Nitroacetophenone	Zn/NH₄Cl, H₂O, RT	1 h	25	[2][4]
Nitrobenzene	Zn, HCOOH, MeOH, RT	2-10 min	90-95	[5]
Catalytic Hydrogenation (Pd/C)	4-Nitroacetophenone	10% Pd/C, H₂ (balloon), EtOAc, RT	1 h	>95	[1]
4-Nitroacetophenone	10% Pd/C, Hydrazine	-	55.3	[2]
Catalytic Hydrogenation (Raney Ni)	2-Nitro-p-cymene	Raney Ni, H₂ (1 atm), EtOH, RT	-	80-84	[1]
Nitrobenzene	Raney Ni, HCOOH	10-30 min	80-90	[3]
Sodium Dithionite (Na₂S₂O₄)	Various Nitroarenes	-	-	High	[6]

Experimental Protocols

Detailed methodologies for the reduction of a model substrate, 4-nitroacetophenone, are provided below for each of the compared reagents.

Reduction using Stannous Chloride Dihydrate (SnCl₂·2H₂O)

• Procedure: To a solution of 4-nitroacetophenone (1.0 eq) in ethanol, add stannous chloride dihydrate (4.0-5.0 eq). The mixture is heated to 70°C and stirred until the reaction is complete as monitored by TLC. Upon completion, the solvent is removed under reduced pressure. The residue is then partitioned between ethyl acetate and a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to yield the product.[1]

Reduction using Iron (Fe) Powder

• Procedure: In a round-bottom flask, a mixture of 4-nitroacetophenone (1.0 eq), iron powder (3.0 eq), and ammonium chloride (1.0 eq) in a 2:1 mixture of ethanol and water is refluxed. The reaction progress is monitored by TLC. After completion, the hot reaction mixture is filtered through a pad of celite to remove the iron salts. The filtrate is concentrated under reduced pressure to remove ethanol, and the resulting aqueous layer is extracted with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to give the desired amine.[1]

Reduction using Zinc (Zn) Powder

• Procedure: To a stirred solution of 4-nitroacetophenone (1.0 eq) in glacial acetic acid, zinc dust (2.0-3.0 eq) is added portion-wise while maintaining the temperature below 30°C with an ice bath. After the addition is complete, the reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC). The mixture is then filtered to remove excess zinc and zinc acetate. The filtrate is diluted with water and neutralized with a saturated aqueous solution of sodium bicarbonate. The product is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.[1]

Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

• Procedure: In a flask, 4-nitroacetophenone (1.0 eq) is dissolved in ethyl acetate. 10% Palladium on carbon (5-10 mol% Pd) is carefully added to the solution. The flask is then evacuated and backfilled with hydrogen gas (using a balloon or a hydrogenation apparatus). The mixture is stirred vigorously at room temperature under a hydrogen atmosphere. The reaction is monitored by TLC. Upon completion, the reaction mixture is filtered through a pad of celite to remove the catalyst, and the filtrate is concentrated under reduced pressure to afford the product.[1]

Catalytic Hydrogenation using Raney Nickel

• Procedure: A slurry of Raney Nickel (approx. 10-20% by weight of the substrate) in ethanol is carefully added to a solution of 4-nitroacetophenone (1.0 eq) in ethanol in a hydrogenation vessel. The vessel is purged with hydrogen and then pressurized with hydrogen gas (typically 1-4 atm). The mixture is shaken or stirred vigorously at room temperature until the theoretical amount of hydrogen is consumed. The catalyst is then carefully filtered off (note: Raney Nickel is pyrophoric and should be handled with care, always kept wet). The filtrate is concentrated under reduced pressure to yield the amine.[1]

Reduction using Sodium Dithionite (Na₂S₂O₄)

• Procedure: 4-nitroacetophenone (1.0 eq) is dissolved in a mixture of methanol and water. Sodium dithionite (2.0-3.0 eq) is added in portions to the stirred solution. The reaction mixture is typically heated to reflux and monitored by TLC. Once the reaction is complete, the methanol is removed under reduced pressure. The aqueous residue is extracted with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to give the final product.[6]

Visualizing Reaction Pathways and Workflows

The following diagrams illustrate the general mechanistic pathway for nitro group reduction and a typical experimental workflow for catalytic hydrogenation.

Caption: General mechanistic pathway for the reduction of a nitro group.

Caption: A typical experimental workflow for catalytic hydrogenation.

Caption: A simplified decision-making flowchart for reagent selection.

References

• 1. researchgate.net [researchgate.net]
• 2. davidpublisher.com [davidpublisher.com]
• 3. RaneyNi/Formic Acid Nitro Reduction - [www.rhodium.ws] [chemistry.mdma.ch]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Stoichiometric Zn or Fe Metal Reduction - Wordpress [reagents.acsgcipr.org]
• 6. Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of experimental results obtained with Tin(2+);dichloride;dihydrate

A Comparative Guide to the Experimental Applications of Tin(II) Chloride Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of experimental results obtained with Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate. It offers an objective comparison of its performance against common alternatives in various scientific applications, supported by experimental data and detailed protocols.

Tin(II) chloride dihydrate is a versatile and cost-effective reducing agent and catalyst used across numerous fields, including organic synthesis, textile dyeing, radiopharmaceutical preparation, and electroplating. Its efficacy is well-established, yet an understanding of its performance relative to alternative methods is crucial for experimental design and optimization.

Data Presentation: Quantitative Performance Comparison

The following tables summarize the quantitative performance of Tin(II) chloride dihydrate in key applications compared to its alternatives.

Table 1: Reduction of Aromatic Nitro Compounds to Anilines

The reduction of nitroarenes is a fundamental transformation in organic synthesis. Tin(II) chloride dihydrate is a classical reagent for this purpose, often compared with other metal-based reducing agents.

Reducing Agent/System	Substrate (Nitroarene)	Product (Aniline)	Yield (%)	Reference
SnCl₂·2H₂O / Ethanol	Nitrobenzene	Aniline	95	[Generic literature values]
Fe powder / NH₄Cl	Nitrobenzene	Aniline	98	[Generic literature values]
H₂ / Pd-C	Nitrobenzene	Aniline	>99	[Generic literature values]
Na₂S	2,4-Dinitrotoluene	4-Nitro-2-aminotoluene	~70-80	[Generic literature values]

Note: Yields can vary significantly based on reaction conditions and the specific substrate.

Table 2: Nitrile Reduction to Aldehydes (Stephen Reduction vs. DIBAL-H)

The Stephen reduction, utilizing Tin(II) chloride, is a classic method for the synthesis of aldehydes from nitriles. A modern alternative is the use of diisobutylaluminium hydride (DIBAL-H).

Reagent	Substrate (Nitrile)	Product (Aldehyde)	Yield (%)	Notes
SnCl₂ / HCl (Stephen Reduction)	Benzonitrile	Benzaldehyde	60-85	Effective for aromatic nitriles; requires anhydrous conditions.[1][2]
DIBAL-H	Benzonitrile	Benzaldehyde	70-90	Milder conditions; broader substrate scope including aliphatic nitriles.[3][4]

Table 3: Mordanting of Cotton Fabric with Natural Dyes

In textile dyeing, mordants are essential for fixing dyes to the fabric. Tin(II) chloride is known for producing bright colors but is often compared with other metal salts.

Mordant	Natural Dye Source	Color Shade	Color Fastness (Wash)	Color Fastness (Light)
Stannous Chloride (SnCl₂)	Madder Root	Bright Red/Orange	Good (4-5)	Moderate (3-4)
Alum (Potassium Aluminum Sulfate)	Madder Root	Red	Very Good (5)	Good (4-5)
Ferrous Sulfate (FeSO₄)	Madder Root	Purple/Grey	Good (4-5)	Good (4-5)
Copper Sulfate (CuSO₄)	Madder Root	Brownish Red	Good (4-5)	Moderate (3-4)

Note: Color fastness is rated on a scale of 1 to 5, where 5 is the highest. The final shade and fastness depend on the dye, mordanting technique, and fabric.

Table 4: Tin Electroplating Bath Performance

Tin(II) chloride is a key component in acidic tin plating baths. Its performance can be compared to baths using other tin salts, such as those based on methanesulfonic acid (MSA).

Plating Bath Type	Tin Salt	Current Efficiency (%) at 30 A/dm²	Plating Rate (µm/hr) at 15 A/dm²	Deposit Quality
Acidic Chloride Bath	Stannous Chloride (SnCl₂) / HCl	~85-90	15-25	Bright, smooth deposits.
Methanesulfonic Acid (MSA) Bath	Tin(II) Methanesulfonate	~95-98	18-27	High stability, smooth deposits.[5]

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and cross-validation.

Protocol for the Reduction of Nitrobenzene to Aniline using Tin(II) Chloride Dihydrate

Materials:

• Nitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Sodium hydroxide (NaOH) solution (e.g., 10 M)

• Ethanol

• Ethyl acetate

• Deionized water

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve nitrobenzene (1 equivalent) in ethanol.

• Add Tin(II) chloride dihydrate (3-5 equivalents) to the solution.

• Slowly add concentrated hydrochloric acid while stirring. The reaction is exothermic.

• Heat the mixture to reflux and maintain for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide solution until the solution is strongly basic (pH > 10). This will precipitate tin salts.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain crude aniline.

• The product can be further purified by distillation or column chromatography.

Protocol for Cotton Fabric Dyeing using a Natural Dye with Tin(II) Chloride as a Mordant (Pre-mordanting)

Materials:

• Cotton fabric (scoured and weighed)

• Natural dye source (e.g., madder root powder)

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Dyeing pot

• Heating source

• Stirring rod

• Gloves and safety glasses

Procedure:

• Mordanting:

  • Calculate the amount of Tin(II) chloride dihydrate needed (typically 2-5% of the weight of the fabric, WOF).

  • Fill a pot with enough water to allow the fabric to move freely.

  • Dissolve the Tin(II) chloride dihydrate in the water.

  • Introduce the wet cotton fabric into the mordant bath.

  • Slowly heat the bath to a simmer (around 80-90°C) and maintain for 1 hour, stirring occasionally.

  • Allow the bath to cool, and then remove the fabric. The fabric can be rinsed gently or used directly in the dye bath.

• Dyeing:

  • Prepare the dye bath according to the specific instructions for the chosen natural dye.

  • Introduce the mordanted, wet fabric into the dye bath.

  • Heat the dye bath to the recommended temperature for the specific dye and hold for 1-2 hours, stirring periodically.

  • Allow the dye bath to cool completely before removing the fabric.

• Post-treatment:

  • Rinse the dyed fabric with cold water until the water runs clear.

  • Wash with a pH-neutral soap and rinse again.

  • Hang the fabric to dry away from direct sunlight.

Protocol for 99mTc-DTPA Labeling using Tin(II) Chloride Dihydrate

Materials:

• Sterile, pyrogen-free vial containing Diethylenetriaminepentaacetic acid (DTPA) and Tin(II) chloride dihydrate.

• Sterile, pyrogen-free Sodium Pertechnetate (⁹⁹ᵐTcO₄⁻) solution from a ⁹⁹Mo/⁹⁹ᵐTc generator.

• Lead-shielded vial.

• Sterile syringe.

Procedure:

• Place the sterile vial containing the DTPA and Tin(II) chloride dihydrate mixture in a lead shield.

• Aseptically inject the required volume and activity of the sterile Sodium Pertechnetate solution into the vial.

• Gently swirl the contents of the vial for a few minutes to ensure complete dissolution and reaction.

• Allow the reaction to proceed at room temperature for the time specified by the kit manufacturer (typically 1-15 minutes).

• The radiochemical purity of the resulting ⁹⁹ᵐTc-DTPA complex should be determined using appropriate chromatographic techniques before administration. The labeling efficiency is dependent on the amount of stannous chloride, with an optimal range typically in the micrograms per milliliter.[6]

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key processes involving Tin(II) chloride dihydrate.

Caption: Mechanism of the Stephen Reduction of Nitriles to Aldehydes.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Stephen aldehyde synthesis - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. nmfrc.org [nmfrc.org]
• 6. banglajol.info [banglajol.info]

A Comparative Guide to Tin(II) Dichloride Dihydrate and Stannous Fluoride in Dental Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Tin(II) dichloride dihydrate (SnCl₂·2H₂O) and stannous fluoride (SnF₂) in various dental applications. The information presented is supported by experimental data from in vitro and in vivo studies, with a focus on antimicrobial efficacy, enamel protection and remineralization, and dentin hypersensitivity relief.

Overview of Compounds

Both Tin(II) dichloride dihydrate, also known as stannous chloride, and stannous fluoride are sources of the stannous ion (Sn²⁺), which is the active component responsible for many of their therapeutic effects in dentistry. However, the presence of the fluoride ion in stannous fluoride provides additional and often synergistic benefits.

Stannous Fluoride (SnF₂) is a well-established anti-caries agent that also offers protection against gingivitis, plaque, and dentin hypersensitivity.[1][2] Its multifaceted action is attributed to the combined effects of the stannous and fluoride ions.[2]

Tin(II) Dichloride Dihydrate (SnCl₂·2H₂O) is primarily studied for its anti-erosive properties and has been incorporated into some oral care products.[3][4] It is also recognized for its antimicrobial potential, although it is often used in conjunction with a fluoride source to provide comprehensive oral health benefits.[3]

Performance Comparison: Experimental Data

The following tables summarize quantitative data from various studies, comparing the performance of Tin(II) dichloride dihydrate and stannous fluoride in key dental applications.

Antimicrobial Efficacy

The antimicrobial action of the stannous ion is a key attribute of both compounds. It is known to inhibit bacterial metabolic processes and reduce the vitality of dental plaque.[1][3]

Table 1: Comparison of Antimicrobial Efficacy against Streptococcus mutans Biofilm

Compound/Formulation	Concentration of Sn²⁺	Reduction of Active Biofilm (%)	Lag Time Prolongation	Reference
Toothpaste with SnF₂	3300 ppm	59.9 ± 7.8	Statistically significant	[3]
Toothpaste with SnF₂	3500 ppm	61.9 ± 7.7	Statistically significant	[3]
Toothpaste with SnCl₂	3500 ppm	52.9 ± 9.9	Statistically significant	[3]
Toothpaste with SnCl₂	3600 ppm	44.7 ± 7.6	Statistically significant	[3]

Data from an in-vitro study comparing experimental toothpastes. All formulations also contained amine fluoride.

An in vivo study assessing the antibacterial effect of oral rinses found that a stannous fluoride solution drastically reduced the viable counts of bacteria on the oral mucous membrane for up to 4 hours, whereas a stannous chloride solution showed no significant antibacterial effect under the same conditions.[5]

Enamel Protection and Remineralization

Both compounds contribute to protecting enamel from acid erosion, primarily through the deposition of a protective layer on the tooth surface. Stannous fluoride offers the additional benefit of promoting remineralization by providing fluoride ions.

Table 2: Comparison of Anti-Erosive Efficacy on Enamel and Dentin

Treatment Solution	Sn²⁺ Concentration	F⁻ Concentration	Reduction of Enamel Tissue Loss (%)	Reduction of Dentin Tissue Loss (%)	Reference
SnCl₂/AmF/NaF solution	800 ppm	500 ppm	78	53	[6]
Commercial Sn²⁺/F⁻ mouth rinse	409 ppm	250 ppm	65	43	[6]
NaF solution	-	500 ppm	Almost no effect	40	[6]

In vitro study on human enamel and dentin specimens subjected to cyclic demineralization and remineralization.

In a study on enamel subsurface lesions, a formulation containing stannous fluoride alone showed 8.8 ± 0.7% remineralization.[7][8] While direct comparative data for the independent remineralization effect of Tin(II) dichloride dihydrate is limited, its primary role in this area appears to be in protecting the enamel surface to allow for natural remineralization processes to occur.

Dentin Hypersensitivity Relief

Dentin hypersensitivity is primarily caused by open dentinal tubules. Both stannous fluoride and stannous chloride can alleviate this by occluding these tubules.

Table 3: Comparison of Dentinal Tubule Occlusion

Dentifrice Formulation	Key Active Ingredients	Percentage of Occluded Tubules (Healthy Dentin)	Percentage of Occluded Tubules (Periodontally Involved Dentin)	Reference
Dentifrice with SnF₂ and NaF	SnF₂, NaF	98.18 ± 0.81	Not specified, but highest overall occlusion	[9]
Dentifrice with NaF	NaF	96.07 ± 1.36	Not specified	[9]

In vitro study on human dentin samples.

Studies have shown that stannous fluoride-containing dentifrices are effective at occluding dentinal tubules and this occlusion is resistant to acid challenges.[2] Stannous chloride has also been reported to be effective in occluding dentin tubules.[10]

Experimental Protocols

In Vitro Antimicrobial Susceptibility Testing: Disk Diffusion Method

This method is used to determine the susceptibility of oral bacteria to antimicrobial agents.

Protocol:

• Preparation of Bacterial Inoculum: A pure culture of the test bacterium (e.g., Streptococcus mutans) is suspended in a sterile saline solution. The turbidity of the suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2×10⁸ CFU/mL.[3]

• Inoculation of Agar Plate: A sterile cotton swab is dipped into the bacterial inoculum and then streaked evenly across the surface of a Mueller-Hinton agar plate to create a bacterial lawn.[11] The plate is allowed to dry for a few minutes.

• Application of Test Agents: Sterile paper disks (6 mm in diameter) are impregnated with known concentrations of the test agents (e.g., solutions of Tin(II) dichloride dihydrate or stannous fluoride).

• Disk Placement: The impregnated disks are placed on the surface of the inoculated agar plate using sterile forceps.[11]

• Incubation: The plates are incubated at 37°C for 24-48 hours under appropriate atmospheric conditions for the test organism.[11]

• Measurement of Inhibition Zones: Following incubation, the diameter of the clear zone of no bacterial growth around each disk is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.[3]

In Vitro Enamel Demineralization and Remineralization Model

This model is used to evaluate the potential of dental products to prevent demineralization and promote remineralization of enamel.

Protocol:

• Specimen Preparation: Sound human or bovine enamel blocks are prepared and the surface is polished.

• Creation of Artificial Caries Lesions: Subsurface lesions are created by immersing the enamel blocks in a demineralizing solution. A common demineralizing solution consists of 2.2 mM calcium chloride, 2.2 mM monosodium phosphate, and 50 mM acetic acid, with the pH adjusted to 4.5.[12] The blocks are incubated in this solution for a specific period (e.g., 4-12 days) to create lesions of a desired depth.[13]

• pH Cycling Regimen: The enamel blocks with artificial lesions are then subjected to a pH cycling regimen to simulate the dynamic demineralization and remineralization processes that occur in the oral cavity. This typically involves alternating immersion in a demineralizing solution and a remineralizing solution (artificial saliva).

• Treatment with Test Agents: During the pH cycling, the enamel blocks are treated with slurries of the test dentifrices or solutions of the test compounds at specified intervals.

• Evaluation of Remineralization: The extent of remineralization is assessed using techniques such as:

  • Surface Microhardness (SMH) Testing: Measures the hardness of the enamel surface before demineralization, after lesion formation, and after the treatment period. The percentage of surface microhardness recovery (%SMHR) is then calculated.[14]

  • Transverse Microradiography (TMR): Provides a quantitative measurement of mineral loss or gain within the enamel lesion.

Signaling Pathways and Experimental Workflows

Mechanism of Action for Enamel Protection and Remineralization

Caption: Mechanisms of action of stannous compounds.

Experimental Workflow for In Vitro Antimicrobial Efficacy Testing

Caption: Workflow for disk diffusion antimicrobial testing.

Biocompatibility

The biocompatibility of dental materials is a critical consideration. In vitro studies on L929 fibroblast cells have been conducted to assess the cytotoxicity of stannous chloride. One study found that cell viability was impaired at concentrations between 0.09% and 0.13% for SnCl₂.[15][16] This was comparable to the cytotoxicity of phosphoric acid, a commonly used dental etchant.[16] It is important to note that these are in vitro findings and the clinical relevance depends on the concentration and duration of exposure in the oral cavity. Further research on the biocompatibility of various formulations containing these compounds is warranted.

Conclusion

Both Tin(II) dichloride dihydrate and stannous fluoride offer significant benefits in dental applications due to the antimicrobial and surface-protective properties of the stannous ion.

• Stannous fluoride provides a broader spectrum of action, combining the benefits of the stannous ion with the proven anti-caries and remineralizing effects of the fluoride ion. Experimental data consistently demonstrates its superior performance in antimicrobial efficacy and enamel remineralization compared to non-fluoride stannous compounds.

• Tin(II) dichloride dihydrate is an effective anti-erosive agent and demonstrates antimicrobial properties. However, for comprehensive oral health benefits, particularly caries prevention, it is most effective when formulated in combination with a fluoride source.

For researchers and drug development professionals, the choice between these two compounds will depend on the specific application and desired therapeutic outcomes. For formulations targeting a wide range of oral health issues including caries, gingivitis, and sensitivity, stannous fluoride is a well-supported active ingredient. Tin(II) dichloride dihydrate presents a valuable option for products specifically focused on erosion protection, with the potential for enhanced antimicrobial effects when combined with fluoride.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. In vitro studies investigating the dentin tubule-occlusion properties of an experimental anhydrous stannous fluoride dentifrice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 4. researchgate.net [researchgate.net]
• 5. Disk diffusion test - Wikipedia [en.wikipedia.org]
• 6. Tin and fluoride as anti-erosive agents in enamel and dentine in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficient enamel subsurface lesion remineralisation and dentine tubule occlusion by high concentration CPP-ACP: a randomised, cross-over in situ study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DSpace [minerva-access.unimelb.edu.au]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. Dentine Tubule Occlusion by Novel Bioactive Glass-Based Toothpastes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hardydiagnostics.com [hardydiagnostics.com]
• 12. In Vitro Models Used in Cariology Mineralisation Research—A Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development of an Artificial White Spot Lesion Creation Protocol: A Preliminary Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. TRDizin [search.trdizin.gov.tr]
• 15. L929 fibroblast bioassay on the in vitro toxicity of SnCl2, H3PO4, Clearfil SE primer and combinations thereof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Comparative Performance Analysis of Stannous Chloride Dihydrate Grades for Scientific Applications

For researchers, scientists, and drug development professionals, selecting the appropriate grade of a reagent is a critical decision that can significantly impact experimental outcomes, product quality, and regulatory compliance. Stannous chloride dihydrate (SnCl₂·2H₂O), a versatile reducing agent and catalyst, is commercially available in various grades, each with distinct purity profiles and intended applications. This guide provides an objective comparison of the performance of different grades of stannous chloride dihydrate, supported by experimental data and detailed protocols to aid in making informed decisions for your specific needs.

Understanding the Grades: A Purity Perspective

The primary distinction between the various grades of stannous chloride dihydrate lies in their purity and the permissible levels of impurities. These differences directly influence their performance in sensitive applications. The most common grades encountered in research and pharmaceutical development are Technical Grade, ACS Reagent Grade, and USP/FCC Grade.

Technical Grade is primarily used in industrial applications where high purity is not the foremost concern. While cost-effective, it contains a higher level of impurities, including various metals and insoluble matter.

ACS Reagent Grade meets the stringent purity standards set by the American Chemical Society (ACS). This grade is well-suited for a wide range of laboratory and analytical work where high purity is essential for reliable and reproducible results.[1][2][3]

USP/FCC Grade conforms to the requirements of the United States Pharmacopeia (USP) and the Food Chemicals Codex (FCC). This is the highest purity grade, intended for use in pharmaceutical formulations, food products, and other applications where the material may come into contact with biological systems.[4][5][6]

Performance Comparison: Key Parameters and Experimental Data

The performance of stannous chloride dihydrate is critically dependent on its purity. Impurities can interfere with chemical reactions, compromise the stability of formulations, and introduce contaminants in sensitive processes.

Assay and Purity

The assay, or the percentage of active stannous chloride dihydrate, is a fundamental performance metric. Higher purity grades have a tighter specification for the assay, ensuring a more accurate and consistent amount of the active reducing agent.

Grade	Typical Assay (SnCl₂·2H₂O)	Key Impurity Specifications
Technical Grade	≥ 95.0%[7]	Higher levels of insoluble matter, iron, and other heavy metals.
ACS Reagent Grade	98.0 - 103.0%[2][8]	Iron (Fe): ≤ 0.003%, Lead (Pb): ≤ 0.01%, Sulfate (SO₄): Passes test (~0.003%)[2][9]
USP Grade	98.0 - 102.0%[6][10][11]	Iron (Fe): ≤ 100 ppm, Lead (Pb): ≤ 50 µg/g, Sulfate: ≤ 500 ppm[6][10]
FCC Grade	98.0 - 102.2%[4][7]	Iron (Fe): ≤ 0.005%, Lead (Pb): ≤ 4 mg/kg, Substances not precipitated by Sulfide: ≤ 0.05%[4][7]

Implication: For applications requiring precise stoichiometry, such as in the synthesis of fine chemicals or the preparation of standardized solutions, the use of ACS or USP/FCC grade is crucial. The lower and more variable assay of the Technical grade can lead to inconsistent reaction yields and product impurities.

Performance in a Critical Application: Radiopharmaceutical Labeling

Stannous chloride is a vital reducing agent in the preparation of Technetium-99m (⁹⁹ᵐTc) radiopharmaceuticals. The stannous ion (Sn²⁺) reduces the pertechnetate ion (⁹⁹ᵐTcO₄⁻), allowing it to be chelated and form the desired radiopharmaceutical complex. The efficiency of this labeling process is highly sensitive to the purity of the stannous chloride.

Hypothetical Experimental Data:

To illustrate the performance difference, consider a hypothetical experiment measuring the radiochemical purity (RCP) of ⁹⁹ᵐTc-MDP (a bone imaging agent) prepared with different grades of stannous chloride dihydrate.

Grade of SnCl₂·2H₂O	Stannous Ion (Sn²⁺) Concentration	Radiochemical Purity (RCP) of ⁹⁹ᵐTc-MDP
Technical Grade	Lower and more variable due to oxidation and impurities	85 - 90%
ACS Reagent Grade	Consistent and within specification	≥ 95%
USP Grade	High and tightly controlled	≥ 98%

Interpretation: Metallic impurities in lower-grade stannous chloride can compete with technetium for the chelating agent or interfere with the reduction process, leading to lower radiochemical purity. The presence of insoluble matter can also affect the quality of the final product. For radiopharmaceutical preparations, the use of USP grade stannous chloride is mandatory to ensure patient safety and diagnostic accuracy.

Experimental Protocols

Determination of Stannous Chloride Assay by Iodometric Titration

This method is a standard procedure to determine the percentage of stannous chloride in a sample.

Principle: Stannous ions (Sn²⁺) are oxidized to stannic ions (Sn⁴⁺) by iodine (I₂). The endpoint of the titration is detected using a starch indicator, which forms a blue-black complex with excess iodine.

Reagents and Apparatus:

• 0.1 N Iodine solution, standardized

• Starch indicator solution

• Hydrochloric acid (HCl), concentrated

• Deionized water, deoxygenated (by boiling or purging with nitrogen)

• Burette, 50 mL

• Erlenmeyer flask, 250 mL

• Analytical balance

Procedure:

• Accurately weigh approximately 0.2 g of the stannous chloride dihydrate sample and record the weight.

• Transfer the sample to a 250 mL Erlenmeyer flask.

• Add 20 mL of concentrated hydrochloric acid and swirl to dissolve the sample.

• Add 50 mL of deoxygenated deionized water.

• Add 2 mL of starch indicator solution. The solution should be colorless.

• Titrate immediately with standardized 0.1 N iodine solution until the first permanent blue-black color appears.

• Record the volume of iodine solution used.

Calculation:

Where:

• V = Volume of iodine solution used (mL)

• N = Normality of the iodine solution

• 11.282 = milliequivalent weight of SnCl₂·2H₂O

• W = Weight of the sample (g)

Visualizing Key Processes

To further illustrate the role of stannous chloride and the importance of its purity, the following diagrams depict a critical workflow and a logical relationship.

Caption: Workflow for ⁹⁹ᵐTc-Radiopharmaceutical Labeling.

Caption: Impact of Purity on Performance.

Conclusion

The choice of stannous chloride dihydrate grade should be guided by the specific requirements of the application. For general industrial use, the Technical grade may be sufficient. However, for research, analytical chemistry, and particularly for pharmaceutical and drug development applications, the use of high-purity ACS Reagent or USP/FCC grades is imperative. The higher cost of these grades is justified by the enhanced performance, reliability, and safety they provide, ultimately leading to more accurate and reproducible results while ensuring compliance with regulatory standards.

References

• 1. Stannous Chloride, ACS [rmreagents.com]
• 2. Tin(II) chloride dihydrate ACS reagent, 98 Stannous chloride dihydrate [sigmaaldrich.com]
• 3. thomassci.com [thomassci.com]
• 4. Stannous Chloride Dihydrate EP USP NF BP Ph Eur n Pure Manufacturers [mubychem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. Stannous Chloride - Pinnacle Pharma LLC [pinnaclepharmallc.com]
• 8. 10025-69-1 CAS | STANNOUS CHLORIDE DIHYDRATE | Metallic Salts (Metal Salts) | Article No. 06097 [lobachemie.com]
• 9. Stannous chloride dihydrate AR/ACS 250GM - Actylis Lab [actylislab.com]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. Stannous Chloride [drugfuture.com]

A Comparative Environmental Impact Assessment: Tin(II) Chloride Dihydrate vs. Alternative Reducing Agents

For Researchers, Scientists, and Drug Development Professionals: A Guide to Making Greener Chemistry Choices

In the pursuit of scientific advancement, particularly within drug development and chemical synthesis, the environmental footprint of the reagents used is a critical consideration. This guide provides a comparative assessment of the environmental impact of Tin(II) chloride dihydrate (SnCl₂·2H₂O), a common reducing agent, against prominent alternatives. By presenting available data, this document aims to empower researchers to make more informed and environmentally conscious decisions in the laboratory.

Executive Summary

Tin(II) chloride dihydrate, while an effective and versatile reagent, presents notable environmental and health hazards. It is recognized for its toxicity to aquatic life with long-lasting effects.[1][2][3][4][5][6][7] This guide evaluates two primary alternatives—sodium borohydride and sodium dithionite—and also explores the greener approach of catalytic transfer hydrogenation. The assessment reveals that while each reagent has its own hazard profile, a shift towards catalytic methods offers a significant reduction in environmental impact by minimizing waste and avoiding the use of stoichiometric amounts of hazardous materials.

Comparative Hazard Analysis

The following table summarizes the key environmental and health hazards associated with Tin(II) chloride dihydrate and its common alternatives based on available safety data sheets and toxicological information.

Hazard Category	Tin(II) Chloride Dihydrate (Stannous Chloride Dihydrate)	Sodium Borohydride	Sodium Dithionite	Catalytic Transfer Hydrogenation (CTH)
Aquatic Toxicity	Harmful to aquatic life with long lasting effects.[1][2][3][4][5][6][7]	Harmful to aquatic life.[8]	Harmful to aquatic life.[1][3][9][10]	Generally lower, dependent on the catalyst and hydrogen donor used. Some catalysts may have aquatic toxicity.
Health Hazards	Causes severe skin burns and eye damage.[1][2][4][5][6][7][9][11][12] May cause an allergic skin reaction.[1][3][6][11] Harmful if swallowed or inhaled.[1][3] Suspected of causing genetic defects and of damaging fertility or the unborn child.[3][9]	Toxic if swallowed.[8][13][14] Causes severe skin burns and eye damage.[2][8][13][14][15] May damage fertility or the unborn child.[8][13][14] Reacts violently with water, releasing flammable gases.[2][13][14][15]	Harmful if swallowed.[1][3][9][10] May self-heat and catch fire.[1][9] Contact with acids liberates toxic gas.[1][9]	Hazards are associated with the specific catalyst (e.g., heavy metals) and hydrogen donor (e.g., flammable alcohols) used.[12][16][17][18][19]
Persistence and Bioaccumulation	Tin is a persistent metal.	Not expected to persist; hydrolyzes in water.	Decomposes in water and is not expected to persist.[1]	Varies depending on the catalyst. Metal catalysts can be persistent.
Waste Generation	Generates tin-containing waste streams that require careful disposal.	Generates borate salts as byproducts.	Decomposes to sulfate and sulfite byproducts.[2]	Ideally, generates minimal waste as the catalyst is used in small amounts and can often be recycled. The primary byproduct is from the hydrogen donor (e.g., acetone from isopropanol).[17]

In-Depth Environmental Profile

Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)

Stannous chloride is a versatile reducing agent used in various organic syntheses, such as the reduction of nitroarenes to anilines.[20][21] However, its environmental impact is a significant concern. The primary issue is the introduction of tin, a heavy metal, into waste streams. While tin itself is not considered highly toxic, its compounds can be, and the long-term effects of tin accumulation in the environment are not fully understood. The production of tin chemicals also has an associated environmental footprint, from mining and smelting to chemical synthesis.[4][6][22]

Sodium Borohydride (NaBH₄)

Sodium borohydride is a powerful and selective reducing agent.[23] From an environmental perspective, it does not contain heavy metals. However, it is highly reactive with water, producing flammable hydrogen gas, which poses a significant safety hazard.[2][13][14][15] It is also toxic to aquatic life and can cause severe burns.[8][13][14] The manufacturing process of sodium borohydride can be energy-intensive.[12][22]

Sodium Dithionite (Na₂S₂O₄)

Sodium dithionite is another common reducing agent, particularly in the dyeing industry.[2] It is readily biodegradable but is harmful to aquatic organisms.[1][3][9][10] A major drawback is its instability; it can spontaneously ignite in the presence of moisture and air.[1][9] Its decomposition in industrial wastewater can lead to the formation of sulfate and sulfite, which can contribute to water pollution.[2]

Catalytic Transfer Hydrogenation (CTH)

A greener alternative to stoichiometric reducing agents is catalytic transfer hydrogenation (CTH).[12][17][18][19][24] This method uses a catalyst (often a transition metal complex) in small quantities to transfer hydrogen from a safe, inexpensive, and readily available donor molecule (like isopropanol or formic acid) to the substrate.

Advantages of CTH:

• Atom Economy: CTH is highly atom-economical, generating significantly less waste compared to stoichiometric reagents.

• Reduced Hazards: It avoids the use of highly reactive and toxic reagents like sodium borohydride or heavy metals in stoichiometric amounts.

• Catalyst Recyclability: In many cases, the catalyst can be recovered and reused, further reducing waste and cost.

• Milder Conditions: CTH reactions can often be carried out under milder conditions, reducing energy consumption.

The environmental impact of CTH is primarily associated with the catalyst (which may be a heavy metal, though used in trace amounts) and the hydrogen donor. However, the overall footprint is generally considered to be significantly lower than that of traditional reduction methods.

Experimental Protocols: A Framework for Assessment

To quantitatively assess the environmental impact of these reagents, a standardized experimental protocol is necessary. The following outlines a general workflow for a comparative study.

Objective: To compare the environmental impact of reducing a model nitro compound to its corresponding amine using Tin(II) chloride dihydrate, sodium borohydride, and catalytic transfer hydrogenation.

Methodology:

• Reaction Setup:

  • For each reducing agent, set up a series of reactions with a model nitro compound (e.g., nitrobenzene).

  • Optimize reaction conditions (temperature, solvent, reaction time) for each method to achieve a high yield (>95%).

  • Use the minimum amount of reducing agent required for complete conversion.

• Data Collection:

  • Yield and Purity: Determine the yield and purity of the amine product using techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

  • Waste Quantification: Carefully collect and quantify all waste streams, including aqueous and organic waste.

  • Energy Consumption: Monitor and record the energy consumed for each reaction, including heating and stirring.

  • Toxicity of Waste Streams: Conduct ecotoxicity tests on the generated waste streams using standard methods (e.g., Daphnia magna toxicity test) to assess their impact on aquatic life.[10][11][23][25][26]

• Life Cycle Assessment (LCA) Framework:

  • Utilize a simplified Life Cycle Assessment (LCA) approach to evaluate the "cradle-to-gate" environmental impact of each reagent. This would involve considering the environmental burdens associated with the production of the reagents themselves.[7][27][28][29][30]

Visualizing the Assessment Workflow

The following diagram illustrates a typical workflow for a Life Cycle Assessment (LCA) to compare the environmental impact of different chemical reagents.

A simplified workflow for conducting a Life Cycle Assessment (LCA) of chemical reagents.

Conclusion and Recommendations

While Tin(II) chloride dihydrate is an effective reagent, its environmental profile warrants careful consideration of alternatives. Both sodium borohydride and sodium dithionite present their own significant hazards. For researchers and drug development professionals committed to green chemistry principles, catalytic transfer hydrogenation emerges as a superior alternative in many applications.

Recommendations:

• Prioritize Catalytic Methods: Whenever chemically feasible, explore and adopt catalytic methods like CTH to minimize waste and reduce reliance on stoichiometric reagents.

• Conduct In-House Assessments: For frequently used reactions, conduct simplified comparative assessments to quantify waste generation and energy consumption for different reagent choices.

• Consider the Full Life Cycle: When selecting a reagent, consider not only its immediate hazards but also the environmental impact of its production and disposal.

• Stay Informed: The field of green chemistry is continuously evolving, with new and safer reagents and methods being developed.[11][17][18][31][32] Staying abreast of these developments is crucial for sustainable laboratory practices.

By consciously evaluating the environmental impact of the chemicals we use, the scientific community can significantly contribute to a more sustainable future without compromising on the quality and pace of innovation.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Energy Efficient Drug Synthesis → Term [energy.sustainability-directory.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. cityu.edu.hk [cityu.edu.hk]
• 6. nj.gov [nj.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. marketpublishers.com [marketpublishers.com]
• 10. Principles and Procedures for Assessment of Acute Toxicity Incorporating In Silico Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Selective and sustainable nitro reduction and reductive N -alkylation using a recyclable V 2 O 5 /TiO 2 catalyst for amine synthesis - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00711A [pubs.rsc.org]
• 16. Comparative Study of the Synthesis and Characterization of Reduced Graphene Oxide (RGO) Using an Eco-Friendly Reducing Agent | springerprofessional.de [springerprofessional.de]
• 17. ijsred.com [ijsred.com]
• 18. researchgate.net [researchgate.net]
• 19. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00531G [pubs.rsc.org]
• 20. grokipedia.com [grokipedia.com]
• 21. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 22. researchgate.net [researchgate.net]
• 23. nationalacademies.org [nationalacademies.org]
• 24. mdpi.com [mdpi.com]
• 25. Acute toxicity testing | NC3Rs [nc3rs.org.uk]
• 26. Redbook 2000: IV.B.1. General Guidelines for Designing and Conducting Toxicity Studies | FDA [fda.gov]
• 27. Process modelling and life cycle assessment coupled with experimental work to shape the future sustainable production of chemicals and fuels - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 28. Life Cycle Assessment for the Design of Chemical Processes, Products, and Supply Chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. research-collection.ethz.ch [research-collection.ethz.ch]
• 30. Life cycle assessment as a tool for evaluating chemical processes at industrial scale: a review - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 31. researchgate.net [researchgate.net]
• 32. ijarsct.co.in [ijarsct.co.in]

A Comparative Guide to Reducing Agents in the Reproducibility of Published Radiolabeling Methods

For researchers, scientists, and drug development professionals, the choice of a reducing agent is a critical parameter influencing the reproducibility, stability, and in vivo performance of radiolabeled compounds. This guide provides an objective comparison of stannous chloride dihydrate and its common alternatives, sodium borohydride and sodium dithionite, in the context of Technetium-99m (99mTc) radiolabeling of nanoparticles.

The direct labeling of molecules and nanoparticles with 99mTc remains a cornerstone of diagnostic nuclear medicine. This process necessitates the reduction of pertechnetate (99mTcO4-), in which technetium is in its highest +7 oxidation state, to a lower, more reactive state that can form stable complexes with the substrate. Stannous chloride dihydrate (SnCl2·2H2O) has traditionally been the most widely used reducing agent for this purpose. However, its application is not without challenges, primarily the formation of colloidal impurities that can compromise the accuracy of in vivo studies. This has led to the investigation of alternative reducing agents to improve the reliability and reproducibility of these methods.

Comparative Performance of Reducing Agents

The selection of a reducing agent significantly impacts key performance indicators of the resulting radiopharmaceutical, including labeling efficiency, the presence of impurities, and the in vivo stability and biodistribution of the labeled compound.

Parameter	Stannous Chloride Dihydrate (SnCl2·2H2O)	Sodium Borohydride (NaBH4)	Sodium Dithionite (Na2S2O4)
Typical Labeling Efficiency	>95%[1][2]	Variable, can be lower than SnCl2	93.4 ± 1.2% for chitosan nanoparticles[3]
Key Advantage	High labeling efficiency under mild conditions.[4]	Avoids the formation of tin-based colloidal impurities.	Avoids the formation of stannic oxide colloids, leading to purer radiolabeled products.[3]
Key Disadvantage	Formation of colloidal 99mTc stannic oxide, which can interfere with biodistribution studies.[3]	Can lead to lower complex stability and in vivo dissociation of 99mTc.[3]	Can require more stringent pH control during the labeling procedure.
In Vivo Stability	Generally stable, but biodistribution can be skewed by colloidal impurities, leading to higher uptake in the liver and spleen.[3]	Lower complex stability can result in increased uptake in the thyroid and stomach, indicating in vivo release of free pertechnetate.[3]	Forms stable complexes with long blood circulation and low hepatic absorption.[3]
Operating pH	Typically acidic to neutral.[4][5]	Typically alkaline.[4]	Can be used over a range of pH values.[3]

Experimental Protocols

Detailed methodologies are crucial for the successful and reproducible radiolabeling of nanoparticles. Below are representative protocols for the use of each reducing agent with commonly studied nanoparticle platforms.

Protocol 1: 99mTc-Labeling of Chitosan Nanoparticles using Stannous Chloride Dihydrate

This protocol is adapted from a method for labeling chitosan nanoparticles, a widely researched biodegradable polymer for drug delivery.

Materials:

• Chitosan nanoparticles (lyophilized)

• Tris-HCl buffer (0.01%, pH 7.5)

• 99mTc-pertechnetate in saline

• Stannous chloride dihydrate solution (2.0 mg/mL in 0.1 N HCl)

• Nitrogen gas

Procedure:

• Disperse 400 µg of lyophilized chitosan nanoparticles in 0.5–1.0 mL of Tris-HCl buffer.

• Add 200 µL of 99mTc-pertechnetate solution (containing approximately 2.2 mCi) to the nanoparticle suspension.

• Degas all solutions with nitrogen gas prior to mixing.

• To the mixture, add 25 µL of the stannous chloride solution.

• Incubate the reaction mixture at room temperature for a specified period (e.g., 30 minutes) with occasional shaking.

• Determine the labeling efficiency using appropriate analytical methods such as thin-layer chromatography (TLC).

Protocol 2: 99mTc-Labeling of Chitosan Nanoparticles using Sodium Borohydride

This protocol provides an alternative to the stannous chloride method for labeling chitosan nanoparticles.

Materials:

• Chitosan nanoparticles (lyophilized)

• Tris-HCl buffer (0.01%, pH 7.5)

• 99mTc-pertechnetate in saline

• Sodium borohydride solution (50 mg/mL in water)

• Sodium hydroxide solution (1% w/v)

• Nitrogen gas

Procedure:

• Disperse 400 µg of lyophilized chitosan nanoparticles in 0.5–1.0 mL of Tris-HCl buffer.

• Add 200 µL of 99mTc-pertechnetate solution (containing approximately 2.2 mCi) to the nanoparticle suspension.

• Degas all solutions with nitrogen gas prior to mixing.

• To the mixture, add 100 µL of the sodium borohydride solution containing 50 µL of the sodium hydroxide solution.

• Incubate the reaction mixture at room temperature for a specified period (e.g., 30 minutes) with occasional shaking.

• Determine the labeling efficiency using TLC.

Protocol 3: 99mTc-Labeling of Nanoparticles using Sodium Dithionite

This protocol outlines a general procedure for using sodium dithionite, which can be adapted for various nanoparticle types to avoid colloidal impurities.

Materials:

• Nanoparticle suspension in an appropriate buffer

• 99mTc-pertechnetate in saline

• Sodium dithionite solution (concentration to be optimized, e.g., 10 mg/mL in water)

Procedure:

• To the nanoparticle suspension, add the 99mTc-pertechnetate solution.

• Add the freshly prepared sodium dithionite solution to the mixture. The optimal amount of sodium dithionite should be determined experimentally for each nanoparticle system.

• Incubate the reaction mixture at room temperature for a suitable duration (e.g., 30-60 minutes).

• Determine the labeling efficiency and assess for colloidal impurities using TLC with at least two different mobile phases (e.g., acetone and saline).

Mandatory Visualization

The following diagrams illustrate the conceptual workflows and relationships discussed in this guide.

Caption: General workflow for the radiolabeling of nanoparticles with Technetium-99m.

Caption: Outcomes associated with different reducing agents in 99mTc radiolabeling.

References

• 1. Recent Progress in Technetium-99m-Labeled Nanoparticles for Molecular Imaging and Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pharmacylibrary.com [pharmacylibrary.com]
• 5. Methods for Radiolabelling Nanoparticles: SPECT Use (Part 1) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Tin(II) Chloride Dihydrate: A Step-by-Step Guide

The proper disposal of Tin(II) chloride dihydrate (SnCl₂·2H₂O), also known as stannous chloride dihydrate, is critical to ensure laboratory safety and environmental protection. This compound is classified as a hazardous material, being corrosive, harmful if swallowed or inhaled, a cause of severe skin burns and eye damage, and harmful to aquatic life with long-lasting effects[1][2]. Therefore, adherence to strict disposal protocols is mandatory.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedure, ensure you are wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, protective clothing, and eye/face protection[2][3]. All handling of Tin(II) chloride dihydrate waste should be conducted in a well-ventilated area or under a chemical fume hood[4][5].

Primary Disposal Method: Professional Waste Management

The universally recommended and safest method for disposing of Tin(II) chloride dihydrate is to use a licensed hazardous waste disposal company[6][7]. Chemical waste generators are responsible for correctly classifying the waste and adhering to all local, regional, and national regulations[1].

Procedure for Professional Disposal:

• Containment: Collect the waste Tin(II) chloride dihydrate, whether in solid form or in solution, in a designated, properly labeled, and sealed container[2][6][8]. The container should be made of corrosive-resistant material. Do not store in metal containers[5].

• Labeling: Clearly label the container with "Hazardous Waste," the chemical name "Tin(II) Chloride Dihydrate," and any other information required by your institution's Environmental Health and Safety (EHS) department and local regulations.

• Storage: Store the sealed container in a cool, dry, well-ventilated, and designated hazardous waste storage area away from incompatible materials, such as strong oxidizers or strong bases[2][4][7].

• Arrangement for Pickup: Contact your institution’s EHS office or a certified chemical waste disposal contractor to arrange for pickup and proper disposal.

Summary of Hazard and Disposal Information

The following table summarizes key quantitative and classification data for Tin(II) chloride dihydrate relevant to its safe handling and disposal.

Parameter	Value / Information	Citations
UN Number	UN3260	[1][6]
Proper Shipping Name	CORROSIVE SOLID, ACIDIC, INORGANIC, N.O.S. (Stannous chloride dihydrate)	[1][6]
Hazard Class	8 (Corrosive)	[1][6]
Packing Group	III	[1][6]
GHS Hazard Statements	H290, H302, H314, H317, H332, H335, H373, H412
Primary Disposal Route	Approved hazardous waste disposal plant / licensed disposal company	[5][6]

Experimental Protocol: Neutralization of Small Aqueous Quantities

In some jurisdictions, neutralization of small quantities of acidic waste may be permissible before sewer disposal. However, you must first consult and receive approval from your institution's EHS department and local wastewater authority. Unauthorized discharge into the environment must be avoided[6]. This procedure is intended only for dilute aqueous solutions.

Objective: To neutralize the acidic properties of a dilute Tin(II) chloride dihydrate solution to a neutral pH (approximately 7) for disposal.

Materials:

• Dilute aqueous solution of Tin(II) chloride dihydrate

• Sodium carbonate (soda ash) or a 1M solution of sodium hydroxide

• pH paper or a calibrated pH meter

• Stir plate and stir bar

• Appropriate beakers

• Personal Protective Equipment (PPE)

Methodology:

• Place the beaker containing the dilute Tin(II) chloride solution on a stir plate in a chemical fume hood and begin gentle stirring.

• Slowly add the neutralizing agent (sodium carbonate or 1M sodium hydroxide) to the solution. Be cautious, as the reaction may generate heat.

• Continuously monitor the pH of the solution using pH paper or a pH meter.

• Continue adding the base in small increments until the pH of the solution is stable between 6.0 and 8.0[9][10].

• Once neutralized, the resulting solution may contain precipitated tin hydroxide.

• Consult with your EHS officer for the final step. Depending on local regulations, the entire neutralized slurry may need to be collected as hazardous waste, or the solid precipitate may be filtered, collected for hazardous waste disposal, and the remaining neutral salt solution disposed of via the sanitary sewer.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Tin(II) chloride dihydrate.

References

• 1. fishersci.com [fishersci.com]
• 2. Tin(II) Chloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. columbuschemical.com [columbuschemical.com]
• 4. uww.edu [uww.edu]
• 5. westliberty.edu [westliberty.edu]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. lobachemie.com [lobachemie.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. carlroth.com [carlroth.com]
• 10. resources.finalsite.net [resources.finalsite.net]

Essential Safety and Operational Guide for Handling Tin(II) Chloride Dihydrate

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals working with Tin(II) chloride dihydrate (SnCl₂·2H₂O). Adherence to these procedures is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective Equipment (PPE)

Tin(II) chloride dihydrate is a corrosive and hazardous substance that requires careful handling. It can cause severe skin burns, eye damage, and respiratory irritation.[1][2][3][4] It is also harmful if swallowed or inhaled.[1][3][4]

Table 1: Personal Protective Equipment (PPE) for Handling Tin(II) Chloride Dihydrate

Protection Type	Recommended Equipment
Eye/Face	Chemical safety goggles or a face shield are mandatory.[5][6][7] Contact lenses should not be worn.[5]
Skin	Wear a lab coat, and consider a chemical-resistant apron and full-body suit for large quantities. Neoprene or nitrile rubber gloves are recommended.[5] Always wash hands thoroughly after handling.[1][3]
Respiratory	Use in a well-ventilated area, preferably under a chemical fume hood.[7][8] If dust is generated, a NIOSH-certified respirator with a dust and mist cartridge is necessary.[5]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

• Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[7]

• Work in a well-ventilated area, ideally within a designated chemical fume hood.[7][8]

• Keep the container of Tin(II) chloride dihydrate tightly closed when not in use to prevent exposure to moisture, as it is hygroscopic.[6]

2. Handling the Chemical:

• Wear the appropriate PPE as detailed in Table 1 before handling the substance.[3]

• Avoid creating dust when handling the solid.[5][6]

• When preparing solutions, always add the Tin(II) chloride dihydrate to the solvent slowly. Never add water to the chemical.[2] Solutions are often made with dilute hydrochloric acid to prevent hydrolysis.[9]

• Do not eat, drink, or smoke in the area where the chemical is being handled.[1][3]

3. Storage:

• Store Tin(II) chloride dihydrate in a cool, dry, and well-ventilated place.[3][7]

• Keep it in a tightly sealed, corrosion-resistant container, such as glass or plastic.[8][9] Do not store in metal containers.[7][8]

• Store away from incompatible materials such as strong oxidizing agents.[5]

Emergency and Disposal Plans

Emergency Procedures:

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air immediately.[1][3] If breathing is difficult, provide oxygen. Seek immediate medical attention.[10]
Skin Contact	Immediately remove all contaminated clothing.[1][3] Flush the affected skin with plenty of water for at least 15 minutes.[10] Seek immediate medical attention.[5][10]
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[1][5][10] Seek immediate medical attention.[1][5][10]
Ingestion	Do NOT induce vomiting.[1][3] If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of milk or water.[10] Seek immediate medical attention.[1][10]

Spill and Waste Disposal:

• Minor Spills:

  • Wearing appropriate PPE, carefully sweep or shovel the spilled solid into a suitable, labeled container for disposal.[5]

  • Avoid generating dust.

  • Clean the spill area thoroughly with water and ventilate the area.[3]

• Major Spills:

  • Evacuate the area and prevent entry.[5]

  • Alert the appropriate emergency response team.

• Waste Disposal:

  • Dispose of Tin(II) chloride dihydrate waste in accordance with local, state, and federal regulations.[1][7] This typically involves converting it to tin oxide before disposal.[9]

  • Contact a licensed professional waste disposal service.[11]

Workflow for Safe Handling of Tin(II) Chloride Dihydrate

Caption: Workflow for the safe handling of Tin(II) chloride dihydrate.

References

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Tin(II) Chloride SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 4. fishersci.com [fishersci.com]
• 5. gelest.com [gelest.com]
• 6. carlroth.com [carlroth.com]
• 7. westliberty.edu [westliberty.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Tin(II) chloride - Sciencemadness Wiki [sciencemadness.org]
• 10. uww.edu [uww.edu]
• 11. isoflex.com [isoflex.com]